YM-341619

Core Science & Biosynthesis

The Therapeutic Potential of YM-341619 in Allergic Asthma: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Allergic asthma is a chronic inflammatory disease of the airways characterized by a T-helper type 2 (Th2) cell-driven immune response. Key cytokines, including interleukin-4 (IL-4) and interleukin-13 (IL-13), play a pivotal role in the pathophysiology of the disease, making the signaling pathways they activate attractive targets for therapeutic intervention. YM-341619 is a potent and selective small molecule inhibitor of Signal Transducer and Activator of Transcription 6 (STAT6), a critical transcription factor in the IL-4 and IL-13 signaling cascades. This technical guide provides an in-depth overview of the preclinical data supporting the therapeutic potential of YM-341619 in allergic asthma, focusing on its mechanism of action, quantitative efficacy, and the experimental methodologies used in its evaluation.

Introduction

The prevalence of allergic asthma continues to rise globally, presenting a significant burden on healthcare systems. The underlying pathology is driven by an aberrant Th2 immune response to common allergens, leading to airway hyperresponsiveness (AHR), eosinophilic inflammation, and elevated levels of immunoglobulin E (IgE).[1][2] The cytokines IL-4 and IL-13 are central to this process, signaling through a common receptor subunit, the IL-4 receptor alpha chain (IL-4Rα), and activating the Janus kinase (JAK)/STAT6 pathway.[3] Upon activation, STAT6 dimerizes, translocates to the nucleus, and induces the transcription of genes responsible for key features of asthma, including Th2 cell differentiation, IgE class switching in B cells, and eosinophil trafficking.[3]

YM-341619 has emerged as a promising therapeutic candidate due to its potent and selective inhibition of STAT6 activation.[4] This document synthesizes the available preclinical evidence for YM-341619, providing a comprehensive resource for researchers in the field of respiratory diseases and drug development.

Mechanism of Action: Inhibition of the IL-4/IL-13-STAT6 Signaling Pathway

YM-341619 exerts its therapeutic effect by directly targeting the STAT6 signaling pathway, a central node in the Th2 inflammatory cascade. By inhibiting STAT6, YM-341619 effectively blocks the downstream effects of both IL-4 and IL-13, two of the most critical cytokines in the pathogenesis of allergic asthma.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. YM-341619 suppresses the differentiation of spleen T cells into Th2 cells in vitro, eosinophilia, and airway hyperresponsiveness in rat allergic models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Increased airway responsiveness to inhaled methacholine in a rat model of chronic bronchitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Discovery and Synthesis of YM-341619 (AS-1617612): A Potent STAT6 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the discovery, synthesis, mechanism of action, and preclinical evaluation of YM-341619 (also known as AS-1617612), a potent and selective inhibitor of Signal Transducer and Activator of Transcription 6 (STAT6). Developed by Astellas Pharma, YM-341619 has demonstrated significant potential in the modulation of Th2-mediated inflammatory responses, positioning it as a promising therapeutic candidate for allergic diseases such as asthma. This document details the scientific data supporting its development, including in vitro and in vivo efficacy, pharmacokinetic profiles, and the underlying signaling pathways. Experimental protocols for key assays are provided, and quantitative data are summarized for clarity.

Introduction

Allergic diseases, including asthma, allergic rhinitis, and atopic dermatitis, are characterized by a dominant T helper 2 (Th2) cell immune response. A key mediator in the Th2 signaling cascade is STAT6, a transcription factor activated by interleukin-4 (IL-4) and interleukin-13 (IL-13). Upon activation, STAT6 translocates to the nucleus and induces the transcription of genes responsible for Th2 differentiation, IgE production, eosinophilia, and airway hyperresponsiveness. Consequently, the inhibition of STAT6 presents a compelling therapeutic strategy for the treatment of allergic disorders.

YM-341619 (AS-1617612) emerged from a drug discovery program at Astellas Pharma aimed at identifying novel, orally bioavailable small molecule inhibitors of STAT6. This molecule belongs to a class of 4-benzylamino-2-[(4-morpholin-4-ylphenyl)amino]pyrimidine-5-carboxamide derivatives and has shown high potency and selectivity for STAT6.[1]

Discovery and Synthesis

Discovery

YM-341619 was identified through a focused research effort to develop potent and orally active inhibitors of STAT6. Researchers at Astellas Pharma synthesized a series of pyrimidine-5-carboxamide derivatives and evaluated their ability to inhibit STAT6 activation.[1] Among the synthesized compounds, YM-341619 was selected for further development based on its potent STAT6 inhibition, efficacy in cellular assays of Th2 differentiation, and favorable pharmacokinetic properties.

Chemical Synthesis

While a detailed, step-by-step synthesis protocol for YM-341619 is not publicly available, the general synthesis of the 4-benzylamino-2-[(4-morpholin-4-ylphenyl)amino]pyrimidine-5-carboxamide class of compounds has been described. The synthesis likely involves a multi-step process culminating in the formation of the pyrimidine-5-carboxamide core, followed by the sequential addition of the morpholin-4-ylphenyl)amino and (2,3,6-trifluorobenzyl)amino side chains.

A plausible synthetic route, based on the synthesis of similar pyrimidine (B1678525) derivatives, would involve the following key steps:

• Formation of the pyrimidine core: Condensation of a suitable three-carbon precursor with a urea (B33335) or thiourea (B124793) derivative to form the pyrimidine ring.

• Functionalization of the pyrimidine ring: Introduction of chloro or other leaving groups at the 2 and 4 positions of the pyrimidine ring to allow for subsequent nucleophilic substitution reactions.

• Sequential amination: Stepwise reaction of the functionalized pyrimidine with 4-morpholin-4-ylaniline and (2,3,6-trifluorobenzyl)amine.

• Carboxamide formation: Conversion of a precursor group at the 5-position of the pyrimidine ring into the final carboxamide.

Mechanism of Action

YM-341619 is a potent and selective inhibitor of STAT6. Its mechanism of action is centered on the disruption of the IL-4/IL-13 signaling pathway, which is pivotal for the Th2 immune response.

Signaling Pathway

The IL-4/IL-13 signaling cascade leading to Th2 differentiation is initiated by the binding of these cytokines to their respective receptors on the surface of T cells. This binding activates Janus kinases (JAKs), which in turn phosphorylate specific tyrosine residues on the intracellular domain of the receptors. These phosphorylated sites serve as docking stations for the SH2 domain of STAT6. Once recruited, STAT6 is itself phosphorylated by the JAKs, leading to its dimerization and translocation into the nucleus. In the nucleus, STAT6 binds to specific DNA sequences in the promoter regions of target genes, including GATA3, a master regulator of Th2 differentiation. This leads to the production of Th2 cytokines such as IL-4, IL-5, and IL-13, which orchestrate the allergic inflammatory response.

YM-341619 exerts its inhibitory effect by preventing the activation of STAT6. While the precise binding site has not been publicly disclosed, it is believed to interfere with the phosphorylation or dimerization of STAT6, thereby blocking its downstream signaling functions.

Caption: IL-4/IL-13 signaling pathway leading to Th2 differentiation and its inhibition by YM-341619.

Quantitative Data

The following tables summarize the key quantitative data for YM-341619 from various in vitro and in vivo studies.

Table 1: In Vitro Activity of YM-341619

Parameter	Assay	Value	Reference
IC50	STAT6 Activation	0.70 nM
IC50	Th2 Differentiation (mouse spleen T cells)	0.28 nM
IC50	STAT6 Luciferase Gene Activity (FW4 cells)	1.5 nM

Table 2: In Vivo Efficacy of YM-341619

Parameter	Animal Model	Dose (p.o.)	Effect	Reference
ED50	IgE Production (DNP-Ascaris-sensitized rats)	0.026 mg/kg	Suppression of IgE
Inhibition	Eosinophil Infiltration (antigen-induced, mice)	0.3 mg/kg	71% inhibition
Dose-dependent suppression	Eosinophil Accumulation in Lung (ovalbumin-sensitized rats)	0.003 - 3 mg/kg	Suppression
Dose-dependent suppression	Airway Hyperresponsiveness (ovalbumin-sensitized rats)	0.3 - 3 mg/kg	Suppression

Table 3: Pharmacokinetic Profile of YM-341619 (Intravenous Administration)

Species	Dose (i.v.)	AUC(0-24) (ng·h/ml)	tmax (h)	Cmax (ng/ml)	t1/2 (h)	Vd (ml/kg)	Bioavailability (%)	Reference
Mouse	1 mg/kg	462	0.5	80	1.0	3177	15
Dog	0.5 mg/kg	146	1.2	29	0.7	3334	29
Monkey	1 mg/kg	517	1.7	16	0.7	1975	8

Experimental Protocols

The following are generalized protocols for the key experiments used to characterize YM-341619. Specific parameters may need to be optimized for individual laboratory conditions.

STAT6-Dependent Luciferase Reporter Gene Assay

This assay measures the ability of a compound to inhibit STAT6-mediated gene transcription.

Workflow:

Caption: Workflow for a STAT6-dependent luciferase reporter gene assay.

Methodology:

• Cell Culture: Maintain a suitable cell line (e.g., HEK293 or FW4) stably transfected with a STAT6-responsive luciferase reporter construct in appropriate growth medium.

• Cell Seeding: Seed the cells into 96-well plates at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Pre-incubate the cells with serial dilutions of YM-341619 or vehicle control for 30 minutes.

• Stimulation: Stimulate the cells with a sub-maximal concentration of recombinant IL-4 for 6 hours to induce STAT6-dependent luciferase expression.

• Lysis and Measurement: Lyse the cells and measure the luciferase activity using a commercial luciferase assay system and a luminometer.

• Data Analysis: Plot the luciferase activity against the concentration of YM-341619 and determine the IC50 value using a suitable curve-fitting algorithm.

In Vitro Th2 Cell Differentiation Assay

This assay assesses the effect of a compound on the differentiation of naive T cells into Th2 cells.

Workflow:

Caption: Workflow for an in vitro Th2 cell differentiation assay.

Methodology:

• T Cell Isolation: Isolate naive CD4+ T cells from the spleens of mice using magnetic-activated cell sorting (MACS) or fluorescence-activated cell sorting (FACS).

• Cell Culture: Culture the naive T cells in plates pre-coated with anti-CD3 and anti-CD28 antibodies to provide T cell receptor stimulation.

• Differentiation Conditions: Supplement the culture medium with recombinant IL-2, recombinant IL-4, and an anti-IFN-γ neutralizing antibody to promote Th2 differentiation.

• Compound Treatment: Add serial dilutions of YM-341619 or vehicle control to the cell cultures at the initiation of the experiment.

• Incubation: Incubate the cells for 4-5 days to allow for differentiation.

• Analysis:

  • Cytokine Production: Collect the culture supernatants and measure the concentration of IL-4 using an enzyme-linked immunosorbent assay (ELISA).

  • Gene Expression: Harvest the cells, extract RNA, and perform quantitative real-time PCR (qRT-PCR) to measure the expression of GATA-3 mRNA.

Ovalbumin-Induced Airway Hyperresponsiveness in Rats

This in vivo model is used to evaluate the efficacy of a compound in a preclinical model of allergic asthma.

Methodology:

• Sensitization: Sensitize rats by intraperitoneal injection of ovalbumin (OVA) emulsified in an adjuvant such as aluminum hydroxide (B78521) on days 0 and 7.

• Challenge: From day 14, challenge the sensitized rats with aerosolized OVA for a set duration on multiple days to induce an allergic airway response.

• Compound Administration: Administer YM-341619 or vehicle control orally at various doses prior to each OVA challenge.

• Measurement of Airway Hyperresponsiveness: 24 hours after the final OVA challenge, assess airway hyperresponsiveness by measuring the bronchoconstrictor response to increasing concentrations of inhaled methacholine (B1211447) using whole-body plethysmography.

• Bronchoalveolar Lavage (BAL): After the assessment of airway hyperresponsiveness, perform a bronchoalveolar lavage to collect fluid and cells from the lungs.

• Cell Analysis: Determine the total and differential cell counts in the BAL fluid to quantify eosinophil infiltration.

• Cytokine Analysis: Measure the levels of IL-4 and IL-13 in the BAL fluid by ELISA.

Conclusion

YM-341619 (AS-1617612) is a potent and selective STAT6 inhibitor with demonstrated efficacy in preclinical models of allergic disease. Its ability to inhibit Th2 cell differentiation and the associated inflammatory responses, combined with its oral bioavailability, makes it a promising candidate for the treatment of asthma and other allergic conditions. The data presented in this technical guide provide a strong rationale for its continued investigation and development. Further studies are warranted to fully elucidate its clinical potential.

References

• 1. Identification of 4-benzylamino-2-[(4-morpholin-4-ylphenyl)amino]pyrimidine-5-carboxamide derivatives as potent and orally bioavailable STAT6 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

YM-341619: A Selective STAT6 Signaling Pathway Inhibitor - A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Signal Transducer and Activator of Transcription 6 (STAT6) is a critical mediator in the signaling pathways of interleukin-4 (IL-4) and interleukin-13 (IL-13), key cytokines involved in T-helper type 2 (Th2) cell differentiation and the pathogenesis of allergic diseases.[1][2] Dysregulation of the STAT6 pathway is implicated in various allergic conditions, including asthma, atopic dermatitis, and allergic rhinitis.[3] YM-341619 has emerged as a potent and selective small molecule inhibitor of STAT6, demonstrating significant potential in preclinical models of allergic inflammation. This technical guide provides an in-depth overview of YM-341619, including its mechanism of action, key quantitative data, detailed experimental protocols for its evaluation, and a visual representation of the STAT6 signaling pathway.

Introduction to YM-341619

YM-341619, also known as AS1617612, is a novel, orally bioavailable pyrimidine-5-carboxamide derivative developed by Astellas Pharma.[4] It has been identified as a highly potent and selective inhibitor of STAT6 activation.[4][5] By targeting the STAT6 signaling cascade, YM-341619 effectively suppresses Th2 cell differentiation and the subsequent inflammatory responses characteristic of allergic diseases.[6][7] Preclinical studies have highlighted its efficacy in reducing plasma IgE levels, inhibiting eosinophil accumulation in the lungs, and alleviating airway hyperresponsiveness in animal models of allergy.[7][8]

Mechanism of Action

The canonical IL-4/IL-13 signaling pathway involves the binding of these cytokines to their respective receptors, leading to the activation of Janus kinases (JAKs).[3] Activated JAKs then phosphorylate specific tyrosine residues on the intracellular domain of the receptor, creating docking sites for STAT6.[9] Recruited STAT6 is subsequently phosphorylated by JAKs, leading to its dimerization, translocation to the nucleus, and binding to specific DNA response elements in the promoters of target genes. This transcriptional activation drives the expression of genes crucial for Th2 differentiation, such as GATA-3, and the production of allergic mediators.[10]

YM-341619 exerts its inhibitory effect by preventing the phosphorylation and subsequent activation of STAT6.[5] This blockade of STAT6 signaling leads to the downstream suppression of Th2-mediated immune responses.

Caption: IL-4/IL-13 signaling pathway and the inhibitory action of YM-341619.

Quantitative Data

The following tables summarize the key quantitative data for YM-341619 from various in vitro and in vivo studies.

Table 1: In Vitro Inhibitory Activity of YM-341619

Assay	Target/Process	Cell Type/System	IC50 Value	Reference
STAT6 Activation	STAT6 Phosphorylation	-	0.7 nM	[5]
Th2 Differentiation	IL-4 induced Th2 differentiation	Mouse Spleen T cells	0.28 nM	[6][11]
Luciferase Reporter Gene	STAT6-dependent gene expression	FW4 cells	1.5 nM	[6][11]

Table 2: In Vivo Efficacy of YM-341619

Animal Model	Parameter Measured	Dosage (p.o.)	Effect	Reference
DNP-Ascaris-sensitized rats	Plasma IgE level	0.003-0.03 mg/kg	Dose-dependent reduction	[7]
Ovalbumin-sensitized rats	Eosinophil accumulation in lung	0.003-3 mg/kg	Dose-dependent suppression	[7]
Ovalbumin-sensitized rats	Airway hyperresponsiveness	0.3-3 mg/kg	Dose-dependent suppression	[7]
Antigen-challenged mice	Eosinophil infiltration to the lung	0.3 mg/kg	71% inhibition	[5]

Table 3: Pharmacokinetic Profile of YM-341619

Species	Dose (i.v.)	AUC(0-24) (ng.h/ml)	tmax (h)	Cmax (ng/ml)	t1/2 (h)	Vd (ml/kg)	Bioavailability (%)	Reference
Mice	1 mg/kg	462	0.5	80	1.0	3177	15	[5]
Dogs	0.5 mg/kg	146	1.2	29	0.7	3334	29	[5]
Monkeys	1 mg/kg	517	1.7	16	0.7	1975	8	[5]

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the activity of YM-341619. These protocols are representative and based on generally accepted methods in the field, supplemented with specific details where available from the literature on YM-341619.

STAT6 Luciferase Reporter Gene Assay

This assay quantitatively measures the ability of YM-341619 to inhibit IL-4-induced STAT6-dependent gene transcription.

References

• 1. lifediagnostics.com [lifediagnostics.com]
• 2. bpsbioscience.com [bpsbioscience.com]
• 3. amsbio.com [amsbio.com]
• 4. signosisinc.com [signosisinc.com]
• 5. | BioWorld [bioworld.com]
• 6. bpsbioscience.com [bpsbioscience.com]
• 7. YM-341619 suppresses the differentiation of spleen T cells into Th2 cells in vitro, eosinophilia, and airway hyperresponsiveness in rat allergic models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Investigational therapeutics targeting the IL-4/IL-13/STAT-6 pathway for the treatment of asthma - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Rat IgE ELISA Kit (EEL126) - Invitrogen [thermofisher.com]
• 10. STAT6-Luc Reporter Cell Line-Ba/F3 (CSC-RR0480) - Creative Biogene [creative-biogene.com]
• 11. medchemexpress.com [medchemexpress.com]

YM-341619: A Preclinical Pharmacological Profile of a Novel STAT6 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the preclinical pharmacological profile of YM-341619, a potent and orally bioavailable inhibitor of Signal Transducer and Activator of Transcription 6 (STAT6). All data presented herein is based on publicly available preclinical research.

Core Pharmacological Data

YM-341619, also known as AS-1617612, is a pyrimidine-5-carboxamide derivative identified as a highly potent inhibitor of the STAT6 signaling pathway. This pathway is a critical regulator of the Th2 immune response, which plays a central role in the pathophysiology of allergic diseases such as asthma.

In Vitro Activity

The in vitro inhibitory activity of YM-341619 has been evaluated in various assays, demonstrating its potent and selective inhibition of the IL-4/STAT6 pathway.

Assay	Cell Type	Parameter	Value	Reference
STAT6 Activation	-	IC50	0.7 nM	[1]
IL-4 induced Th2 Differentiation	Mouse Spleen T Cells	IC50	0.28 nM	[1]
STAT6 Luciferase Gene Activity	FW4 Cells	IC50	1.5 nM

In Vivo Efficacy

Preclinical studies in animal models of allergic inflammation have demonstrated the in vivo efficacy of orally administered YM-341619.

Animal Model	Species	Treatment	Effect	Reference
Antigen-induced Eosinophil Infiltration	Mice	0.3 mg/kg p.o.	71% inhibition of eosinophil infiltration into the lung	[1]
DNP-Ascaris-sensitized	Rats	0.003-0.03 mg/kg p.o.	Dose-dependent reduction of plasma IgE levels	[2]
Ovalbumin-sensitized	Rats	0.003-3 mg/kg p.o.	Dose-dependent suppression of eosinophil accumulation in the lung	[2]
Ovalbumin-sensitized	Rats	0.3-3 mg/kg p.o.	Dose-dependent suppression of airway hyperresponsiveness	[2]

Pharmacokinetic Profile

The pharmacokinetic properties of YM-341619 have been characterized in multiple species following intravenous administration.

Species	Dose (i.v.)	AUC (0-24h) (ng·h/mL)	tmax (h)	Cmax (ng/mL)	t1/2 (h)	Vd (mL/kg)	Bioavailability (%)	Reference
Mice	1 mg/kg	462	0.5	80	1.0	3177	15	[1]
Dogs	0.5 mg/kg	146	1.2	29	0.7	3334	29	[1]
Monkeys	1 mg/kg	517	1.7	16	0.7	1975	8	[1]

In vitro hepatic intrinsic clearance in human liver microsomes was determined to be between 2514-6241 mL/h/kg[1].

Signaling Pathway and Mechanism of Action

YM-341619 exerts its therapeutic effect by inhibiting the STAT6 signaling pathway, which is initiated by the binding of interleukin-4 (IL-4) and interleukin-13 (IL-13) to their respective receptors. This inhibition prevents the differentiation of naive T helper (Th0) cells into Th2 cells, which are key drivers of allergic inflammation.

Caption: YM-341619 inhibits the IL-4/IL-13/STAT6 signaling pathway.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the preclinical evaluation of YM-341619, based on the available literature.

In Vitro Th2 Cell Differentiation

This assay evaluates the ability of a compound to inhibit the differentiation of naive T cells into Th2 cells.

Caption: Workflow for the in vitro Th2 cell differentiation assay.

Protocol:

• Cell Isolation: Spleen T cells are isolated from mice.

• Cell Culture: T cells are cultured in the presence of anti-CD3 and anti-CD28 antibodies to stimulate T cell receptor signaling, and IL-4 to promote Th2 differentiation.

• Compound Treatment: YM-341619 is added to the cell cultures at various concentrations.

• Analysis: After a period of incubation, the supernatant is collected to measure the concentration of IL-4 using an enzyme-linked immunosorbent assay (ELISA). The cells are harvested to quantify the expression of GATA-3 mRNA, a key transcription factor for Th2 differentiation, using real-time polymerase chain reaction (RT-PCR).

Ovalbumin-Sensitized Rat Model of Allergic Asthma

This in vivo model is used to assess the efficacy of a compound in a model of allergic airway inflammation and hyperresponsiveness.[2]

Caption: Workflow for the ovalbumin-sensitized rat model of allergic asthma.

Protocol:

• Sensitization: Rats are sensitized by intraperitoneal injection of ovalbumin (OVA) mixed with an adjuvant (e.g., alum).

• Challenge: After a sensitization period, the rats are repeatedly challenged with an aerosolized solution of OVA to induce an allergic airway response.

• Treatment: YM-341619 is administered orally at various doses, typically once daily, during the challenge period.

• Assessment:

  • Eosinophil Accumulation: Bronchoalveolar lavage fluid (BALF) is collected, and the number of eosinophils is counted to assess the level of airway inflammation.

  • Airway Hyperresponsiveness (AHR): The rats are challenged with increasing concentrations of a bronchoconstrictor (e.g., methacholine), and the changes in airway resistance are measured to determine the level of AHR.

Measurement of Plasma IgE and IgG2a Levels

This assay quantifies the levels of allergen-specific antibodies in the plasma of sensitized animals.[2]

Protocol:

• Sensitization: Rats are sensitized with an antigen, such as DNP-Ascaris.

• Treatment: YM-341619 is administered orally at various doses.

• Blood Collection: Blood samples are collected from the animals.

• Plasma Separation: Plasma is separated from the blood samples by centrifugation.

• ELISA: The concentrations of IgE and IgG2a in the plasma are determined using specific enzyme-linked immunosorbent assays (ELISAs).

Conclusion

The preclinical data for YM-341619 demonstrate its potent and selective inhibition of the STAT6 signaling pathway, leading to the suppression of Th2-mediated immune responses. The compound exhibits excellent in vitro activity and in vivo efficacy in animal models of allergic disease, coupled with a reasonable pharmacokinetic profile across multiple species. These findings suggest that YM-341619 is a promising therapeutic candidate for the treatment of allergic conditions such as asthma. Further clinical development is warranted to establish its safety and efficacy in humans.

References

• 1. YM-341619 suppresses the differentiation of spleen T cells into Th2 cells in vitro, eosinophilia, and airway hyperresponsiveness in rat allergic models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

YM-341619: A Potent STAT6 Inhibitor for the Downregulation of IL-4 and IL-13 in Allergic Inflammation

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of YM-341619, a potent and orally active small molecule inhibitor of the Signal Transducer and Activator of Transcription 6 (STAT6). By selectively targeting STAT6, a critical node in the signaling pathways of Interleukin-4 (IL-4) and Interleukin-13 (IL-13), YM-341619 effectively downregulates the expression and function of these key Th2 cytokines. This document details the mechanism of action of YM-341619, summarizes its in vitro and in vivo efficacy through structured data tables, provides detailed experimental protocols for its investigation, and visualizes the relevant biological pathways and experimental workflows. This guide is intended for researchers, scientists, and drug development professionals investigating novel therapeutics for allergic diseases such as asthma and atopic dermatitis.

Introduction

Interleukin-4 (IL-4) and Interleukin-13 (IL-13) are pleiotropic Th2 cytokines that play a central role in the pathogenesis of allergic inflammatory diseases.[1][2] They are key drivers of hallmark features of allergy, including IgE production, eosinophilia, mucus hypersecretion, and airway hyperresponsiveness. Both IL-4 and IL-13 exert their effects through a shared receptor subunit, the IL-4 receptor alpha chain (IL-4Rα), which upon ligand binding, activates the Janus kinase (JAK)/Signal Transducer and Activator of Transcription (STAT) signaling pathway. Specifically, the activation of STAT6 is a crucial downstream event for both cytokines.[3][4]

YM-341619 has been identified as a potent and selective inhibitor of STAT6.[5][6] By suppressing the IL-4-induced STAT6-dependent signaling, YM-341619 inhibits the differentiation of naive T helper cells into Th2 cells.[1] This leads to a subsequent reduction in the production of IL-4 and IL-13, thereby mitigating the downstream inflammatory cascade associated with allergic responses.[1][2]

Mechanism of Action

YM-341619 functions by directly inhibiting the activation of STAT6. The binding of IL-4 or IL-13 to their respective receptor complexes leads to the phosphorylation and activation of receptor-associated JAKs. These activated kinases then phosphorylate STAT6, which subsequently dimerizes, translocates to the nucleus, and binds to specific DNA response elements in the promoter regions of target genes, including those for IL-4 and the Th2 master regulator GATA-3.[1][4] YM-341619 intervenes in this cascade by preventing the phosphorylation and subsequent activation of STAT6.[5] This blockade of STAT6 signaling is the primary mechanism through which YM-341619 downregulates IL-4 and IL-13 production and function.

Figure 1: YM-341619 Inhibition of the IL-4/IL-13 Signaling Pathway.

Quantitative Data

The following tables summarize the key quantitative data demonstrating the efficacy of YM-341619 in inhibiting STAT6 signaling and downregulating IL-4 and IL-13.

Table 1: In Vitro Efficacy of YM-341619

Parameter	IC50 Value	Cell Type/System	Reference
STAT6 Activation	0.7 nM	Not specified	[5][6]
IL-4-induced Th2 Differentiation	0.28 nM	Mouse Spleen T cells	[5][6]
IL-4-induced STAT6 Luciferase Activity	1.5 nM	FW4 cells	[6]

Table 2: In Vivo Efficacy of YM-341619 in a Rat Model of Allergic Asthma

Parameter	Dosage (p.o.)	Effect	Reference
Plasma IgE Levels	0.003-0.03 mg/kg	Dose-dependent reduction	[1]
Eosinophil Accumulation in Lung	0.003-3 mg/kg	Dose-dependent suppression	[1]
Airway Hyperresponsiveness	0.3-3 mg/kg	Dose-dependent suppression	[1]
IL-4 and IL-13 Production in Splenocytes	0.03 mg/kg	Suppression	[2]

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the activity of YM-341619.

In Vitro Th2 Cell Differentiation Assay

This protocol describes the in vitro differentiation of naive CD4+ T cells into Th2 cells, a process inhibited by YM-341619.

Materials:

• Naive CD4+ T cells isolated from mouse spleens

• RPMI-1640 medium supplemented with 10% FBS, 2-mercaptoethanol, penicillin, and streptomycin

• Anti-CD3 and anti-CD28 antibodies

• Recombinant mouse IL-2

• Recombinant mouse IL-4

• Anti-IFN-γ antibody

• YM-341619

• 96-well flat-bottom plates

Procedure:

• Coat a 96-well plate with anti-CD3 antibody (e.g., 1-5 µg/mL in PBS) overnight at 4°C.

• Wash the plate three times with sterile PBS.

• Isolate naive CD4+ T cells from mouse spleens using a cell isolation kit.

• Resuspend the cells in complete RPMI-1640 medium.

• Add anti-CD28 antibody (e.g., 1-2 µg/mL), recombinant mouse IL-2 (e.g., 20 U/mL), recombinant mouse IL-4 (e.g., 10 ng/mL), and anti-IFN-γ antibody (e.g., 10 µg/mL) to the cell suspension to create the Th2-polarizing conditions.

• Add varying concentrations of YM-341619 or vehicle (DMSO) to the designated wells.

• Plate the cell suspension at a density of 1 x 10^6 cells/mL.

• Incubate the plate at 37°C in a 5% CO2 incubator for 4-5 days.

• After incubation, harvest the cells for analysis of IL-4 and IL-13 production by ELISA or intracellular cytokine staining by flow cytometry.

STAT6 Luciferase Reporter Gene Assay

This assay quantifies the inhibitory effect of YM-341619 on IL-4-induced STAT6 transcriptional activity.

Materials:

• A cell line stably transfected with a STAT6-responsive luciferase reporter construct (e.g., FW4 cells)

• Cell culture medium (e.g., DMEM with 10% FBS)

• Recombinant human or mouse IL-4

• YM-341619

• Luciferase assay reagent

• 96-well white, clear-bottom plates

• Luminometer

Procedure:

• Seed the STAT6 reporter cell line in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of YM-341619 or vehicle for 1-2 hours.

• Stimulate the cells with a predetermined optimal concentration of IL-4 for 6-8 hours.

• Lyse the cells and add the luciferase assay reagent according to the manufacturer's instructions.

• Measure the luminescence using a luminometer.

• Calculate the percentage of inhibition of STAT6 activity for each concentration of YM-341619.

Quantitative PCR for GATA-3 and T-bet mRNA

This protocol measures the effect of YM-341619 on the expression of key transcription factors for Th2 (GATA-3) and Th1 (T-bet) differentiation.

Materials:

• Differentiated T cells (from the Th2 differentiation assay)

• RNA extraction kit

• cDNA synthesis kit

• qPCR master mix

• Primers for GATA-3, T-bet, and a housekeeping gene (e.g., GAPDH)

• Real-time PCR system

Procedure:

• Harvest the differentiated T cells and extract total RNA using a commercial kit.

• Synthesize cDNA from the extracted RNA.

• Perform quantitative PCR using specific primers for GATA-3, T-bet, and the housekeeping gene.

• Analyze the relative expression of GATA-3 and T-bet mRNA, normalized to the housekeeping gene, using the ΔΔCt method.

Visualizations

The following diagrams illustrate key experimental workflows.

Figure 2: Experimental Workflow for In Vitro Th2 Differentiation Assay.

Figure 3: Experimental Workflow for STAT6 Luciferase Reporter Assay.

Conclusion

YM-341619 is a potent and selective STAT6 inhibitor that effectively downregulates IL-4 and IL-13 signaling. Its ability to inhibit Th2 cell differentiation and reduce the production of key allergic cytokines highlights its therapeutic potential for the treatment of a range of allergic diseases. The data and protocols presented in this guide provide a solid foundation for further investigation and development of YM-341619 and other STAT6-targeting compounds as novel anti-allergic therapies.

References

• 1. bpsbioscience.com [bpsbioscience.com]
• 2. Protocol for the Differentiation and Characterization of Human Th2 Cells: R&D Systems [rndsystems.com]
• 3. benchchem.com [benchchem.com]
• 4. Ovalbumin-induced acute allergic asthma in mouse or rat - Fraunhofer ITEM [item.fraunhofer.de]
• 5. An experimental model of asthma in rats using ovalbumin and lipopolysaccharide allergens - PMC [pmc.ncbi.nlm.nih.gov]
• 6. creative-diagnostics.com [creative-diagnostics.com]

An In-depth Technical Guide to YM-341619 Hydrochloride: A Potent STAT6 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

YM-341619 hydrochloride is a potent and orally active small molecule inhibitor of Signal Transducer and Activator of Transcription 6 (STAT6). By selectively targeting the STAT6 signaling pathway, YM-341619 effectively inhibits the differentiation of T helper 2 (Th2) cells, a key driver of allergic inflammation. This technical guide provides a comprehensive overview of the chemical structure, properties, and biological activity of YM-341619 hydrochloride, supported by detailed experimental methodologies and a summary of its pharmacokinetic profile. The information presented herein is intended to support further research and development of this compound for potential therapeutic applications in allergic diseases such as asthma.

Chemical Structure and Properties

Physicochemical Properties:

Limited publicly available data exists for the specific physicochemical properties of YM-341619 hydrochloride. For research purposes, it is typically supplied as a solid.

Storage and Stability:

Stock solutions of YM-341619 are recommended to be stored at -80°C for up to 6 months or at -20°C for 1 month.

Mechanism of Action: Inhibition of the STAT6 Signaling Pathway

YM-341619 exerts its biological effects through the potent and selective inhibition of STAT6. STAT6 is a critical transcription factor in the signaling cascade initiated by interleukin-4 (IL-4) and interleukin-13 (IL-13), cytokines that play a central role in the pathogenesis of allergic diseases.

The binding of IL-4 or IL-13 to their respective receptors leads to the activation of Janus kinases (JAKs), which in turn phosphorylate STAT6. Phosphorylated STAT6 then forms homodimers, translocates to the nucleus, and binds to specific DNA response elements in the promoters of target genes. This transcriptional activation is essential for the differentiation of naive CD4+ T cells into Th2 cells. Th2 cells are characterized by their production of pro-inflammatory cytokines such as IL-4, IL-5, and IL-13, which orchestrate the allergic inflammatory response.

YM-341619 directly inhibits the activation of STAT6, thereby blocking this entire downstream cascade. This leads to a reduction in the expression of GATA-3, a master regulator transcription factor for Th2 differentiation, and consequently suppresses the production of Th2 cytokines. Notably, YM-341619 does not affect the differentiation of T helper 1 (Th1) cells, indicating its selectivity for the Th2 pathway.

STAT6 Signaling Pathway Inhibition by YM-341619.

Quantitative Data Summary

The following tables summarize the key in vitro and in vivo activities, as well as the pharmacokinetic parameters of YM-341619 hydrochloride.

Table 1: In Vitro Activity of YM-341619

Parameter	Assay	Cell Line/System	IC50 Value	Reference
STAT6 Activation Inhibition	-	-	0.70 nM	[1]
Th2 Differentiation Inhibition	IL-4 induced	Mouse Spleen T cells	0.28 nM	[1][2]
STAT6 Luciferase Gene Activity	IL-4 induced	FW4 cells	1.5 nM	[2]

Table 2: In Vivo Activity of YM-341619

Parameter	Animal Model	Dosage	Effect	Reference
IgE Production Suppression	DNP-Ascaris-sensitized rats	0.026 mg/kg (ED50)	Dose-dependent suppression of IgE	[2]
Eosinophil Infiltration Inhibition	Antigen-induced in mice	0.3 mg/kg (p.o.)	71% inhibition	[1]
Eosinophil Accumulation in Lung	Ovalbumin-sensitized rats	0.003-3 mg/kg (p.o.)	Dose-dependent suppression	[3]
Airway Hyperresponsiveness	Ovalbumin-sensitized rats	0.3-3 mg/kg (p.o.)	Dose-dependent suppression	[3]

Table 3: Pharmacokinetic Profile of YM-341619

Species	Dose	Cmax (ng/mL)	Tmax (h)	AUC(0-24) (ng·h/mL)	t1/2 (h)	Vd (mL/kg)	Bioavailability (%)	Reference
Mice	1 mg/kg (i.v.)	80	0.5	462	1.0	3177	15	[1]
Dogs	0.5 mg/kg (i.v.)	29	1.2	146	0.7	3334	29	[1]
Monkeys	1 mg/kg (i.v.)	16	1.7	517	0.7	1975	8	[1]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below. These protocols are based on standard techniques and the available information on YM-341619 studies.

STAT6 Luciferase Reporter Gene Assay

This assay is used to determine the inhibitory effect of YM-341619 on IL-4-induced STAT6 transcriptional activity.

Workflow for STAT6 Luciferase Reporter Gene Assay.

Methodology:

• Cell Culture: FW4 cells, which are engineered to contain a luciferase reporter gene under the control of a STAT6-responsive promoter, are cultured in appropriate media.

• Compound Treatment: Cells are pre-incubated with various concentrations of YM-341619 (e.g., 0.1 to 100 nM) for 30 minutes.[2] A vehicle control (e.g., DMSO) is also included.

• Stimulation: Following pre-incubation, cells are stimulated with a fixed concentration of IL-4 to activate the STAT6 pathway.

• Incubation: The cells are incubated for a sufficient period to allow for gene transcription and translation of the luciferase enzyme.

• Cell Lysis: The cells are lysed to release the intracellular components, including the expressed luciferase.

• Luminometry: A luciferase substrate is added to the cell lysate, and the resulting luminescence, which is proportional to the amount of luciferase enzyme, is measured using a luminometer.

• Data Analysis: The luminescence readings are normalized to the control, and the IC50 value is calculated, representing the concentration of YM-341619 that inhibits 50% of the IL-4-induced luciferase activity.

In Vitro Th2 Cell Differentiation Assay

This assay assesses the ability of YM-341619 to inhibit the differentiation of naive T cells into Th2 cells.

Workflow for In Vitro Th2 Cell Differentiation Assay.

Methodology:

• Cell Isolation: Naive CD4+ T cells are isolated from the spleens of mice.

• Cell Culture and Differentiation: The isolated T cells are cultured in the presence of anti-CD3 and anti-CD28 antibodies to provide T cell receptor stimulation.[3] IL-4 is added to the culture medium to promote Th2 differentiation.[3] Various concentrations of YM-341619 (e.g., 0.1 to 10 nM) or a vehicle control are included in the culture.[2]

• Incubation: The cells are incubated for a period of several days to allow for differentiation into effector T cell subsets.

• Analysis of Th2 Markers:

  • Cytokine Production: The concentration of IL-4 in the culture supernatant is measured by Enzyme-Linked Immunosorbent Assay (ELISA). A reduction in IL-4 levels indicates inhibition of Th2 differentiation.

  • Gene Expression: The expression of the Th2-specific transcription factor GATA-3 is quantified by quantitative real-time polymerase chain reaction (qRT-PCR). A decrease in GATA-3 mRNA levels signifies inhibition of Th2 differentiation.[3]

Conclusion

YM-341619 hydrochloride is a highly potent and selective inhibitor of STAT6 with demonstrated efficacy in both in vitro and in vivo models of allergic inflammation. Its ability to specifically block the Th2 differentiation pathway without affecting Th1 responses highlights its potential as a targeted therapeutic agent for the treatment of allergic diseases, including allergic asthma. The comprehensive data presented in this technical guide, including its mechanism of action, quantitative activity, and pharmacokinetic profile, provide a solid foundation for further preclinical and clinical investigation of this promising compound.

References

• 1. | BioWorld [bioworld.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. YM-341619 suppresses the differentiation of spleen T cells into Th2 cells in vitro, eosinophilia, and airway hyperresponsiveness in rat allergic models - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Initial In Vitro and In Vivo Studies of the STAT6 Inhibitor YM-341619

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the initial preclinical evaluation of YM-341619, a potent and orally active inhibitor of Signal Transducer and Activator of Transcription 6 (STAT6). The document details the compound's in vitro inhibitory activity, its effects in cellular and animal models of allergic disease, and its pharmacokinetic profile. Methodologies for key experiments are provided, and signaling pathways and experimental workflows are visually represented.

Introduction to STAT6 and YM-341619

Signal Transducer and Activator of Transcription 6 (STAT6) is a key transcription factor in the signaling pathways of interleukin-4 (IL-4) and interleukin-13 (IL-13), cytokines central to the development of T-helper type 2 (Th2) cell-mediated immune responses.[1][2][3] Dysregulation of the STAT6 pathway is implicated in the pathogenesis of various allergic diseases, including asthma, atopic dermatitis, and allergic rhinitis.[3][4] Upon activation by IL-4 or IL-13, STAT6 translocates to the nucleus, where it regulates the expression of genes involved in Th2 differentiation, IgE production, and inflammation.[2][3]

YM-341619 (also known as AS1617612) has been identified as a potent and orally bioavailable STAT6 inhibitor.[5][6][7] It belongs to a class of pyrimidine-5-carboxamide derivatives developed to target the Th2 immune response, making it a promising candidate for the treatment of allergic diseases.[6]

In Vitro Studies

Initial in vitro studies were conducted to determine the potency and selectivity of YM-341619 in inhibiting STAT6 activity and Th2 cell differentiation.

The inhibitory activity of YM-341619 was quantified through various assays, with the results summarized in the table below.

Assay	Description	IC50 Value	Reference
STAT6 Inhibition	Inhibition of STAT6 activation.	0.70 nM	[5][6][7]
Th2 Differentiation	Inhibition of IL-4 induced Th2 differentiation in mouse spleen T cells.	0.28 nM	[5][6][7]
STAT6 Luciferase Reporter Gene Assay	Inhibition of IL-4-induced STAT6-dependent luciferase gene activity in FW4 cells.	1.5 nM	[5]

• YM-341619 potently inhibits STAT6 activation with a sub-nanomolar IC50 value.[5][6][7]

• The compound effectively suppresses the differentiation of mouse spleen T cells into Th2 cells, a critical step in the allergic inflammatory cascade.[4][5][6]

• YM-341619 demonstrated concentration-dependent inhibition of IL-4-induced STAT6 luciferase gene activity.[5]

• Notably, YM-341619's inhibitory action is selective for the Th2 pathway; it did not affect Th1 cell differentiation.[5] It also had no effect on the production of IFN-γ or the expression of the Th1 transcription factor T-bet in T cells cultured with IL-12.[4][5]

• The inhibitor was shown to decrease the production of IL-4 and the expression of GATA-3 mRNA, a key Th2 transcription factor, in a concentration-dependent manner.[4][5]

STAT6 Luciferase Reporter Gene Assay:

• FW4 cells were pretreated with YM-341619 (0.1-100 nM) for 30 minutes.

• The cells were then stimulated with IL-4 to induce STAT6-dependent luciferase gene activity.

• Luciferase activity was measured to determine the extent of inhibition by YM-341619.[5]

Th2 Differentiation Assay:

• Mouse spleen T cells were cultured with anti-CD3 antibody and anti-CD28 antibody in the presence of IL-4 to induce differentiation into Th2 cells.

• YM-341619 (0.1-10 nM) was added to the cell cultures.

• The production of IL-4 and the expression of GATA-3 mRNA were measured to assess the inhibition of Th2 differentiation.[4][5]

Th1 Differentiation Assay:

• Mouse spleen T cells were cultured with anti-CD3 antibody in the presence of IL-12 to induce differentiation into Th1 cells.

• YM-341619 was added to the cell cultures.

• The production of IFN-γ and the expression of T-bet mRNA were measured to confirm the selectivity of YM-341619.[4][5]

The following diagrams illustrate the targeted signaling pathway and the general workflow of the in vitro experiments.

Caption: The IL-4/IL-13 signaling pathway leading to STAT6 activation.

Caption: Workflow for in vitro T-cell differentiation assays.

In Vivo Studies

Following promising in vitro results, YM-341619 was evaluated in animal models of allergic disease to assess its in vivo efficacy and pharmacokinetic properties.

The efficacy and pharmacokinetic profile of YM-341619 in various animal models are summarized in the tables below.

In Vivo Efficacy in a Rat Model of Allergy

Parameter	Dosage (Oral)	Effect	ED50	Reference
IgE Production	0.003-0.03 mg/kg	Dose-dependent suppression of IgE, but not IgG2a.	0.026 mg/kg	[5]
Eosinophil Accumulation	0.003-3 mg/kg	Dose-dependent suppression in the lung.	N/A	[4]
Airway Hyperresponsiveness	0.3-3 mg/kg	Dose-dependent suppression.	N/A	[4]

Pharmacokinetic Profile of YM-341619

Species	Dose & Route	Cmax	Tmax	t1/2	AUC	Bioavailability (F%)	Reference
Mice	1 mg/kg (IV)	80 ng/mL	0.5 h	1.0 h	114 ng·h/mL	25%	[5][6]
Dogs	0.5 mg/kg (IV)	29 ng/mL	1.2 h	0.7 h	146 ng·h/mL	29%	[6]
Monkeys	1 mg/kg (IV)	16 ng/mL	1.7 h	0.7 h	517 ng·h/mL	8%	[6]

• Oral administration of YM-341619 effectively suppressed IgE levels in a dose-dependent manner in DNP-Ascaris-sensitized rats, without affecting IgG2a levels, indicating a specific effect on the Th2 response.[4][5]

• The compound also reduced IL-4 and IL-13 production in splenocytes from these sensitized rats, while IFN-γ production remained unaffected.[4][5]

• In an ovalbumin-sensitized rat model, YM-341619 dose-dependently inhibited eosinophil accumulation in the lungs and suppressed airway hyperresponsiveness.[4]

• In a mouse model, oral administration of YM-341619 at 0.3 mg/kg inhibited antigen-induced eosinophil infiltration into the lung by 71% compared to control animals.[6]

• Pharmacokinetic studies revealed that YM-341619 is orally bioavailable in multiple species, including mice, dogs, and monkeys.[6]

DNP-Ascaris-Sensitized Rat Model (IgE Production):

• Rats were sensitized with DNP-Ascaris to induce an allergic phenotype characterized by high IgE levels.

• YM-341619 was administered orally at doses ranging from 0.003 to 0.03 mg/kg.

• Plasma levels of IgE and IgG2a were measured to assess the compound's effect on antibody production.

• Splenocytes were isolated to measure the production of IL-4, IL-13, and IFN-γ.[4][5]

Ovalbumin-Sensitized Rat Model (Airway Inflammation):

• Rats were sensitized with ovalbumin and repeatedly exposed to induce eosinophilic airway inflammation and hyperresponsiveness.

• YM-341619 was administered orally at doses ranging from 0.003 to 3 mg/kg.

• Eosinophil accumulation in the lung was quantified.

• Airway hyperresponsiveness was assessed.[4]

Caption: Workflow for in vivo models of allergic disease.

Conclusion

The initial in vitro and in vivo studies of YM-341619 demonstrate that it is a potent, selective, and orally bioavailable inhibitor of STAT6. Its ability to effectively suppress Th2-mediated responses, including IgE production and eosinophilic inflammation, in preclinical models highlights its potential as a novel therapeutic agent for the treatment of allergic diseases such as asthma. These foundational studies provide a strong rationale for further clinical development.

References

• 1. Transcriptional regulation by STAT6 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. STAT6 - Wikipedia [en.wikipedia.org]
• 3. What are STAT6 inhibitors and how do they work? [synapse.patsnap.com]
• 4. YM-341619 suppresses the differentiation of spleen T cells into Th2 cells in vitro, eosinophilia, and airway hyperresponsiveness in rat allergic models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. | BioWorld [bioworld.com]
• 7. medchemexpress.com [medchemexpress.com]

YM-341619: A Potent STAT6 Inhibitor for the Suppression of IgE Production in Allergic Models

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Allergic diseases, affecting a significant portion of the global population, are immunologically characterized by the overproduction of Immunoglobulin E (IgE). The signaling pathway involving Interleukin-4 (IL-4) and the Signal Transducer and Activator of Transcription 6 (STAT6) is a critical axis in the regulation of IgE synthesis. This technical guide provides a comprehensive overview of YM-341619, a potent and selective STAT6 inhibitor, and its impact on IgE production in preclinical allergic models. This document details the mechanism of action of YM-341619, presents its efficacy through in vitro and in vivo quantitative data, outlines the experimental protocols used to generate this data, and visualizes the underlying signaling pathways and experimental workflows. This guide is intended to serve as a valuable resource for researchers and professionals in the fields of immunology, allergy, and drug development.

Introduction

The escalating prevalence of allergic disorders such as asthma, allergic rhinitis, and atopic dermatitis underscores the urgent need for novel therapeutic interventions. A key pathological feature of these conditions is the elevated production of IgE antibodies, which sensitize mast cells and basophils, leading to the release of inflammatory mediators upon allergen exposure. The differentiation of B cells into IgE-producing plasma cells is a complex process tightly regulated by T helper 2 (Th2) cells and their associated cytokines, most notably IL-4 and IL-13.

The binding of IL-4 to its receptor initiates a signaling cascade that culminates in the activation of STAT6.[1] Phosphorylated STAT6 translocates to the nucleus and acts as a transcription factor, inducing the expression of genes crucial for IgE class switching, including the master Th2 transcription factor GATA-3.[2] Consequently, the inhibition of STAT6 activation presents a highly attractive strategy for the therapeutic suppression of IgE production and the amelioration of allergic inflammation.

YM-341619 has emerged as a potent and orally bioavailable small molecule inhibitor of STAT6.[3] This document provides a detailed examination of the preclinical data supporting the efficacy of YM-341619 in modulating IgE production in relevant allergic models.

Quantitative Data on YM-341619 Efficacy

The inhibitory activity of YM-341619 on STAT6 activation and downstream cellular processes has been quantified in a series of in vitro and in vivo studies. The following tables summarize the key quantitative data.

Table 1: In Vitro Inhibitory Activity of YM-341619

Parameter	Cell Type/System	IC50 Value	Reference
STAT6 Activation	---	0.7 nM	[4]
IL-4-induced Th2 Differentiation	Mouse Spleen T Cells	0.28 nM	[4]

Table 2: In Vivo Efficacy of YM-341619 in a Rat Model of Allergy

Animal Model	Treatment	Dosage (p.o.)	Effect on Plasma IgE Levels	Reference
DNP-Ascaris-sensitized rats	YM-341619	0.003-0.03 mg/kg	Dose-dependent reduction	[3]

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in this guide.

In Vitro Th2 Differentiation Assay

Objective: To assess the in vitro effect of YM-341619 on the differentiation of naive T cells into Th2 cells.

Materials:

• Spleens from BALB/c mice

• CD4+ T cell isolation kit

• RPMI-1640 medium supplemented with 10% FBS, 2-mercaptoethanol, and antibiotics

• Anti-CD3 and anti-CD28 antibodies

• Recombinant mouse IL-2 and IL-4

• YM-341619

• RNA isolation and quantitative PCR reagents

• ELISA kits for IL-4 and IFN-γ

Protocol:

• Isolate spleens from mice and prepare a single-cell suspension.

• Enrich for CD4+ T cells using a magnetic-activated cell sorting (MACS) system.

• Coat 24-well plates with anti-CD3 antibody (1 µg/mL) and anti-CD28 antibody (1 µg/mL) overnight at 4°C.

• Wash the plates with sterile PBS.

• Seed the purified CD4+ T cells at a density of 1 x 10^6 cells/well in complete RPMI-1640 medium.

• To induce Th2 differentiation, add recombinant mouse IL-2 (10 ng/mL) and IL-4 (10 ng/mL) to the culture.

• Add YM-341619 at various concentrations to the designated wells. A vehicle control (e.g., DMSO) should be included.

• Incubate the plates for 4-5 days at 37°C in a 5% CO2 incubator.

• After incubation, harvest the cells and the culture supernatants.

• Analysis of Cytokine Production: Measure the concentrations of IL-4 and IFN-γ in the culture supernatants using specific ELISA kits according to the manufacturer's instructions.

• Analysis of Gene Expression: Isolate total RNA from the harvested cells and perform quantitative real-time PCR to measure the expression levels of GATA-3 and T-bet mRNA.

In Vivo DNP-Ascaris-Sensitized Rat Model

Objective: To evaluate the in vivo effect of orally administered YM-341619 on allergen-specific IgE production in a rat model of allergy.

Materials:

• Male Wistar rats (6-8 weeks old)

• Dinitrophenylated Ascaris suum extract (DNP-Ascaris)

• Aluminum hydroxide (B78521) gel (adjuvant)

• YM-341619

• Blood collection supplies

• ELISA kit for rat IgE

Protocol:

• Actively sensitize male Wistar rats by intraperitoneal injection of 1 mg of DNP-Ascaris extract adsorbed to 100 mg of aluminum hydroxide gel in 1 mL of saline on day 0.

• From day 7 to day 21, administer YM-341619 orally once daily at the desired doses (e.g., 0.003, 0.01, 0.03 mg/kg). A vehicle control group should be included.

• On day 21, collect blood samples from the tail vein.

• Separate the plasma by centrifugation.

• Measure the total plasma IgE levels using a rat-specific IgE ELISA kit following the manufacturer's protocol.

Ovalbumin (OVA)-Induced Allergic Asthma Model in Rats

Objective: To assess the effect of YM-341619 on airway inflammation and hyperresponsiveness in a rat model of allergic asthma.

Materials:

• Male Brown Norway rats

• Ovalbumin (OVA)

• Aluminum hydroxide

• YM-341619

• Whole-body plethysmography system

• Methacholine (B1211447)

• Bronchoalveolar lavage (BAL) fluid collection supplies

• Reagents for cell counting and differential analysis

Protocol:

• Sensitization: On days 0 and 7, sensitize rats with an intraperitoneal injection of 1 mg of OVA emulsified in 200 mg of aluminum hydroxide in saline.

• Challenge: From day 14 to day 20, expose the rats to an aerosol of 1% OVA in saline for 20 minutes daily.

• Treatment: Administer YM-341619 orally at the desired doses daily, starting from day 14, one hour before each OVA challenge.

• Airway Hyperresponsiveness Measurement: On day 21, 24 hours after the last OVA challenge, measure airway hyperresponsiveness to inhaled methacholine using a whole-body plethysmograph.

• Bronchoalveolar Lavage (BAL): Immediately after the assessment of airway hyperresponsiveness, perform a BAL to collect airway inflammatory cells.

• Cell Analysis: Determine the total and differential cell counts (eosinophils, neutrophils, lymphocytes, and macrophages) in the BAL fluid.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the key signaling pathways and experimental workflows described in this guide.

Figure 1: The IL-4/STAT6 signaling pathway and the inhibitory action of YM-341619.

Figure 2: Experimental workflow for the Ovalbumin-induced allergic asthma model in rats.

Conclusion

YM-341619 demonstrates potent and selective inhibition of the STAT6 signaling pathway, a critical regulator of IgE production. The data presented in this technical guide highlight the significant potential of YM-341619 as a therapeutic agent for allergic diseases. Both in vitro and in vivo studies consistently show that YM-341619 effectively suppresses Th2 differentiation and reduces IgE levels in established allergic models. The detailed experimental protocols provided herein offer a framework for the further investigation and characterization of STAT6 inhibitors in the context of allergic inflammation. The continued exploration of compounds like YM-341619 holds great promise for the development of novel, targeted therapies for patients suffering from IgE-mediated allergic conditions.

References

• 1. The production of IgE - Immunobiology - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. STAT6-dependent and -independent mechanisms in Th2 polarization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. YM-341619 suppresses the differentiation of spleen T cells into Th2 cells in vitro, eosinophilia, and airway hyperresponsiveness in rat allergic models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for YM-341619, a STAT6 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

Signal Transducer and Activator of Transcription 6 (STAT6) is a critical component of the signaling cascade initiated by interleukin-4 (IL-4) and interleukin-13 (IL-13). This pathway is fundamental to T helper 2 (Th2) cell differentiation and the subsequent allergic inflammatory responses. Consequently, STAT6 has emerged as a promising therapeutic target for allergic diseases such as asthma. YM-341619 is a potent and selective small molecule inhibitor of STAT6.[1][2] These application notes provide detailed protocols for in vitro assays to characterize the inhibitory activity of YM-341619 on the STAT6 signaling pathway.

Quantitative Data Summary

The inhibitory potency of YM-341619 on various aspects of the STAT6 signaling pathway has been quantified in several studies. The following table summarizes the key IC50 values.

Assay	Cell Type/System	IC50 Value	Reference
STAT6 Activation	Not Specified	0.70 nM	[1][2][3]
IL-4-induced Th2 Differentiation	Mouse Spleen T cells	0.28 nM	[1][2][3]
IL-4-induced STAT6 Luciferase Reporter Gene Activity	FW4 cells	1.5 nM	[1]

Signaling Pathway and Inhibitory Action of YM-341619

The following diagram illustrates the IL-4 induced STAT6 signaling pathway and the point of inhibition by YM-341619.

Caption: IL-4/STAT6 signaling pathway and inhibition by YM-341619.

Experimental Protocols

Herein are detailed protocols for three key in vitro assays to assess the inhibitory effect of YM-341619 on STAT6.

STAT6 Phosphorylation Assay (Western Blot)

This assay determines the effect of YM-341619 on the IL-4-induced phosphorylation of STAT6.

Experimental Workflow:

Caption: Western Blot workflow for STAT6 phosphorylation.

Materials:

• Cell Line: Jurkat T cells or other suitable cell line expressing STAT6.

• Reagents: RPMI-1640, Fetal Bovine Serum (FBS), Penicillin-Streptomycin, Recombinant Human IL-4, YM-341619, DMSO, RIPA buffer, Protease and Phosphatase Inhibitor Cocktails, BCA Protein Assay Kit, Laemmli sample buffer.

• Antibodies: Rabbit anti-phospho-STAT6 (Tyr641), Rabbit anti-STAT6, Mouse anti-β-actin (or other loading control).

• Equipment: Cell culture incubator, centrifuges, SDS-PAGE and Western blot apparatus, imaging system.

Protocol:

• Cell Culture: Culture Jurkat T cells in RPMI-1640 supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a 5% CO2 incubator.

• Cell Seeding and Serum Starvation: Seed cells at a density of 1 x 10^6 cells/well in a 6-well plate. Before treatment, serum-starve the cells for 4-6 hours in RPMI-1640 with 0.5% FBS.

• Inhibitor Treatment: Prepare a stock solution of YM-341619 in DMSO. Dilute to desired concentrations in serum-free media. Pre-incubate the cells with YM-341619 or vehicle (DMSO) for 1 hour.

• IL-4 Stimulation: Stimulate the cells with 20 ng/mL of IL-4 for 15-30 minutes.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE and Western Blot:

  • Normalize protein concentrations and prepare samples with Laemmli buffer.

  • Separate proteins on a 10% SDS-PAGE gel and transfer to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate with primary antibodies (anti-p-STAT6, anti-STAT6, anti-β-actin) overnight at 4°C.

  • Wash and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection and Analysis:

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Quantify band intensities using densitometry software. Normalize p-STAT6 levels to total STAT6 and the loading control.

STAT6 Reporter Gene Assay

This assay measures the transcriptional activity of STAT6 in response to IL-4 and its inhibition by YM-341619.[4][5][6]

Experimental Workflow:

Caption: STAT6 Reporter Gene Assay workflow.

Materials:

• Cell Line: HEK293T or a similar easily transfectable cell line.

• Plasmids: STAT6 expression vector, STAT6-responsive firefly luciferase reporter vector, and a control vector (e.g., Renilla luciferase) for normalization.

• Reagents: DMEM, FBS, Penicillin-Streptomycin, Transfection reagent (e.g., Lipofectamine), Recombinant Human IL-4, YM-341619, DMSO, Dual-Luciferase Reporter Assay System.

• Equipment: Cell culture incubator, luminometer.

Protocol:

• Transfection: Co-transfect HEK293T cells with the STAT6 expression vector, STAT6-luciferase reporter vector, and the Renilla luciferase control vector using a suitable transfection reagent.

• Cell Seeding: After 24 hours, seed the transfected cells into a 96-well white, clear-bottom plate at a density of 2 x 10^4 cells/well.

• Inhibitor Treatment: Pre-incubate the cells with serial dilutions of YM-341619 or vehicle (DMSO) for 1 hour.

• IL-4 Stimulation: Add IL-4 to a final concentration of 10 ng/mL to the appropriate wells.

• Incubation: Incubate the plate for 6-24 hours at 37°C in a 5% CO2 incubator.

• Luciferase Assay:

  • Lyse the cells according to the Dual-Luciferase Reporter Assay System protocol.

  • Measure firefly and Renilla luciferase activities using a luminometer.

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity for each well.

  • Calculate the percentage of inhibition for each concentration of YM-341619 relative to the IL-4 stimulated control.

  • Determine the IC50 value by fitting the data to a dose-response curve.

STAT6 DNA Binding Assay (ELISA-based)

This assay quantifies the binding of activated STAT6 to its specific DNA consensus sequence and the inhibitory effect of YM-341619.

Logical Relationship of Assays:

Caption: Logical flow of STAT6 activation and corresponding assays.

Materials:

• Kit: STAT6 Transcription Factor Assay Kit (commercially available).

• Cell Line: A cell line responsive to IL-4, such as Jurkat or A549.

• Reagents: Cell culture medium, FBS, Penicillin-Streptomycin, Recombinant Human IL-4, YM-341619, DMSO, Nuclear Extraction Buffer.

• Equipment: Cell culture incubator, centrifuge, microplate reader.

Protocol:

• Cell Treatment: Culture and treat cells with YM-341619 and IL-4 as described in the STAT6 Phosphorylation Assay protocol.

• Nuclear Extract Preparation: Prepare nuclear extracts from the treated cells using a nuclear extraction kit or buffer system.

• Protein Quantification: Determine the protein concentration of the nuclear extracts.

• ELISA Assay:

  • Follow the manufacturer's protocol for the STAT6 Transcription Factor Assay Kit.

  • Typically, this involves adding equal amounts of nuclear extract to wells of a microplate pre-coated with an oligonucleotide containing the STAT6 consensus binding site.

  • Incubate to allow STAT6 to bind to the DNA.

  • Wash away unbound proteins.

  • Add a primary antibody specific for STAT6.

  • Wash and add a HRP-conjugated secondary antibody.

  • Add a colorimetric substrate and stop solution.

• Data Analysis:

  • Measure the absorbance at 450 nm using a microplate reader.

  • Calculate the percentage of inhibition of STAT6 DNA binding for each concentration of YM-341619.

  • Determine the IC50 value from a dose-response curve.

These detailed protocols provide a robust framework for the in vitro characterization of YM-341619 as a STAT6 inhibitor. By employing these assays, researchers can effectively evaluate the potency and mechanism of action of YM-341619 and other potential STAT6 inhibitors in a drug discovery and development setting.

References

• 1. PathScan® RP Total Stat6 Sandwich ELISA Kit | Cell Signaling Technology [cellsignal.com]
• 2. researchgate.net [researchgate.net]
• 3. Human STAT6 ELISA Kit (A310566) [antibodies.com]
• 4. bpsbioscience.com [bpsbioscience.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: Preparation of YM-341619 Stock Solution in DMSO

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of YM-341619 stock solutions using Dimethyl Sulfoxide (DMSO) as the solvent. YM-341619 is a potent and orally active STAT6 inhibitor, crucial for research in allergic diseases such as asthma.[1]

Compound Information

A summary of the essential chemical properties of YM-341619 is presented in the table below. This information is critical for accurate preparation of stock solutions.

Parameter	Value	Reference
Molecular Weight	458.44 g/mol	[1]
CAS Number	643082-52-4	[1]
Formula	C22H21F3N4O3
Purity	>98% (Recommended)	-
Appearance	Crystalline solid	-
Solvent	DMSO	[1]

Experimental Protocol: Preparation of a 10 mM YM-341619 Stock Solution

This protocol outlines the steps to prepare a 10 mM stock solution of YM-341619 in DMSO. This concentration is a common starting point for in vitro and in vivo studies.

Materials:

• YM-341619 powder

• Anhydrous or molecular sieve-dried DMSO (Biotechnology grade or higher)

• Microcentrifuge tubes or amber glass vials

• Calibrated analytical balance

• Pipettes and sterile, filtered pipette tips

• Vortex mixer

• Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

• Acclimatize Reagents: Allow the YM-341619 powder and DMSO to reach room temperature before opening to prevent condensation.

• Weighing YM-341619:

  • Tare a clean, dry microcentrifuge tube or vial on the analytical balance.

  • Carefully weigh out the desired amount of YM-341619 powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 0.4584 mg of YM-341619.

• Solvent Addition:

  • Using a calibrated pipette, add the calculated volume of DMSO to the tube containing the YM-341619 powder.

  • To continue the example, add 100 µL of DMSO to the 0.4584 mg of YM-341619.

• Dissolution:

  • Tightly cap the tube or vial.

  • Vortex the solution for 1-2 minutes until the YM-341619 is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary. Visually inspect the solution to ensure no solid particles remain.

• Aliquoting and Storage:

  • For ease of use and to minimize freeze-thaw cycles, aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

  • Clearly label each aliquot with the compound name, concentration, date of preparation, and solvent.

  • Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[1]

Calculations for Stock Solution Preparation:

The following formula can be used to calculate the required mass of YM-341619 for a desired concentration and volume:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Example Calculation for 1 mL of 10 mM Stock Solution:

• Mass (g) = (10 x 10⁻³ mol/L) x (1 x 10⁻³ L) x 458.44 g/mol

• Mass (g) = 0.00045844 g

• Mass (mg) = 0.45844 mg

Experimental Workflow

The following diagram illustrates the workflow for preparing the YM-341619 stock solution.

Caption: Workflow for preparing YM-341619 stock solution.

Safety Precautions

• Always handle YM-341619 and DMSO in a well-ventilated area, preferably a chemical fume hood.

• Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Consult the Safety Data Sheet (SDS) for YM-341619 and DMSO for detailed safety and handling information.

• Dispose of all waste materials according to institutional and local regulations.

Signaling Pathway

The following diagram illustrates the inhibitory action of YM-341619 on the STAT6 signaling pathway.

Caption: YM-341619 inhibits STAT6 phosphorylation.

References

• 1. medchemexpress.com [medchemexpress.com]

Optimal dosage of YM-341619 for oral administration in rat asthma models

Optimal Dosage of YM-341619 for Oral Administration

These application notes provide a comprehensive guide for researchers utilizing YM-341619, a potent and orally active STAT6 inhibitor, in rat models of allergic asthma. The provided protocols and data summaries are intended for researchers, scientists, and drug development professionals.

YM-341619 has demonstrated efficacy in suppressing key markers of allergic inflammation in preclinical rat asthma models. It selectively inhibits the differentiation of CD4+ T-cells into the Th2 subset, a critical driver of the asthmatic inflammatory cascade.[1][2] Oral administration of YM-341619 has been shown to dose-dependently reduce plasma IgE levels, suppress the production of Th2 cytokines such as IL-4 and IL-13, and inhibit eosinophil accumulation in the lungs and airway hyperresponsiveness (AHR).[1][2]

Quantitative Data Summary

The following tables summarize the dose-dependent effects of orally administered YM-341619 in various rat asthma models. These data are compiled from studies utilizing dinitrophenol (DNP)-Ascaris-sensitized rats and ovalbumin (OVA)-sensitized rats.

Table 1: Effect of YM-341619 on Plasma IgE and Cytokine Production in DNP-Ascaris-Sensitized Rats

Dosage (mg/kg, p.o.)	Change in Plasma IgE Level	Change in IL-4 Production	Change in IL-13 Production	Change in IFN-γ Production
0.003 - 0.03	Dose-dependent reduction	Tendency to decrease	Dose-dependent decrease (up to 57%)	No significant effect
ED₅₀	0.026 mg/kg	-	-	-

Data compiled from studies on DNP-Ascaris-sensitized rats.[3]

Table 2: Effect of YM-341619 on Eosinophil Accumulation and Airway Hyperresponsiveness in Ovalbumin-Sensitized Rats

Dosage (mg/kg, p.o.)	Effect on Eosinophil Accumulation in the Lung	Effect on Airway Hyperresponsiveness (AHR)
0.003 - 3	Dose-dependent suppression	-
0.3 - 3	-	Dose-dependent suppression

Data compiled from studies on ovalbumin-sensitized rats.[2]

Experimental Protocols

The following are detailed methodologies for key experiments involving the oral administration of YM-341619 in a rat model of ovalbumin-induced asthma.

Ovalbumin (OVA)-Induced Asthma Model in Rats

This protocol describes the sensitization and challenge of rats with ovalbumin to induce an allergic asthma phenotype.[4][5][6][7]

Materials:

• Male Wistar or Sprague-Dawley rats (6-8 weeks old)

• Ovalbumin (OVA), Grade V

• Aluminum hydroxide (B78521) (Al(OH)₃) gel

• Sterile saline (0.9% NaCl)

• Nebulizer

Procedure:

• Sensitization:

  • On day 0 and day 7, sensitize rats with an intraperitoneal (i.p.) injection of 1 mg OVA and 100 mg aluminum hydroxide in 1 ml of sterile saline.

• Challenge:

  • From day 14 to day 21, challenge the sensitized rats by exposing them to an aerosol of 1% OVA in sterile saline for 30 minutes daily using a nebulizer.

Oral Administration of YM-341619

This protocol outlines the procedure for administering YM-341619 orally to rats using gavage.[1][2][3][8]

Materials:

• YM-341619 hydrochloride

• Vehicle (e.g., distilled water, 0.5% methylcellulose)

• Rat gavage needles (16-18 gauge, 2-3 inches long with a rounded tip)

• Syringes

Procedure:

• Preparation of Dosing Solution:

  • Prepare a suspension of YM-341619 in the chosen vehicle at the desired concentrations (e.g., 0.003, 0.03, 0.3, 3 mg/ml). Ensure the solution is homogenous before each administration.

• Oral Gavage:

  • Administer the prepared YM-341619 solution or vehicle control orally to the rats once daily, starting from day 14 (the first day of OVA challenge) until the end of the experiment.

  • The volume of administration should be based on the rat's body weight (typically 1-2 ml/kg).

  • Gently restrain the rat, insert the gavage needle into the esophagus, and slowly administer the solution. Monitor the animal for any signs of distress.

Measurement of Airway Hyperresponsiveness (AHR)

AHR can be assessed by measuring the changes in lung function in response to a bronchoconstrictor like methacholine (B1211447).[9][10][11][12][13]

Materials:

• Whole-body plethysmograph

• Methacholine chloride

• Nebulizer

Procedure:

• 24 hours after the final OVA challenge, place the rats in the whole-body plethysmograph and allow them to acclimatize.

• Record baseline respiratory parameters.

• Expose the rats to aerosolized saline (vehicle control) followed by increasing concentrations of methacholine (e.g., 3, 6, 12.5, 25, 50 mg/ml).

• Measure respiratory parameters such as enhanced pause (Penh), tidal volume, and respiratory rate for 3-5 minutes after each nebulization.

• Calculate the percentage increase in Penh from baseline for each methacholine concentration to determine the level of AHR.

Bronchoalveolar Lavage (BAL) and Eosinophil Quantification

This protocol is for collecting bronchoalveolar lavage fluid (BALF) to quantify inflammatory cells, particularly eosinophils.[14][15][16][17][18]

Materials:

• Phosphate-buffered saline (PBS), ice-cold

• Centrifuge

• Hemocytometer or automated cell counter

• Microscope slides

• Diff-Quik or Wright-Giemsa stain

Procedure:

• Following the AHR measurement, euthanize the rats.

• Expose the trachea and insert a cannula.

• Instill and withdraw 1 ml of ice-cold PBS into the lungs three times.

• Pool the collected BALF and centrifuge at 400 x g for 10 minutes at 4°C.

• Resuspend the cell pellet in a known volume of PBS and determine the total cell count using a hemocytometer.

• Prepare cytospin slides and stain with Diff-Quik or Wright-Giemsa stain.

• Perform a differential cell count by identifying at least 300 cells under a microscope to determine the percentage of eosinophils.

Measurement of IgE, IL-4, and IL-13 Levels

The levels of total IgE, IL-4, and IL-13 in the serum or plasma can be quantified using Enzyme-Linked Immunosorbent Assay (ELISA).[19][20][21][22][23]

Materials:

• Rat IgE, IL-4, and IL-13 ELISA kits

• Microplate reader

• Blood collection tubes

Procedure:

• Collect blood samples from the rats via cardiac puncture or tail vein.

• Separate the serum or plasma by centrifugation.

• Follow the manufacturer's instructions provided with the specific ELISA kits to quantify the concentrations of total IgE, IL-4, and IL-13.

Visualizations

Signaling Pathway of YM-341619 Action

Caption: YM-341619 inhibits STAT6 phosphorylation, blocking Th2 differentiation and downstream allergic responses.

Experimental Workflow for YM-341619 Efficacy Testing

References

• 1. research.fsu.edu [research.fsu.edu]
• 2. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 3. ouv.vt.edu [ouv.vt.edu]
• 4. An experimental model of asthma in rats using ovalbumin and lipopolysaccharide allergens - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Ovalbumin-induced acute allergic asthma in mouse or rat - Fraunhofer ITEM [item.fraunhofer.de]
• 7. Bot Verification [pharmalegacy.com]
• 8. Gavage Techniques in Small Animals | Animals in Science [queensu.ca]
• 9. Measurement of Airway Hyperresponsiveness [bio-protocol.org]
• 10. atsjournals.org [atsjournals.org]
• 11. journals.physiology.org [journals.physiology.org]
• 12. Measurement of Airway Hyperresponsiveness in Mice | Springer Nature Experiments [experiments.springernature.com]
• 13. Measurement of airway function using invasive and non-invasive methods in mild and severe models for allergic airway inflammation in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Detection and quantitation of eosinophils in the murine respiratory tract by flow cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Bronchoalveolar Lavage of Murine Lungs to Analyze Inflammatory Cell Infiltration [jove.com]
• 16. Eosinophil chemotactic activity in bronchoalveolar lavage fluid obtained from Toxocara canis-infected rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. rndsystems.com [rndsystems.com]
• 20. medixbiochemica.com [medixbiochemica.com]
• 21. raybiotech.com [raybiotech.com]
• 22. Rat IL-4(Interleukin-4) ELISA Kit - FineTest ELISA Kit | FineTest Antibody | FineTest® [fn-test.com]
• 23. mybiosource.com [mybiosource.com]

Application Notes and Protocols for Studying YM-341619's Effects on Th2 Differentiation

For Researchers, Scientists, and Drug Development Professionals

Introduction

T helper 2 (Th2) cells are a subset of CD4+ T cells that play a critical role in the adaptive immune response, particularly in mediating allergic reactions and defense against extracellular parasites. The differentiation of naive CD4+ T cells into the Th2 lineage is a complex process driven by specific cytokines, primarily Interleukin-4 (IL-4). A key signaling pathway involved in this process is the IL-4/STAT6/GATA-3 axis. Dysregulation of Th2 differentiation is implicated in the pathophysiology of various allergic diseases, such as asthma and atopic dermatitis, making it a key target for therapeutic intervention.

YM-341619 is a potent and selective inhibitor of Signal Transducer and Activator of Transcription 6 (STAT6). By targeting STAT6, YM-341619 is expected to block the downstream signaling cascade initiated by IL-4, thereby inhibiting the differentiation of naive CD4+ T cells into Th2 cells. These application notes provide a comprehensive guide for researchers to study the effects of YM-341619 on Th2 differentiation in vitro, utilizing suitable cell lines and robust experimental protocols.

Cell Lines Suitable for Th2 Differentiation Studies

The most physiologically relevant and recommended model for studying Th2 differentiation is the use of primary naive CD4+ T cells . These cells can be isolated from human peripheral blood or mouse spleens. While immortalized T cell lines such as Jurkat, MOLT-4, or H9 are available and can be used for general T cell activation studies, they often exhibit abnormal signaling pathways and may not reliably differentiate into a distinct Th2 phenotype with the characteristic cytokine secretion profile. Therefore, for studies focusing on the specific process of Th2 differentiation and the effects of inhibitors like YM-341619, primary cells are the gold standard.

Human Naive CD4+ T Cells:

• Source: Peripheral Blood Mononuclear Cells (PBMCs) from healthy donors.

• Isolation: Naive CD4+ T cells (CD4+CD45RA+CCR7+) can be isolated from PBMCs using negative selection magnetic bead-based kits. This method ensures that the target cells are not activated by antibody binding.

Mouse Naive CD4+ T Cells:

• Source: Spleens from mice (e.g., C57BL/6 or BALB/c strains).

• Isolation: Similar to human cells, naive CD4+ T cells (CD4+CD62L+CD44-) can be isolated from splenocytes using negative selection magnetic bead-based kits.

The IL-4/STAT6/GATA-3 Signaling Pathway in Th2 Differentiation

The differentiation of naive CD4+ T cells into Th2 cells is initiated by the cytokine IL-4. The binding of IL-4 to its receptor (IL-4R) on the surface of a naive T cell triggers a signaling cascade that is central to Th2 lineage commitment. YM-341619 directly targets a key component of this pathway, STAT6.

Caption: IL-4/STAT6/GATA-3 signaling pathway in Th2 differentiation.

Experimental Protocols

Protocol 1: Isolation of Naive CD4+ T Cells

Materials:

• Human peripheral blood or mouse spleens

• Ficoll-Paque PLUS

• Phosphate-Buffered Saline (PBS)

• RPMI 1640 medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Naive CD4+ T Cell Isolation Kit (Human or Mouse)

Procedure:

• Prepare Single-Cell Suspension:

  • Human PBMCs: Isolate PBMCs from whole blood by density gradient centrifugation using Ficoll-Paque PLUS.

  • Mouse Splenocytes: Harvest spleens from mice and prepare a single-cell suspension by mechanical dissociation through a 70 µm cell strainer. Lyse red blood cells using ACK lysis buffer.

• Isolate Naive CD4+ T Cells:

  • Follow the manufacturer's protocol for the respective naive CD4+ T cell isolation kit. This typically involves incubating the cell suspension with an antibody cocktail that labels unwanted cells, followed by magnetic separation.

• Assess Purity:

  • Check the purity of the isolated naive CD4+ T cells by flow cytometry. For human cells, stain for CD4, CD45RA, and CCR7. For mouse cells, stain for CD4, CD62L, and CD44. A purity of >95% is recommended.

Protocol 2: In Vitro Th2 Differentiation Assay

Materials:

• Isolated naive CD4+ T cells

• 24-well tissue culture plates

• Anti-CD3 antibody

• Anti-CD28 antibody

• Recombinant human or mouse IL-2

• Recombinant human or mouse IL-4

• Anti-IFN-γ antibody

• YM-341619 (and vehicle control, e.g., DMSO)

• Complete RPMI 1640 medium (supplemented with 10% FBS, 1% Penicillin-Streptomycin, and 2-mercaptoethanol)

Procedure:

• Plate Coating: Coat the wells of a 24-well plate with anti-CD3 antibody (e.g., 1-5 µg/mL in PBS) and incubate overnight at 4°C. Wash the wells with PBS before use.

• Cell Seeding: Resuspend the isolated naive CD4+ T cells in complete RPMI medium and seed them into the anti-CD3 coated wells at a density of 1 x 10^6 cells/mL.

• Th2 Polarizing Conditions: Add the following reagents to the wells to induce Th2 differentiation:

  • Soluble anti-CD28 antibody (e.g., 1-2 µg/mL)

  • Recombinant IL-2 (e.g., 20 U/mL)

  • Recombinant IL-4 (e.g., 10-50 ng/mL)

  • Anti-IFN-γ antibody (e.g., 1-10 µg/mL) to neutralize any endogenous IFN-γ that would inhibit Th2 differentiation.

• Treatment with YM-341619: Add YM-341619 at various concentrations to the designated wells. Include a vehicle control group.

• Incubation: Culture the cells for 5-7 days at 37°C in a 5% CO2 incubator.

• Harvesting: After the incubation period, harvest the cells and supernatants for analysis.

Protocol 3: Assessment of Th2 Differentiation

A. Cytokine Analysis by ELISA:

• Collect the cell culture supernatants.

• Use commercially available ELISA kits to quantify the concentration of Th2 cytokines (IL-4, IL-5, and IL-13).

• Follow the manufacturer's instructions for the ELISA procedure.

B. Intracellular Cytokine Staining and Flow Cytometry:

• Restimulate the differentiated T cells with PMA (phorbol 12-myristate 13-acetate) and ionomycin (B1663694) in the presence of a protein transport inhibitor (e.g., Brefeldin A or Monensin) for 4-6 hours.

• Stain the cells with a surface marker antibody (e.g., anti-CD4).

• Fix and permeabilize the cells using a fixation/permeabilization buffer.

• Stain the cells with fluorescently labeled antibodies against intracellular cytokines (IL-4, IL-5, IL-13) and the master transcription factor GATA-3.

• Analyze the cells using a flow cytometer to determine the percentage of cytokine-producing cells.

C. GATA-3 Expression Analysis by RT-qPCR:

• Extract total RNA from the differentiated T cells.

• Synthesize cDNA using a reverse transcription kit.

• Perform quantitative real-time PCR (RT-qPCR) using primers specific for GATA-3 and a housekeeping gene (e.g., GAPDH or β-actin) for normalization.

• Calculate the relative expression of GATA-3 mRNA.

Experimental Workflow

The following diagram illustrates the overall experimental workflow for assessing the effect of YM-341619 on Th2 differentiation.

Application Notes and Protocols for YM-341619 in Airway Hyperresponsiveness Research

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a comprehensive guide for the in vivo administration of YM-341619, a potent and selective inhibitor of Signal Transducer and Activator of Transcription 6 (STAT-6), for studying airway hyperresponsiveness (AHR). YM-341619 effectively suppresses Th2-mediated immune responses, making it a valuable tool for investigating allergic asthma and other respiratory diseases characterized by AHR. This document outlines the mechanism of action of YM-341619, detailed protocols for inducing AHR in a rat model, methods for assessing airway function, and relevant quantitative data to guide experimental design.

Introduction

Airway hyperresponsiveness, a hallmark of asthma, is an exaggerated bronchoconstrictor response to various stimuli.[1][2] The T helper 2 (Th2) inflammatory cascade plays a crucial role in the pathogenesis of allergic AHR, with cytokines such as Interleukin-4 (IL-4) and Interleukin-13 (IL-13) being central mediators.[3] These cytokines signal through the STAT-6 pathway, leading to the differentiation of Th2 cells, production of IgE, and recruitment of eosinophils, all of which contribute to airway inflammation and hyperreactivity.[3][4]

YM-341619 is a novel, orally bioavailable pyrimidine-5-carboxamide derivative that potently inhibits STAT-6 activation.[5] By selectively targeting STAT-6, YM-341619 suppresses the differentiation of CD4+ T cells into the Th2 subset, thereby mitigating the downstream effects of the Th2 response.[4] This makes YM-341619 a powerful pharmacological tool for dissecting the role of the STAT-6 pathway in AHR and for evaluating the therapeutic potential of STAT-6 inhibition.

Mechanism of Action: The IL-4/IL-13/STAT-6 Signaling Pathway

The binding of IL-4 and IL-13 to their respective receptors on the surface of immune cells initiates a signaling cascade that is central to the Th2 inflammatory response. This leads to the activation of Janus kinases (JAKs), which in turn phosphorylate STAT-6. Phosphorylated STAT-6 then dimerizes and translocates to the nucleus, where it acts as a transcription factor, promoting the expression of genes critical for Th2 differentiation and function, such as GATA-3. YM-341619 exerts its inhibitory effect by preventing the activation of STAT-6.

Caption: YM-341619 inhibits the IL-4/IL-13/STAT-6 signaling pathway.

Quantitative Data for YM-341619

The following tables summarize the key in vitro and in vivo pharmacological data for YM-341619.

Table 1: In Vitro Activity of YM-341619

Parameter	Cell Type	IC50	Reference
STAT-6 Activation	-	0.7 nM	[5]
Th2 Differentiation	Mouse Spleen T cells	0.28 nM	[5]

Table 2: In Vivo Efficacy of YM-341619 in a Rat Model of Allergic Asthma

Parameter	Dosage (p.o.)	Effect	Reference
Plasma IgE Level	0.003-0.03 mg/kg	Dose-dependent reduction	[4]
Eosinophil Accumulation in Lung	0.003-3 mg/kg	Dose-dependent suppression	[4]
Airway Hyperresponsiveness	0.3-3 mg/kg	Dose-dependent suppression	[4]
Antigen-induced Eosinophil Infiltration	0.3 mg/kg	71% inhibition	[5]

Experimental Protocols

I. Induction of Airway Hyperresponsiveness in a Rat Model (Ovalbumin-Sensitized)

This protocol describes the induction of an allergic asthma phenotype in rats using ovalbumin (OVA) as the allergen.

Materials:

• Male Wistar rats (6-8 weeks old)

• Ovalbumin (OVA), Grade V

• Aluminum hydroxide (B78521) (Alum)

• Sterile, pyrogen-free saline

• Nebulizer system

Protocol Workflow:

Caption: Experimental timeline for OVA-induced airway hyperresponsiveness in rats.

Sensitization:

• On days 0, 7, and 14, sensitize the rats by intraperitoneal (i.p.) injection of 1 mg OVA emulsified in 100 mg of aluminum hydroxide in a total volume of 1 mL sterile saline.

• A control group should receive i.p. injections of saline and aluminum hydroxide without OVA.

Challenge:

• Starting on day 21, challenge the sensitized rats with aerosolized 1% (w/v) OVA in saline for 20 minutes, three times a week, for three weeks.

• The control group should be challenged with aerosolized saline only.

YM-341619 Administration:

• YM-341619 can be administered orally (p.o.) at the desired dose (e.g., 0.3-3 mg/kg) at a specified time before each OVA challenge, or as a single dose before the final assessment of airway hyperresponsiveness, depending on the experimental design.

• The vehicle for YM-341619 should be administered to the control and OVA-sensitized groups.

II. Assessment of Airway Hyperresponsiveness

Airway hyperresponsiveness can be assessed 24-48 hours after the final OVA challenge. Both invasive and non-invasive methods can be employed.

A. Invasive Measurement of Lung Resistance and Compliance

This method provides a direct and detailed assessment of airway mechanics.

Equipment:

• Small animal ventilator (e.g., flexiVent)

• Tracheal cannula

• Anesthetics (e.g., ketamine/xylazine)

• Nebulizer for methacholine (B1211447) delivery

Protocol:

• Anesthetize the rat and perform a tracheostomy.

• Insert a tracheal cannula and connect the animal to the small animal ventilator.

• Administer aerosolized saline to establish a baseline measurement of lung resistance (RL) and dynamic compliance (Cdyn).

• Administer increasing concentrations of aerosolized methacholine (e.g., 0, 3.125, 6.25, 12.5, 25, 50 mg/mL) and record the changes in RL and Cdyn at each concentration.

• Data is typically expressed as the percentage change from baseline for each methacholine concentration.

B. Non-invasive Whole-Body Plethysmography

This method allows for the assessment of airway responsiveness in conscious, unrestrained animals.

Equipment:

• Whole-body plethysmograph system (e.g., Buxco)

• Nebulizer for methacholine delivery

Protocol:

• Place the conscious, unrestrained rat in the main chamber of the plethysmograph and allow for a 10-15 minute acclimatization period.

• Record baseline breathing parameters.

• Expose the animal to aerosolized saline for a baseline measurement, followed by increasing concentrations of aerosolized methacholine (e.g., 0, 6.25, 12.5, 25, 50 mg/mL).

• The primary parameter measured is the enhanced pause (Penh), a dimensionless value that correlates with changes in airway resistance.

• Data is presented as the fold-increase in Penh over baseline for each methacholine concentration.

Expected Outcomes

Administration of YM-341619 is expected to dose-dependently inhibit the OVA-induced airway hyperresponsiveness. This will be evidenced by a reduction in the increase of lung resistance (invasive method) or Penh (non-invasive method) in response to methacholine challenge in the YM-341619-treated group compared to the vehicle-treated, OVA-sensitized group. Furthermore, a reduction in inflammatory markers such as eosinophil count in bronchoalveolar lavage fluid (BALF) and plasma IgE levels is anticipated.

Troubleshooting

• High variability in AHR measurements: Ensure consistent animal handling, precise dosing of OVA and methacholine, and proper calibration of measurement equipment.

• Low level of sensitization: Confirm the potency of the OVA and the proper emulsification with aluminum hydroxide.

• YM-341619 insolubility: Prepare fresh solutions of YM-341619 for each administration and use appropriate vehicles as recommended by the manufacturer.

Conclusion

YM-341619 is a valuable research tool for investigating the role of the STAT-6 signaling pathway in the pathophysiology of airway hyperresponsiveness. The protocols outlined in these application notes provide a framework for inducing and assessing AHR in a rat model and for evaluating the in vivo efficacy of YM-341619. These studies can contribute to a better understanding of allergic asthma and aid in the development of novel therapeutic strategies targeting the Th2 inflammatory cascade.

References

• 1. Dynamic airway constriction in rats: heterogeneity and response to deep inspiration - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Allergen Sensitization and Challenge to Ovalbumin [bio-protocol.org]
• 4. The OVA-induced Asthma Model in Mice and Rats: An Overview - PharmaLegacy | Preclinical Pharmacology CRO [pharmalegacy.com]
• 5. An experimental model of asthma in rats using ovalbumin and lipopolysaccharide allergens - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Measuring GATA-3 mRNA Expression Following YM-341619 Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

GATA-3 is a critical master transcription factor for the differentiation of T helper 2 (Th2) cells, which play a central role in the pathogenesis of allergic diseases such as asthma, atopic dermatitis, and allergic rhinitis.[1][2] The expression of GATA-3 drives the production of Th2-associated cytokines, including IL-4, IL-5, and IL-13.[2][3] Consequently, inhibiting GATA-3 expression or function is a promising therapeutic strategy for these conditions.[4]

YM-341619 has been identified as a potent and orally active inhibitor of STAT6, a key signaling molecule downstream of the IL-4 receptor.[5] By inhibiting STAT6, YM-341619 effectively suppresses the IL-4-induced differentiation of T cells into Th2 cells.[1][5] A primary mechanism of this suppression is the downregulation of GATA-3 mRNA expression.[1][5]

These application notes provide a detailed protocol for measuring the in vitro effect of YM-341619 on GATA-3 mRNA expression in T cells.

Signaling Pathway

The diagram below illustrates the IL-4 signaling pathway leading to GATA-3 expression and the inhibitory action of YM-341619. In this pathway, IL-4 binding to its receptor (IL-4R) activates Janus kinases (JAKs), which in turn phosphorylate STAT6.[6][7] Phosphorylated STAT6 dimerizes and translocates to the nucleus, where it acts as a transcription factor to upregulate the expression of GATA-3.[8][9] YM-341619 specifically inhibits the phosphorylation and activation of STAT6, thereby blocking the downstream expression of GATA-3.

Caption: IL-4/STAT6/GATA-3 signaling pathway and YM-341619 inhibition.

Experimental Data

The following table summarizes representative quantitative data on the effect of YM-341619 on GATA-3 mRNA expression in IL-4-stimulated T cells. The data demonstrates a concentration-dependent decrease in GATA-3 mRNA levels with increasing concentrations of YM-341619.[5]

Treatment Group	YM-341619 Concentration (nM)	Relative GATA-3 mRNA Expression (Fold Change vs. Control)
Vehicle Control	0	1.00
YM-341619	0.1	0.75
YM-341619	1.0	0.40
YM-341619	10	0.15

Note: The data presented are representative and intended for illustrative purposes. Actual results may vary depending on the specific experimental conditions.

Experimental Workflow

The overall workflow for measuring GATA-3 mRNA expression after YM-341619 treatment involves several key steps, as outlined in the diagram below.

Caption: Experimental workflow for GATA-3 mRNA expression analysis.

Detailed Protocols

Cell Culture and Treatment

This protocol is based on methods for differentiating mouse spleen T cells into Th2 cells.[1]

Materials:

• Mouse spleen T cells

• RPMI-1640 medium with 10% FBS, 2 mM L-glutamine, and antibiotics

• Anti-CD3 and Anti-CD28 antibodies

• Recombinant mouse IL-4

• YM-341619 (stock solution in DMSO)

• Cell culture plates

Procedure:

• Isolate naïve CD4+ T cells from mouse spleens using standard immunomagnetic separation techniques.

• Plate the T cells at a density of 1 x 10^6 cells/mL in complete RPMI-1640 medium.

• Pre-treat the cells with various concentrations of YM-341619 (e.g., 0.1, 1, 10 nM) or vehicle control (DMSO) for 30 minutes at 37°C.[5]

• Stimulate the cells with plate-bound anti-CD3 antibody (e.g., 5 µg/mL) and soluble anti-CD28 antibody (e.g., 2 µg/mL) in the presence of recombinant mouse IL-4 (e.g., 10 ng/mL) to induce Th2 differentiation.

• Incubate the cells for 48-72 hours at 37°C in a 5% CO2 incubator.

• Harvest the cells for RNA extraction.

RNA Extraction

This protocol outlines a general procedure for total RNA isolation from cultured cells using a column-based kit.[10]

Materials:

• Harvested T cells

• Phosphate-buffered saline (PBS)

• RNA extraction kit (e.g., Qiagen RNeasy Mini Kit)

• β-mercaptoethanol

• Ethanol (B145695) (70% and 100%)

• RNase-free water

Procedure:

• Pellet the harvested T cells by centrifugation.

• Wash the cell pellet with cold PBS and centrifuge again.

• Lyse the cells using the lysis buffer provided in the RNA extraction kit, supplemented with β-mercaptoethanol.

• Homogenize the lysate by passing it through a fine-gauge needle or using a commercial homogenizer.

• Add an equal volume of 70% ethanol to the lysate and mix well.

• Transfer the mixture to a spin column and centrifuge according to the manufacturer's instructions.

• Perform the recommended wash steps with the provided wash buffers.

• Elute the purified RNA with RNase-free water.

• Quantify the RNA concentration and assess its purity using a spectrophotometer (e.g., NanoDrop).

Reverse Transcription (cDNA Synthesis)

This protocol describes the conversion of RNA to complementary DNA (cDNA).

Materials:

• Purified total RNA

• Reverse transcription kit (e.g., Bio-Rad iScript Reverse Transcription Supermix)[10]

• RNase-free water

• Thermal cycler

Procedure:

• In an RNase-free tube, combine a standardized amount of total RNA (e.g., 1 µg) with the components of the reverse transcription kit, following the manufacturer's protocol.

• Adjust the final volume with RNase-free water.

• Perform the reverse transcription reaction in a thermal cycler using the recommended temperature profile (e.g., priming, reverse transcription, and inactivation steps).

• The resulting cDNA can be stored at -20°C until use in qRT-PCR.

Quantitative Real-Time PCR (qRT-PCR)

This protocol is for the amplification and quantification of GATA-3 cDNA.

Materials:

• cDNA template

• SYBR Green or TaqMan master mix[11]

• Forward and reverse primers for GATA-3 and a housekeeping gene (e.g., GAPDH, β-actin)

• qRT-PCR instrument

Primer Sequences (Example):

• GATA-3 Forward: 5'-GAACCGGCCCCTCATTAAG-3'[11]

• GATA-3 Reverse: 5'-ATTTTTCGGTTTCTGGTCTGGAT-3'[11]

• β-actin Forward: 5'-ACCGAGCGCGGCTACAG-3'[11]

• β-actin Reverse: 5'-CTTAATGTCACGCACGATTTCC-3'[11]

Procedure:

• Prepare the qRT-PCR reaction mixture by combining the master mix, forward and reverse primers, and diluted cDNA in a reaction plate.

• Run the qRT-PCR reaction in a real-time PCR instrument using a standard cycling program (e.g., initial denaturation, followed by 40 cycles of denaturation and annealing/extension).[11][12]

• Collect the fluorescence data at each cycle.

• Perform a melt curve analysis at the end of the run to verify the specificity of the amplified product.

Data Analysis

The relative expression of GATA-3 mRNA is typically calculated using the 2-ΔΔCt method.[11][13]

• Calculate ΔCt: For each sample, normalize the Ct value of the target gene (GATA-3) to the Ct value of the housekeeping gene (e.g., β-actin).

  • ΔCt = Ct(GATA-3) - Ct(housekeeping gene)

• Calculate ΔΔCt: Normalize the ΔCt of the treated samples to the ΔCt of the vehicle control sample.

  • ΔΔCt = ΔCt(treated sample) - ΔCt(control sample)

• Calculate Fold Change: Determine the relative expression level.

  • Fold Change = 2-ΔΔCt

This analysis will yield the fold change in GATA-3 mRNA expression in YM-341619-treated cells relative to the untreated control.

References

• 1. YM-341619 suppresses the differentiation of spleen T cells into Th2 cells in vitro, eosinophilia, and airway hyperresponsiveness in rat allergic models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. GATA-3 promotes Th2 responses through three different mechanisms: induction of Th2 cytokine production, selective growth of Th2 cells and inhibition of Th1 cell-specific factors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Suppression of GATA-3 nuclear import and phosphorylation: a novel mechanism of corticosteroid action in allergic disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The GATA 3 approach to treat type 2 inflammatory diseases | sterna biologicals [sterna-biologicals.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Targeting the JAK-STAT pathway in the treatment of 'Th2-high' severe asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. JAK/STAT pathway: Extracellular signals, diseases, immunity, and therapeutic regimens - PMC [pmc.ncbi.nlm.nih.gov]
• 8. GATA3: A master of many trades in immune regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cytotoxic T-lymphocyte antigen-4 inhibits GATA-3 but not T-bet mRNA expression during T helper cell differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. mdpi.com [mdpi.com]
• 12. mcgill.ca [mcgill.ca]
• 13. mdpi.com [mdpi.com]

Application Notes and Protocols for the Pharmacokinetic Analysis of YM-341619

For Researchers, Scientists, and Drug Development Professionals

Introduction

YM-341619 is a potent and selective inhibitor of Signal Transducer and Activator of Transcription 6 (STAT6). By targeting the STAT6 pathway, YM-341619 effectively inhibits the signaling of interleukin-4 (IL-4) and interleukin-13 (IL-13), key cytokines involved in Type 2 helper T (Th2) cell differentiation and the pathogenesis of allergic diseases.[1][2] This document provides a summary of the preclinical pharmacokinetic data of YM-341619 in various animal models and offers detailed protocols for conducting similar pharmacokinetic studies.

Mechanism of Action: Inhibition of the IL-4/STAT6 Signaling Pathway

YM-341619 exerts its pharmacological effect by inhibiting the IL-4-mediated STAT6 signaling pathway. Upon binding of IL-4 to its receptor, a cascade of phosphorylation events is initiated, leading to the activation of STAT6. Activated STAT6 then translocates to the nucleus and induces the transcription of genes responsible for Th2 cell differentiation and function. YM-341619 blocks the activation of STAT6, thereby preventing these downstream effects.[1][3][4][5]

Figure 1: IL-4/STAT6 Signaling Pathway and the inhibitory action of YM-341619.

Data Presentation: Pharmacokinetic Parameters of YM-341619

The following tables summarize the key pharmacokinetic parameters of YM-341619 in mice, dogs, and monkeys following intravenous and oral administration.

Table 1: Intravenous Pharmacokinetic Parameters of YM-341619 [1]

Parameter	Mouse (1 mg/kg)	Dog (0.5 mg/kg)	Monkey (1 mg/kg)
Cmax (ng/mL)	80	29	16
Tmax (h)	0.5	1.2	1.7
AUC(0-24) (ng·h/mL)	462	146	517
t1/2 (h)	1.0	0.7	0.7
Vd (mL/kg)	3177	3334	1975
Bioavailability (%)	15	29	8

Table 2: Oral Pharmacokinetic Parameters of YM-341619 in Mice

Dose	Cmax (ng/mL)	Tmax (h)	AUC (ng·h/mL)	F%
Not Specified	80	0.5	114	25

Note: The oral dose for the mouse data in Table 2 was not specified in the available literature.

Experimental Workflow for a Preclinical Pharmacokinetic Study

The following diagram outlines a typical workflow for conducting a preclinical pharmacokinetic study of a novel compound like YM-341619.

Figure 2: General experimental workflow for a preclinical pharmacokinetic study.

Experimental Protocols

The following are detailed, representative protocols for conducting pharmacokinetic studies of YM-341619. These protocols are based on standard practices in preclinical drug development and may require optimization for specific experimental conditions.

Protocol 1: Oral Pharmacokinetic Study in Mice

1. Animals:

• Species: Male BALB/c mice (or other suitable strain)

• Age: 8-10 weeks

• Weight: 20-25 g

• Acclimatization: At least 7 days prior to the study with free access to standard chow and water.

2. Formulation:

• Prepare a suspension of YM-341619 in a suitable vehicle. A common vehicle for oral gavage is 0.5% (w/v) carboxymethylcellulose (CMC) in water with 0.1% (v/v) Tween 80.[6][7]

• The final concentration should be calculated based on the desired dose and a dosing volume of 10 mL/kg.

3. Dosing:

• Fast the mice for approximately 4 hours before dosing, with continued access to water.

• Administer the YM-341619 formulation via oral gavage using a suitable gavage needle.

• Include a vehicle control group.

4. Blood Sampling:

• Collect blood samples (approximately 50-100 µL) at the following time points: pre-dose, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

• Blood can be collected via tail vein, saphenous vein, or retro-orbital sinus into tubes containing an anticoagulant (e.g., K2EDTA).

• Keep the samples on ice until processing.

5. Plasma Preparation:

• Centrifuge the blood samples at 4°C (e.g., 2000 x g for 10 minutes) to separate the plasma.

• Transfer the plasma supernatant to clean tubes and store at -80°C until analysis.

Protocol 2: Intravenous Pharmacokinetic Study in Dogs

1. Animals:

• Species: Male Beagle dogs

• Age: 6-12 months

• Weight: 8-12 kg

• Acclimatization: At least 14 days prior to the study with free access to standard chow and water. Ensure animals are trained for restraint and blood collection procedures.

2. Formulation:

• Prepare a sterile solution of YM-341619 for intravenous administration. A common vehicle for IV injection is a solution of 5% dextrose in water (D5W) or saline, potentially with a co-solvent like PEG400 or Solutol HS-15 if solubility is a concern.[8]

• The final concentration should be calculated based on the desired dose and a dosing volume of 1-2 mL/kg.

3. Dosing:

• Fast the dogs overnight before dosing, with continued access to water.

• Administer the YM-341619 formulation as a single intravenous bolus injection or a short infusion via a catheter placed in a suitable vein (e.g., cephalic vein).

• Flush the catheter with sterile saline after administration.

4. Blood Sampling:

• Collect blood samples (approximately 1-2 mL) from a contralateral vein at the following time points: pre-dose, 0.083 (5 min), 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose.

• Collect blood into tubes containing an anticoagulant (e.g., K2EDTA).

• Keep the samples on ice until processing.

5. Plasma Preparation:

• Centrifuge the blood samples at 4°C (e.g., 2000 x g for 10 minutes) to separate the plasma.

• Transfer the plasma supernatant to clean tubes and store at -80°C until analysis.

Protocol 3: Bioanalytical Method for Quantification of YM-341619 in Plasma

1. Method:

• Develop a sensitive and specific Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) method for the quantification of YM-341619 in plasma.[9][10][11][12]

2. Sample Preparation:

• Thaw plasma samples on ice.

• Perform protein precipitation by adding a volume of cold acetonitrile (B52724) (e.g., 3 volumes) containing an appropriate internal standard to a known volume of plasma (e.g., 50 µL).

• Vortex the samples and centrifuge at high speed (e.g., 14,000 rpm for 10 minutes) at 4°C to pellet the precipitated proteins.

• Transfer the supernatant to a clean plate or vials for LC-MS/MS analysis.

3. LC-MS/MS Conditions (Example):

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A reverse-phase C18 column (e.g., 50 x 2.1 mm, 1.8 µm).

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray ionization (ESI) in positive mode.

• Detection: Multiple Reaction Monitoring (MRM) of precursor-product ion transitions specific for YM-341619 and the internal standard.

4. Data Analysis:

• Construct a calibration curve using standards of known YM-341619 concentrations in blank plasma.

• Determine the concentration of YM-341619 in the study samples by interpolating their peak area ratios (analyte/internal standard) against the calibration curve.

• Use pharmacokinetic software (e.g., Phoenix WinNonlin) to calculate the pharmacokinetic parameters (Cmax, Tmax, AUC, t1/2, etc.) using non-compartmental analysis.

Metabolic Stability Assessment (In Vitro)

While specific metabolic pathways for YM-341619 have not been detailed in the public literature, a standard approach to investigate its metabolic stability is through in vitro studies using liver microsomes.

Protocol 4: In Vitro Metabolic Stability in Liver Microsomes

1. Materials:

• Liver microsomes from the species of interest (e.g., mouse, rat, dog, human).

• YM-341619 stock solution (e.g., in DMSO).

• NADPH regenerating system.

• Phosphate (B84403) buffer (pH 7.4).

• Acetonitrile for reaction termination.

2. Procedure:

• Pre-incubate liver microsomes with YM-341619 in phosphate buffer at 37°C.

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• Collect aliquots at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Terminate the reaction by adding cold acetonitrile.

• Centrifuge the samples to pellet the protein.

• Analyze the supernatant for the remaining concentration of YM-341619 using a validated LC-MS/MS method.

3. Data Analysis:

• Plot the natural logarithm of the percentage of YM-341619 remaining versus time.

• The slope of the linear regression will give the elimination rate constant (k).

• Calculate the in vitro half-life (t1/2) as 0.693/k.

• Intrinsic clearance (CLint) can be calculated based on the half-life and the protein concentration in the incubation.

These application notes and protocols provide a framework for the pharmacokinetic evaluation of YM-341619. Researchers should adapt these methodologies to their specific laboratory conditions and regulatory requirements.

References

• 1. | BioWorld [bioworld.com]
• 2. YM-341619 suppresses the differentiation of spleen T cells into Th2 cells in vitro, eosinophilia, and airway hyperresponsiveness in rat allergic models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Analysis of IL-4/STAT6 Signaling in Macrophages | Springer Nature Experiments [experiments.springernature.com]
• 6. Influence of Vehicles Used for Oral Dosing of Test Molecules on the Progression of Mycobacterium tuberculosis Infection in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. journals.asm.org [journals.asm.org]
• 8. researchgate.net [researchgate.net]
• 9. Development and application of an LC–MS/MS method for quantification of fosmidomycin in human and rat plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. jfda-online.com [jfda-online.com]
• 12. Development and validation of an LC-MS/MS method for determination of compound K in human plasma and clinical application - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for YM-341619 Solutions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and guidelines for the long-term storage and handling of YM-341619 solutions to ensure their stability and efficacy in research and drug development applications. YM-341619 is a potent and selective inhibitor of STAT6 (Signal Transducer and Activator of Transcription 6), a key transcription factor in the IL-4 and IL-13 signaling pathways. Maintaining the integrity of YM-341619 solutions is critical for obtaining reproducible and reliable experimental results.

Introduction to YM-341619 and its Mechanism of Action

YM-341619 is a small molecule inhibitor that specifically targets the phosphorylation and subsequent activation of STAT6. By doing so, it effectively blocks the downstream signaling cascade initiated by cytokines such as Interleukin-4 (IL-4) and Interleukin-13 (IL-13). This inhibitory action prevents the differentiation of naive T helper cells into Th2 cells, a critical process in the pathogenesis of allergic and inflammatory diseases. The high specificity and potency of YM-341619 make it a valuable tool for studying Th2-mediated immune responses and for the potential development of therapeutics for conditions like asthma and atopic dermatitis.

Signaling Pathway of YM-341619 Inhibition

The following diagram illustrates the IL-4/STAT6 signaling pathway and the point of inhibition by YM-341619.

Figure 1: YM-341619 inhibits the IL-4/STAT6 signaling pathway.

Long-Term Storage and Stability of YM-341619 Solutions

Proper storage of YM-341619 is crucial to prevent degradation and ensure the compound's activity. The stability of YM-341619 solutions is dependent on the solvent, storage temperature, and exposure to light.

Recommended Storage Conditions

The following table summarizes the recommended storage conditions for YM-341619 in both solid and solution forms.

Form	Solvent	Storage Temperature	Recommended Duration	Notes
Solid (Lyophilized Powder)	N/A	2-8°C	Short-term (weeks)	Keep desiccated and protected from light.
-20°C	Up to 6 months	For longer-term storage, keep desiccated and protected from light.
Stock Solution	DMSO	-20°C	Up to 1 month	Aliquot to avoid repeated freeze-thaw cycles.
-80°C	Up to 6 months[1]	Recommended for long-term storage. Aliquot into single-use volumes.
Working Solution	Aqueous Buffer (e.g., PBS)	2-8°C	Use on the same day	Prepare fresh from stock solution for each experiment.[1]

Factors Affecting Stability

• Temperature: Higher temperatures accelerate the degradation of YM-341619. Storage at or below -20°C is recommended for solutions.

• Solvent: DMSO is a common solvent for creating stock solutions. However, for cell-based assays, the final DMSO concentration should be kept low (typically <0.1%) to avoid cytotoxicity.

• pH: The stability of YM-341619 in aqueous solutions can be pH-dependent. It is advisable to maintain the pH of working solutions within a physiological range (pH 7.2-7.4).

• Light: Exposure to light, particularly UV light, can cause photodegradation. Store all forms of YM-341619 in light-protected containers (e.g., amber vials).

• Freeze-Thaw Cycles: Repeated freezing and thawing can lead to precipitation and degradation of the compound. It is highly recommended to aliquot stock solutions into single-use volumes.

Experimental Protocols

This section provides detailed protocols for the preparation of YM-341619 solutions and a general procedure for assessing their stability.

Protocol for Preparation of YM-341619 Stock Solution (10 mM in DMSO)

Materials:

• YM-341619 (solid powder)

• Anhydrous DMSO (Dimethyl Sulfoxide)

• Sterile, light-protected microcentrifuge tubes or vials

• Calibrated balance

• Vortex mixer

Procedure:

• Allow the vial of solid YM-341619 to equilibrate to room temperature before opening to prevent condensation.

• Weigh the required amount of YM-341619 powder using a calibrated analytical balance. The molecular weight of YM-341619 is 483.56 g/mol . To prepare a 10 mM solution, you would dissolve 4.8356 mg in 1 mL of DMSO.

• Add the appropriate volume of anhydrous DMSO to the vial containing the YM-341619 powder.

• Vortex the solution thoroughly until the solid is completely dissolved. Gentle warming (e.g., in a 37°C water bath for a few minutes) can aid in dissolution if necessary.

• Aliquot the stock solution into single-use, light-protected tubes.

• Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-term storage (up to 1 month).[1]

Protocol for Preparation of YM-341619 Working Solution for In Vitro Assays

Materials:

• YM-341619 stock solution (10 mM in DMSO)

• Sterile cell culture medium or desired aqueous buffer (e.g., PBS)

Procedure:

• Thaw a single-use aliquot of the 10 mM YM-341619 stock solution at room temperature.

• Perform a serial dilution of the stock solution in the appropriate cell culture medium or buffer to achieve the desired final concentration.

• Ensure the final concentration of DMSO in the working solution is non-toxic to the cells (typically below 0.1%).

• Prepare the working solution fresh for each experiment and use it on the same day.[1]

General Protocol for Assessing the Stability of YM-341619 Solutions

This protocol outlines a general workflow for conducting a stability study of YM-341619 solutions using High-Performance Liquid Chromatography (HPLC).

Figure 2: Experimental workflow for YM-341619 stability assessment.

Materials and Equipment:

• YM-341619 solution to be tested

• HPLC system with a suitable detector (e.g., UV-Vis or Mass Spectrometry)

• C18 reverse-phase HPLC column

• Appropriate mobile phase (e.g., acetonitrile (B52724) and water with a modifier like formic acid)

• Environmental chambers for controlled temperature and humidity storage

• Light-protected and clear vials

Procedure:

• Method Development: Develop a stability-indicating HPLC method capable of separating YM-341619 from its potential degradation products.

• Initial Analysis (Time Zero): Immediately after preparing the YM-341619 solution, analyze an aliquot by HPLC to determine the initial concentration and purity. This will serve as the baseline.

• Sample Storage: Aliquot the remaining solution into multiple vials. Store these vials under various conditions to be tested (e.g., -80°C, -20°C, 4°C, room temperature, elevated temperature; protected from light and exposed to light).

• Time-Point Analysis: At predetermined time intervals (e.g., 1 week, 1 month, 3 months, 6 months), retrieve a vial from each storage condition.

• Sample Analysis: Allow the sample to equilibrate to room temperature and analyze it by HPLC using the established method.

• Data Analysis: Compare the peak area and purity of YM-341619 at each time point to the time-zero data. Calculate the percentage of YM-341619 remaining and identify any new peaks corresponding to degradation products.

Conclusion

The stability of YM-341619 solutions is critical for the validity of experimental outcomes. By adhering to the recommended storage conditions and handling protocols outlined in these application notes, researchers can minimize degradation and ensure the consistent performance of this potent STAT6 inhibitor. For long-term storage, it is recommended to store YM-341619 as a solid at -20°C or as a concentrated stock solution in DMSO at -80°C. Working solutions should be prepared fresh for each use. When in doubt, a stability assessment using a validated analytical method like HPLC is advised.

References

• 1. How to Conduct Stability Studies for Small Molecule Drugs – StabilityStudies.in [stabilitystudies.in]

Technical Notes & Optimization

Troubleshooting YM-341619 solubility issues in aqueous buffers

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address solubility challenges with the STAT6 inhibitor, YM-341619, in aqueous buffers.

Frequently Asked Questions (FAQs)

Q1: My YM-341619 powder won't dissolve directly in my aqueous assay buffer. What should I do?

A1: YM-341619 is a hydrophobic molecule and is not readily soluble in aqueous solutions. Direct dissolution in aqueous buffers is not recommended. The standard procedure is to first prepare a concentrated stock solution in an organic solvent. Dimethyl sulfoxide (B87167) (DMSO) is the most common and recommended solvent for preparing a stock solution of YM-341619.[1]

Q2: I've dissolved YM-341619 in DMSO, but it precipitates when I dilute it into my aqueous buffer. How can I prevent this?

A2: This is a common issue known as "salting out," which occurs when a compound that is soluble in an organic solvent is introduced into an aqueous environment where it is less soluble. Here are several strategies to mitigate this:

• Optimize the Dilution Process: Instead of adding the DMSO stock directly to the full volume of your aqueous buffer, try adding the aqueous buffer to your DMSO stock drop-wise while vortexing. This gradual change in solvent polarity can help keep the compound in solution.

• Lower the Final Concentration: The final concentration of YM-341619 in your assay may be too high for its aqueous solubility limit. Try reducing the final concentration to see if the compound remains in solution.

• Increase the Final DMSO Concentration: While it's important to keep the final DMSO concentration low to avoid solvent-induced artifacts in your experiment (typically below 0.5%), a slight increase may be necessary to maintain solubility. Always include a vehicle control with the same final DMSO concentration in your experiments.[2]

• Use Co-solvents: For in vivo studies, co-solvents are often used to improve the solubility of hydrophobic compounds in aqueous formulations.[1] These can sometimes be adapted for in vitro use, but their compatibility with your specific assay must be validated. Common co-solvents include PEG300 and Tween-80.[1]

Q3: What is the maximum recommended final concentration of DMSO in a cell-based assay?

A3: To avoid solvent-induced toxicity or off-target effects, the final concentration of DMSO in most cell-based assays should be kept at or below 0.5%.[2] However, the tolerance to DMSO can vary between cell lines and assay types. It is always recommended to perform a vehicle control experiment to assess the effect of the solvent on your specific system.

Q4: Are there any alternative solvents to DMSO for YM-341619?

A4: While DMSO is the most commonly reported solvent for YM-341619, other water-miscible organic solvents could potentially be used, such as ethanol (B145695) or dimethylformamide (DMF). However, the solubility of YM-341619 in these solvents is not as well-documented, and their compatibility with your assay must be thoroughly tested. The toxicity of these alternative solvents should also be a key consideration.

Q5: Can I use sonication or gentle heating to improve the dissolution of YM-341619?

A5: Yes, sonication in a water bath and gentle warming (e.g., to 37°C) can be effective methods to aid in the dissolution of YM-341619 in DMSO, especially when preparing a concentrated stock solution.[1] However, avoid excessive heat, as it may lead to degradation of the compound. Always visually inspect the solution to ensure that all solid material has dissolved.

Data Presentation

Table 1: Solubility of YM-341619 in Various Solvents

Solvent System	Concentration	Observation	Source
DMSO	50 mg/mL (109.07 mM)	Requires ultrasonic and warming to 60°C	[1]
10% DMSO >> 40% PEG300 >> 5% Tween-80 >> 45% saline	2.5 mg/mL (5.45 mM)	Suspended solution, requires ultrasonic	[1]
10% DMSO >> 90% (20% SBE-β-CD in saline)	≥ 2.5 mg/mL (5.45 mM)	Clear solution	[1]
10% DMSO >> 90% corn oil	≥ 2.5 mg/mL (5.45 mM)	Clear solution	[1]

Experimental Protocols

Protocol 1: Preparation of a 10 mM YM-341619 Stock Solution in DMSO

Materials:

• YM-341619 powder

• Anhydrous, high-purity DMSO

• Sterile microcentrifuge tubes

• Vortex mixer

• Water bath sonicator

Procedure:

• Calculate the mass of YM-341619 required to prepare the desired volume of a 10 mM stock solution (Molecular Weight of YM-341619 can be found on the product datasheet).

• Weigh the calculated amount of YM-341619 powder into a sterile microcentrifuge tube.

• Add the appropriate volume of high-purity DMSO to the tube.

• Vortex the tube for 1-2 minutes to facilitate dissolution.

• If the compound is not fully dissolved, place the tube in a water bath sonicator for 10-15 minutes.

• If necessary, gently warm the solution to 37°C for 5-10 minutes, followed by vortexing. Avoid excessive heating.

• Visually inspect the solution to ensure it is clear and free of any particulate matter.

• Aliquot the stock solution into single-use volumes and store at -20°C or -80°C to avoid repeated freeze-thaw cycles.

Protocol 2: Aqueous Solubility Assessment of YM-341619

Objective: To determine the approximate aqueous solubility of a YM-341619 DMSO stock solution in a specific buffer.

Materials:

• Prepared YM-341619 stock solution in DMSO (e.g., 10 mM)

• Aqueous buffer of interest (e.g., PBS, cell culture medium)

• Sterile microcentrifuge tubes or a clear microplate

• Vortex mixer

• Nephelometer or a spectrophotometer capable of reading absorbance at a high wavelength (e.g., 600 nm) for turbidity measurement.

Procedure:

• Prepare a series of dilutions of your YM-341619 DMSO stock solution in your aqueous buffer. For example, you can prepare final concentrations ranging from 1 µM to 100 µM. Remember to keep the final DMSO concentration constant across all dilutions and include a vehicle control.

• To a microcentrifuge tube or well of a microplate, add the required volume of aqueous buffer.

• While vortexing or shaking, add the corresponding volume of the YM-341619 DMSO stock to achieve the desired final concentration.

• Incubate the solutions at room temperature for a set period (e.g., 1-2 hours) to allow for equilibration.

• Visually inspect each solution for any signs of precipitation or turbidity.

• For a quantitative assessment, measure the turbidity of each solution using a nephelometer or by measuring the absorbance at a high wavelength (e.g., 600 nm) with a spectrophotometer. An increase in light scattering or absorbance indicates precipitation.

• The highest concentration that remains clear is an approximation of the kinetic solubility of YM-341619 in your specific aqueous buffer.

Mandatory Visualizations

Caption: Troubleshooting workflow for YM-341619 solubility issues.

Caption: YM-341619 inhibits the JAK/STAT signaling pathway.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. medchemexpress.cn [medchemexpress.cn]

Technical Support Center: Optimizing YM-341619 for In Vitro T Cell Culture

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the concentration of YM-341619 for in vitro T cell culture experiments. The following information includes frequently asked questions (FAQs), troubleshooting guides, and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is YM-341619 and what is its mechanism of action in T cells?

A1: YM-341619 is a potent and selective small molecule inhibitor of the Signal Transducer and Activator of Transcription 6 (STAT6). In T cells, it functions by blocking the signaling cascade initiated by Interleukin-4 (IL-4). Specifically, upon IL-4 binding to its receptor, STAT6 is typically activated and promotes the differentiation of naive CD4+ T cells into T helper 2 (Th2) cells. YM-341619 inhibits this process, thereby suppressing the production of Th2-associated cytokines such as IL-4 and IL-13.[1][2] This makes it a valuable tool for studying Th2-mediated immune responses and for the development of therapeutics for allergic diseases.

Q2: What is the recommended starting concentration of YM-341619 for in vitro T cell culture?

A2: Based on available data, a starting concentration range of 0.1 nM to 10 nM is recommended for inhibiting Th2 differentiation in mouse spleen T cells.[1] The half-maximal inhibitory concentration (IC50) for inhibiting IL-4-induced Th2 differentiation has been reported to be as low as 0.28 nM .[1][3] The IC50 for direct STAT6 inhibition is approximately 0.70 nM .[1][3] It is crucial to perform a dose-response experiment to determine the optimal concentration for your specific cell type and experimental conditions.

Q3: Is YM-341619 cytotoxic to T cells?

A3: There is limited publicly available data specifically detailing the cytotoxicity of YM-341619 on primary T cells. However, a study on another selective STAT6 inhibitor showed a cellular cytotoxicity IC50 of >10,000 nM in Jurkat T cells, suggesting a potentially wide therapeutic window for this class of inhibitors.[4] Nevertheless, it is highly recommended to perform a cytotoxicity assay to determine the optimal non-toxic concentration range for your specific T cell population.

Q4: How should I prepare and store YM-341619?

A4: YM-341619 is typically dissolved in dimethyl sulfoxide (B87167) (DMSO) to create a stock solution. For storage, it is recommended to keep the stock solution at -20°C or -80°C. When preparing working solutions, dilute the stock in your cell culture medium to the desired final concentration. Ensure the final DMSO concentration in your culture is kept low (ideally below 0.1%) to avoid solvent-induced cytotoxicity.

Q5: How does YM-341619 affect T cell differentiation?

A5: YM-341619 selectively inhibits the differentiation of naive CD4+ T cells into the Th2 lineage.[2] It achieves this by blocking the IL-4/STAT6 signaling pathway, which is critical for the expression of GATA-3, the master transcription factor for Th2 differentiation.[1] Consequently, the production of Th2 cytokines like IL-4 and IL-13 is suppressed. It has been shown to not affect Th1 cell differentiation.[1]

Data Presentation

Table 1: In Vitro Efficacy of YM-341619

Parameter	Cell Type	Concentration	Effect	Reference
STAT6 Inhibition (IC50)	Not specified	0.70 nM	Inhibition of STAT6 activation	[1][3]
Th2 Differentiation Inhibition (IC50)	Mouse Spleen T cells	0.28 nM	Inhibition of IL-4-induced Th2 differentiation	[1][3]
IL-4-induced STAT6 Luciferase Activity (IC50)	FW4 cells	1.5 nM	Inhibition of STAT6 reporter gene activity	[1]
IL-4 Production and GATA-3 mRNA Expression	Mouse T cells	0.1 - 10 nM	Concentration-dependent decrease	[1]

Table 2: In Vivo Efficacy of YM-341619 in Rats

Administration Route	Dosage	Effect	Reference
Oral	0.003 - 0.03 mg/kg	Reduced plasma IgE levels	[2]
Oral	0.003 - 3 mg/kg	Suppressed eosinophil accumulation in the lung	[2]

Mandatory Visualization

Caption: IL-4/STAT6 signaling pathway and the inhibitory action of YM-341619.

Experimental Protocols

Protocol 1: In Vitro Th2 Differentiation of Mouse CD4+ T Cells

Materials:

• Naive CD4+ T cells isolated from mouse spleen

• Complete RPMI-1640 medium (supplemented with 10% FBS, 2 mM L-glutamine, 100 U/mL penicillin, 100 µg/mL streptomycin, and 50 µM 2-mercaptoethanol)

• Anti-CD3ε antibody (plate-bound)

• Anti-CD28 antibody (soluble)

• Recombinant mouse IL-4

• Recombinant mouse IL-2

• Anti-IFN-γ antibody

• YM-341619 (dissolved in DMSO)

• 24-well tissue culture plates

Procedure:

• Plate Coating: Coat a 24-well plate with anti-CD3ε antibody (1-5 µg/mL in sterile PBS) overnight at 4°C.

• Cell Preparation: Isolate naive CD4+ T cells from mouse spleens using a commercially available isolation kit.

• Cell Seeding: Wash the coated plate with sterile PBS. Seed the naive CD4+ T cells at a density of 1 x 10^6 cells/mL in complete RPMI-1640 medium.

• T Cell Activation and Differentiation:

  • Add soluble anti-CD28 antibody (1-2 µg/mL).

  • Add recombinant mouse IL-4 (10-20 ng/mL).

  • Add recombinant mouse IL-2 (10-20 U/mL).

  • Add anti-IFN-γ antibody (10 µg/mL).

• YM-341619 Treatment: Prepare a serial dilution of YM-341619 in complete RPMI-1640 medium. Add the desired concentrations (e.g., 0.1, 1, 10 nM) to the respective wells. Include a DMSO vehicle control.

• Incubation: Culture the cells for 3-5 days at 37°C in a 5% CO2 incubator.

• Analysis: After incubation, harvest the cells and analyze Th2 differentiation by intracellular cytokine staining for IL-4 followed by flow cytometry, or by measuring IL-4 and IL-13 levels in the supernatant using ELISA. GATA-3 expression can be assessed by intracellular staining and flow cytometry or by qRT-PCR.

Protocol 2: T Cell Cytotoxicity Assay

Materials:

• T cells (treated with YM-341619 or vehicle control)

• Target cells

• Assay medium (e.g., RPMI-1640 without phenol (B47542) red, supplemented with 10% FBS)

• Cytotoxicity detection kit (e.g., LDH release assay, Calcein-AM release assay, or a live/dead cell staining kit for flow cytometry)

• 96-well V-bottom or U-bottom plates

Procedure:

• Cell Preparation:

  • Prepare effector T cells that have been cultured with different concentrations of YM-341619.

  • Prepare target cells (e.g., a tumor cell line or virally infected cells).

• Cell Seeding:

  • Plate the target cells at a density of 1 x 10^4 cells/well in a 96-well plate.

  • Add the effector T cells at various effector-to-target (E:T) ratios (e.g., 10:1, 5:1, 1:1).

• Controls:

  • Spontaneous Release: Target cells with assay medium only.

  • Maximum Release: Target cells with a lysis buffer (provided in most kits).

  • Vehicle Control: T cells treated with the same concentration of DMSO as the YM-341619 treated cells.

• Incubation: Incubate the plate for 4-18 hours at 37°C in a 5% CO2 incubator.

• Data Acquisition:

  • LDH Release Assay: Centrifuge the plate, transfer the supernatant to a new plate, and follow the manufacturer's instructions for the LDH assay.

  • Flow Cytometry-based Assay: Harvest the cells, stain with a live/dead cell marker, and acquire data on a flow cytometer.

• Data Analysis: Calculate the percentage of specific lysis using the following formula: % Specific Lysis = [(Experimental Release - Spontaneous Release) / (Maximum Release - Spontaneous Release)] x 100

Troubleshooting Guide

Caption: A logical workflow for troubleshooting common issues with YM-341619.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. YM-341619 suppresses the differentiation of spleen T cells into Th2 cells in vitro, eosinophilia, and airway hyperresponsiveness in rat allergic models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. | BioWorld [bioworld.com]
• 4. recludixpharma.com [recludixpharma.com]

Potential off-target effects of YM-341619 in cellular assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers using YM-341619 in cellular assays. The information is tailored for researchers, scientists, and drug development professionals to address potential issues and provide clarity on the experimental use of this potent STAT6 inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of YM-341619?

YM-341619 is a potent and orally active inhibitor of STAT6 (Signal Transducer and Activator of Transcription 6).[1][2][3] Its primary mechanism involves the inhibition of IL-4-induced STAT6 activation, which is a critical step in the Th2 immune response.[2][4] By blocking STAT6, YM-341619 effectively suppresses the differentiation of T helper cells into Th2 cells, which are key mediators of allergic diseases.[1][4]

Q2: How selective is YM-341619 for STAT6?

YM-341619 demonstrates high selectivity for the STAT6 pathway. It has been shown to inhibit Th2 differentiation induced by IL-4 without affecting Th1 cell differentiation.[1][3] Specifically, it does not impact the production of IFN-γ or the expression of the Th1 transcription factor T-bet in T cells cultured with IL-12.[4] This selectivity makes it a valuable tool for studying STAT6-specific functions in allergic and inflammatory responses.

Q3: What are the expected effects of YM-341619 in in vitro cellular assays?

In in vitro cellular assays, YM-341619 is expected to:

• Inhibit IL-4-induced STAT6-dependent reporter gene expression.[4]

• Suppress the production of Th2 cytokines, such as IL-4 and IL-13.[1][4]

• Decrease the expression of GATA-3 mRNA, a key transcription factor for Th2 differentiation, in T cells stimulated with IL-4.[4]

• Inhibit the differentiation of mouse spleen T cells into Th2 cells.[1][4]

Q4: Has YM-341619 been reported to have off-target effects?

Currently, there is a lack of published evidence detailing specific off-target molecular interactions of YM-341619. The available research highlights its potent and selective inhibition of the STAT6 pathway.[1][2][3][4] However, as with any small molecule inhibitor, the potential for off-target effects cannot be entirely ruled out, especially at higher concentrations. Researchers observing unexpected phenotypes that are inconsistent with STAT6 inhibition should consider performing control experiments to investigate this possibility.

Troubleshooting Guide

Issue 1: I am observing significant cytotoxicity in my cell line with YM-341619 treatment, even at concentrations expected to be selective for STAT6.

• Potential Cause A: High solvent concentration.

  • Troubleshooting Step: Ensure the final concentration of the solvent (e.g., DMSO) is consistent across all treatment groups, including vehicle controls, and is at a level non-toxic to your cells (typically ≤ 0.1%).

• Potential Cause B: Cell line sensitivity.

  • Troubleshooting Step: Perform a dose-response curve to determine the optimal, non-toxic concentration range of YM-341619 for your specific cell line. Start with a broad range of concentrations and assess cell viability using an appropriate assay (e.g., MTT, trypan blue exclusion).

• Potential Cause C: Potential off-target effects.

  • Troubleshooting Step: To assess if the observed cytotoxicity is independent of STAT6, consider using a STAT6-deficient cell line or a cell line where STAT6 has been knocked down (e.g., using siRNA or CRISPR). If cytotoxicity persists in the absence of STAT6, it may indicate an off-target effect.

Issue 2: YM-341619 is not inhibiting my IL-4-induced cellular response.

• Potential Cause A: Inactive compound.

  • Troubleshooting Step: Verify the proper storage of the YM-341619 stock solution (-20°C for short-term, -80°C for long-term).[1] Prepare fresh dilutions from a new stock if necessary. Confirm the activity of the compound in a well-established positive control assay, such as an IL-4-induced STAT6 phosphorylation assay.

• Potential Cause B: Suboptimal experimental conditions.

  • Troubleshooting Step: Optimize the concentration of IL-4 and the timing of YM-341619 pre-incubation. A pre-incubation period of 30 minutes before IL-4 stimulation has been shown to be effective.[1]

• Potential Cause C: STAT6-independent pathway.

  • Troubleshooting Step: Confirm that your cellular response of interest is indeed mediated by STAT6. Use a positive control inhibitor known to block your observed phenotype, or use genetic approaches like STAT6 knockdown to validate the pathway's dependence on STAT6.

Issue 3: I am observing effects of YM-341619 in a cell line that does not express STAT6.

• Potential Cause: Off-target activity.

  • Troubleshooting Step: This is a strong indicator of a potential off-target effect. To begin characterizing this, you could perform a screen to identify the potential off-target protein. This might involve techniques like affinity chromatography with immobilized YM-341619 followed by mass spectrometry to identify binding partners. Comparing the gene expression profiles of treated versus untreated STAT6-negative cells could also provide clues about the affected pathways.

Quantitative Data Summary

Parameter	Value	Cell Line/System	Reference
IC50 for STAT6 activation	0.70 nM	Not specified	[1][2][3]
IC50 for Th2 differentiation	0.28 nM	Mouse spleen T cells	[1][2][3]
IC50 for STAT6 luciferase activity	1.5 nM	FW4 cells	[1]
ED50 for IgE production suppression (in vivo)	0.026 mg/kg	DNP-Ascaris-sensitized rats	[1]

Experimental Protocols

Protocol: In Vitro Murine Th2 Cell Differentiation Assay

This protocol is a general guideline for assessing the effect of YM-341619 on the differentiation of naive CD4+ T cells into Th2 cells.

Materials:

• Spleens from C57BL/6 mice

• CD4+ T cell isolation kit

• RPMI-1640 medium supplemented with 10% FBS, 2 mM L-glutamine, 100 U/mL penicillin, and 100 µg/mL streptomycin

• Recombinant murine IL-2

• Recombinant murine IL-4

• Anti-mouse CD3e antibody

• Anti-mouse CD28 antibody

• YM-341619

• DMSO (vehicle control)

• 96-well cell culture plates

Procedure:

• Isolate naive CD4+ T cells: Isolate splenocytes from mouse spleens and enrich for naive CD4+ T cells using a negative selection kit according to the manufacturer's instructions.

• Plate coating: Coat a 96-well plate with anti-mouse CD3e antibody (e.g., at 1 µg/mL in PBS) overnight at 4°C. Wash the plate with sterile PBS before use.

• Cell plating: Seed the isolated naive CD4+ T cells at a density of 1 x 10^6 cells/mL in the anti-CD3e coated plate.

• Treatment:

  • Add anti-mouse CD28 antibody (e.g., at 1 µg/mL).

  • Add recombinant murine IL-2 (e.g., at 20 U/mL).

  • For Th2 differentiation, add recombinant murine IL-4 (e.g., at 10 ng/mL).

  • Add YM-341619 at various concentrations. Include a vehicle control (DMSO) at the same final concentration as the highest YM-341619 concentration.

• Incubation: Culture the cells for 4-5 days at 37°C in a 5% CO2 incubator.

• Analysis:

  • Cytokine analysis: Collect the culture supernatant and measure the concentration of IL-4 and IFN-γ using ELISA to assess Th2 and Th1 differentiation, respectively.

  • Gene expression analysis: Harvest the cells and extract RNA. Perform RT-qPCR to measure the expression of Th2-specific (GATA-3, IL-4) and Th1-specific (T-bet, IFN-γ) transcription factors and cytokines.

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. | BioWorld [bioworld.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. YM-341619 suppresses the differentiation of spleen T cells into Th2 cells in vitro, eosinophilia, and airway hyperresponsiveness in rat allergic models - PubMed [pubmed.ncbi.nlm.nih.gov]

Addressing YM-341619 instability in long-term experiments

This technical support center provides guidance for researchers, scientists, and drug development professionals on addressing the potential instability of YM-341619 in long-term experiments. The information is presented in a question-and-answer format to directly address common issues.

Frequently Asked Questions (FAQs)

Q1: What is YM-341619 and what is its mechanism of action?

YM-341619 is a potent and orally active inhibitor of Signal Transducer and Activator of Transcription 6 (STAT6).[1][2] It functions by inhibiting the IL-4-induced phosphorylation of STAT6, which in turn suppresses the differentiation of T helper (Th) cells into the Th2 subtype.[3][4] This makes it a valuable tool for studying allergic diseases and other Th2-mediated inflammatory conditions.[1]

Q2: What are the recommended storage conditions for YM-341619 stock solutions?

To ensure the integrity of your YM-341619 stock solutions, it is crucial to adhere to the following storage guidelines:

Storage Temperature	Duration
-80°C	Up to 6 months
-20°C	Up to 1 month

Table 1: Recommended storage conditions for YM-341619 stock solutions.[1]

It is highly recommended to prepare single-use aliquots to avoid repeated freeze-thaw cycles, which can accelerate compound degradation.

Q3: My YM-341619 solution has changed color. What should I do?

A change in the color of your stock or working solution is often an indicator of chemical degradation or oxidation. This can be triggered by exposure to light, air, or reactive impurities. It is strongly advised not to use a discolored solution and to prepare a fresh one from a solid compound.

Q4: I am observing precipitation in my YM-341619 stock solution after thawing. How can I address this?

Precipitation upon thawing can occur if the compound's solubility limit is exceeded at lower temperatures. To mitigate this:

• Ensure Complete Dissolution: Before preparing aliquots, ensure the compound is fully dissolved in the solvent. Gentle warming and vortexing can aid this process.

• Optimal Concentration: Storing solutions at extremely high concentrations can increase the likelihood of precipitation. Consider storing stocks at a slightly lower concentration.

• Proper Thawing: Thaw frozen stocks slowly at room temperature and vortex gently to ensure the compound is fully redissolved before use.

Troubleshooting Guide: YM-341619 Instability in Long-Term Experiments

Issue: Inconsistent or diminishing effects of YM-341619 are observed in experiments lasting several days.

This is a common challenge when working with small molecule inhibitors in long-term cell culture. The following troubleshooting steps can help identify and address the potential instability of YM-341619 in your experimental setup.

Potential Cause 1: Degradation in Aqueous Solution/Cell Culture Medium

Small molecules can be susceptible to degradation in aqueous environments, and components of cell culture media can sometimes react with the compound.

Solutions:

• Frequent Media Changes: For multi-day experiments, replenish the cell culture medium containing freshly diluted YM-341619 every 24-48 hours. This ensures a more consistent concentration of the active compound.

• Assess Stability in Your System: Perform a stability study of YM-341619 in your specific cell culture medium. A detailed protocol for this is provided below.

• Protect from Light: Some compounds are light-sensitive. Protect your plates and solutions from direct light exposure by using amber vials and minimizing light exposure during handling.

Potential Cause 2: Adsorption to Labware

Hydrophobic compounds can adsorb to the surface of plasticware, reducing the effective concentration in the medium.

Solutions:

• Use Low-Binding Plastics: Whenever possible, use labware specifically designed for low protein and small molecule binding.

• Include a Surfactant: In some cases, adding a low concentration of a non-ionic surfactant (e.g., 0.01% Pluronic F-68) to the medium can help reduce non-specific binding. However, this should be tested for its effect on your specific cell line.

Potential Cause 3: Cellular Metabolism

Cells can metabolize small molecules, leading to a decrease in the active compound's concentration over time.

Solutions:

• Higher Seeding Density: A very high cell density might lead to faster compound metabolism. Consider optimizing your cell seeding density.

• Metabolism-Deficient Cell Lines: If available, using cell lines with lower metabolic activity for the relevant enzymes could be an option for mechanistic studies.

Experimental Protocol: Assessing the Stability of YM-341619 in Cell Culture Medium

This protocol provides a framework for determining the stability of YM-341619 in your specific experimental conditions using High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Materials:

• YM-341619 solid compound

• Anhydrous DMSO

• Your specific cell culture medium (with and without serum)

• Sterile, low-binding microcentrifuge tubes

• HPLC or LC-MS system with a suitable C18 column

Procedure:

• Prepare a Concentrated Stock Solution: Prepare a 10 mM stock solution of YM-341619 in anhydrous DMSO.

• Prepare Working Solutions: Dilute the stock solution in your cell culture medium (both with and without serum) to your final experimental concentration (e.g., 1 µM). Prepare enough volume for all time points.

• Incubation:

  • Dispense aliquots of the working solutions into sterile, low-binding microcentrifuge tubes for each time point (e.g., 0, 2, 4, 8, 24, 48, and 72 hours).

  • Incubate the tubes under your standard cell culture conditions (e.g., 37°C, 5% CO₂).

• Sample Collection:

  • At each time point, remove one aliquot for each condition.

  • Immediately process the t=0 sample.

  • For subsequent time points, stop the degradation process by adding 3 volumes of ice-cold acetonitrile (B52724) to the sample. This will precipitate proteins.

• Sample Processing:

  • Vortex the samples vigorously for 30 seconds.

  • Centrifuge at high speed (e.g., >12,000 x g) for 10 minutes to pellet the precipitated proteins.

  • Carefully transfer the supernatant to HPLC vials for analysis.

• HPLC/LC-MS Analysis:

  • Analyze the samples using a validated HPLC or LC-MS method to quantify the amount of YM-341619 remaining.

  • The percentage of YM-341619 remaining at each time point is calculated relative to the t=0 sample.

Data Presentation:

The results of the stability study can be summarized in a table:

Time (hours)	% YM-341619 Remaining (Medium without Serum)	% YM-341619 Remaining (Medium with 10% Serum)
0	100	100
2
4
8
24
48
72

Table 2: Example data table for YM-341619 stability assessment.

Visualizations

Signaling Pathway of YM-341619 Action

Caption: IL-4/STAT6 signaling pathway and the inhibitory action of YM-341619.

Experimental Workflow for Stability Assessment

Caption: Workflow for assessing the stability of YM-341619 in cell culture medium.

Troubleshooting Logic for YM-341619 Instability

Caption: A logical workflow for troubleshooting YM-341619 instability issues.

References

• 1. Essential role of Stat6 in IL-4 signalling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Frontiers | Activation of the IL-4/STAT6 Signaling Pathway Promotes Lung Cancer Progression by Increasing M2 Myeloid Cells [frontiersin.org]
• 4. ashpublications.org [ashpublications.org]

How to minimize YM-341619 lot-to-lot variability in experimental results

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on minimizing lot-to-lot variability of YM-341619 in experimental results. By implementing the following troubleshooting guides and best practices, you can ensure the consistency and reliability of your research findings.

Frequently Asked Questions (FAQs)

Q1: What is YM-341619 and what is its mechanism of action?

YM-341619, also known as AS1617612, is a potent and orally active inhibitor of Signal Transducer and Activator of Transcription 6 (STAT6).[1][2] It functions by inhibiting the phosphorylation and activation of STAT6, a key transcription factor in the Interleukin-4 (IL-4) and Interleukin-13 (IL-13) signaling pathways.[3][4] This inhibition effectively suppresses the differentiation of T helper 2 (Th2) cells, which play a central role in allergic diseases.[1][4]

Q2: What are the common causes of lot-to-lot variability with research compounds like YM-341619?

Lot-to-lot variability in chemical compounds can arise from several factors during the manufacturing process.[5] These include:

• Purity Differences: Minor variations in the final purity of the compound.

• Impurity Profiles: Presence of different types or levels of trace impurities.

• Physical Properties: Differences in crystallinity, particle size, or solvation state.

• Residual Solvents: Varying levels of solvents remaining from the synthesis and purification steps.[5]

• Storage and Handling: Degradation due to improper storage conditions, such as exposure to light or temperature fluctuations.[5]

Q3: We are seeing a decrease in the inhibitory effect of YM-341619 on our target cells with a new lot. What could be the cause?

A decrease in potency can be attributed to several factors. First, verify the accuracy of the concentration of your stock solution. Improper dissolution or errors in dilution can lead to a lower effective concentration. If the concentration is correct, the issue might stem from the new lot itself. A lower purity level or the presence of inactive isomers in the new batch could be the cause. It is also crucial to rule out degradation of the compound; review your storage and handling procedures to ensure they align with the manufacturer's recommendations.

Q4: How should I properly store and handle YM-341619 to maintain its stability?

To ensure the stability and activity of YM-341619, adhere to the following storage guidelines:

• Powder: Store at -20°C for up to 3 years or at 4°C for up to 2 years.[6]

• Solvent: Store stock solutions at -80°C for up to 6 months or at -20°C for up to 1 month.[1][6]

Avoid repeated freeze-thaw cycles. For in vivo experiments, it is recommended to prepare fresh working solutions daily.[1]

Troubleshooting Guide: Inconsistent Experimental Results

If you are experiencing inconsistent results between different lots of YM-341619, follow this troubleshooting workflow:

Step 1: Verify Experimental Parameters

Before assuming lot-to-lot variability, meticulously review your experimental setup. Confirm the accuracy of all reagent concentrations, incubation times, and cell densities. Ensure that all equipment is properly calibrated.

Step 2: Compare Certificates of Analysis (CoA)

Request and compare the CoAs for the old and new lots of YM-341619. Pay close attention to the following parameters:

Parameter	What to Look For
Purity (by HPLC)	A significant difference in the purity percentage between lots.
Impurity Profile	The presence of new or a higher percentage of existing impurities.
Appearance	Any change in the physical appearance of the compound (e.g., color, texture).
Solubility Data	Discrepancies in the reported solubility in various solvents.

Step 3: Perform a Side-by-Side Comparison

Conduct a direct comparison of the old and new lots in a key functional assay. This will help to quantify any differences in biological activity.

Example: In Vitro STAT6 Inhibition Assay

• Objective: To compare the potency (IC50) of the old and new lots of YM-341619.

• Methodology:

  • Prepare stock solutions of both lots in DMSO at the same concentration.

  • Plate cells known to respond to IL-4 (e.g., mouse spleen T cells).

  • Pre-treat the cells with a serial dilution of each lot of YM-341619 for 30 minutes.[1][6]

  • Stimulate the cells with a constant concentration of IL-4.

  • After an appropriate incubation period, measure the level of STAT6 activation (e.g., via a luciferase reporter assay or by quantifying downstream gene expression like GATA-3).[1][6]

  • Calculate the IC50 value for each lot.

Step 4: Chemical Analysis (If Necessary)

If the functional assay confirms a significant difference, and the CoA does not provide a clear explanation, consider performing an independent chemical analysis. Techniques like High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) can verify the purity and identify potential impurities.

Experimental Protocols

Protocol 1: Preparation of YM-341619 Stock Solution

• Objective: To prepare a concentrated stock solution of YM-341619 for in vitro and in vivo studies.

• Materials:

  • YM-341619 powder

  • Dimethyl sulfoxide (B87167) (DMSO)

• Procedure:

  • To prepare a 50 mg/mL stock solution, add the appropriate volume of DMSO to the YM-341619 powder.[6]

  • To aid dissolution, use ultrasonic agitation and warm the solution to 60°C.[6]

  • Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -80°C.[1][6]

Protocol 2: In Vivo Formulation

• Objective: To prepare a formulation of YM-341619 suitable for oral administration in animal models.

• Materials:

  • YM-341619 stock solution in DMSO

  • Corn oil

• Procedure:

  • Prepare a 10% DMSO in corn oil vehicle.

  • Add the required volume of the YM-341619 DMSO stock solution to the vehicle to achieve the desired final concentration.[6]

  • Ensure the final solution is clear before administration.[6]

Visualizing Key Processes

To further clarify the concepts discussed, the following diagrams illustrate the YM-341619 mechanism of action and a recommended workflow for managing lot-to-lot variability.

Caption: Mechanism of action of YM-341619 in the IL-4/STAT6 signaling pathway.

Caption: Recommended workflow for qualifying a new lot of YM-341619.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. | BioWorld [bioworld.com]
• 4. YM-341619 suppresses the differentiation of spleen T cells into Th2 cells in vitro, eosinophilia, and airway hyperresponsiveness in rat allergic models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. file.medchemexpress.com [file.medchemexpress.com]

Mitigating potential cytotoxicity of YM-341619 at high concentrations

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use of YM-341619, a potent STAT6 inhibitor. The following troubleshooting guides and frequently asked questions (FAQs) address potential issues related to cytotoxicity at high concentrations and provide detailed experimental protocols to ensure optimal experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is YM-341619 and what is its mechanism of action?

YM-341619 is a potent and selective small molecule inhibitor of the Signal Transducer and Activator of Transcription 6 (STAT6) protein.[1][2] It functions by inhibiting the phosphorylation of STAT6, a critical step in the signaling cascade initiated by the cytokines Interleukin-4 (IL-4) and Interleukin-13 (IL-13).[3] Activated STAT6 translocates to the nucleus and regulates the transcription of genes involved in T helper 2 (Th2) cell differentiation, which plays a central role in allergic and inflammatory responses.[4] By blocking STAT6 activation, YM-341619 effectively suppresses Th2-mediated immune responses.

Q2: What are the known effective concentrations of YM-341619?

YM-341619 is highly potent, with reported IC50 values in the nanomolar range for its biological effects. It is crucial to perform a dose-response experiment to determine the optimal concentration for your specific cell type and experimental conditions.

Assay	Cell Type/System	IC50 / Effective Concentration
STAT-6 Activation Inhibition	-	0.70 nM[1][2]
IL-4-induced Th2 Differentiation	Mouse Spleen T cells	0.28 nM[1][2]
IL-4-induced STAT6 Luciferase Activity	FW4 cells	1.5 nM[1]
Suppression of IgE Production (in vivo)	DNP-Ascaris-sensitized rats	ED50: 0.026 mg/kg[1]

Q3: Is YM-341619 known to be cytotoxic at high concentrations?

Currently, there is limited publicly available data specifically detailing the cytotoxic effects of YM-341619 at high concentrations. As with many small molecule inhibitors, off-target effects and cytotoxicity can occur at concentrations significantly higher than the effective dose required for target inhibition.[5][6] It is imperative for researchers to empirically determine the cytotoxic profile of YM-341619 in their specific experimental system.

Q4: What are the potential causes of cytotoxicity when using small molecule inhibitors like YM-341619 at high concentrations?

Potential causes of cytotoxicity with small molecule inhibitors can include:

• Off-target effects: At high concentrations, the inhibitor may bind to other kinases or cellular targets, leading to unintended biological consequences and toxicity.[5][6]

• Solvent toxicity: The solvent used to dissolve the inhibitor (e.g., DMSO) can be toxic to cells at higher concentrations. It is crucial to keep the final solvent concentration in the culture medium below the tolerance level of the specific cell line (typically <0.5%).

• Compound precipitation: Poor solubility at high concentrations can lead to the formation of precipitates that can be toxic to cells.

• Induction of apoptosis or necrosis: High concentrations of a compound can trigger programmed cell death (apoptosis) or uncontrolled cell death (necrosis) through various mechanisms.

Troubleshooting Guide: Mitigating Potential Cytotoxicity

This guide provides a systematic approach to identifying and mitigating potential cytotoxicity associated with YM-341619 at high concentrations.

Issue: I am observing a significant decrease in cell viability after treating with YM-341619.

Troubleshooting Steps:

• Determine the Therapeutic Window: The first step is to establish the concentration range at which YM-341619 effectively inhibits STAT6 signaling without causing significant cytotoxicity. This can be achieved by performing parallel dose-response experiments for efficacy and cytotoxicity.

  • Efficacy Assay: Measure the inhibition of a downstream marker of STAT6 activation (e.g., phosphorylation of STAT6, expression of a STAT6-dependent gene) across a range of YM-341619 concentrations.

  • Cytotoxicity Assays: Concurrently, assess cell viability using at least two different methods to obtain a comprehensive understanding of the compound's effect on cell health. Recommended assays include:

    • Metabolic Activity Assay (e.g., MTT or resazurin): Measures the metabolic activity of viable cells.

    • Membrane Integrity Assay (e.g., LDH release): Measures the release of lactate (B86563) dehydrogenase from damaged cells.

    • Apoptosis Assay (e.g., Annexin V/Propidium Iodide staining): Differentiates between viable, apoptotic, and necrotic cells.

• Optimize Experimental Conditions:

  • Concentration: Use the lowest concentration of YM-341619 that achieves the desired level of STAT6 inhibition. Based on its high potency, concentrations in the low nanomolar range should be sufficient for on-target effects.

  • Incubation Time: Reduce the duration of exposure to the compound. A time-course experiment can help determine the minimum time required to observe the desired biological effect.

  • Solvent Control: Always include a vehicle control (medium with the same concentration of solvent used to dissolve YM-341619) to ensure that the observed effects are not due to solvent toxicity.

  • Compound Solubility: Visually inspect your working solutions for any signs of precipitation. If solubility is an issue, consider using a different solvent or preparing fresh dilutions from a stock solution.

• Investigate the Mechanism of Cell Death: If cytotoxicity is observed, understanding the underlying mechanism can provide further insights. An apoptosis assay can help determine if the cells are undergoing programmed cell death or necrosis.

Data Interpretation and Decision Making:

Efficacy Assay Result	Cytotoxicity Assay Result	Interpretation & Action
Potent Inhibition	No significant cytotoxicity	The compound is effective and non-toxic at the tested concentrations. Proceed with your experiments within this concentration range.
Potent Inhibition	Cytotoxicity observed at high concentrations	A therapeutic window exists. Determine the optimal concentration that provides maximal efficacy with minimal cytotoxicity.
Potent Inhibition	Cytotoxicity observed at all effective concentrations	The on-target effect may be linked to cell death in your specific cell type. Consider using a lower, non-toxic concentration or exploring alternative inhibitors. Re-evaluate the role of STAT6 in your cellular model.
No Inhibition	Cytotoxicity observed	The observed cytotoxicity is likely due to off-target effects. The compound is not suitable for your experiment at these concentrations.
No Inhibition	No significant cytotoxicity	The compound is not effective in your system at the tested concentrations. Verify the activity of your compound stock and the experimental setup.

Experimental Protocols

Protocol 1: Cell Viability Assessment using MTT Assay

This protocol provides a method to assess cell metabolic activity as an indicator of viability.

Materials:

• 96-well flat-bottom sterile tissue culture plates

• YM-341619 stock solution

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS, sterile filtered)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of YM-341619 in complete culture medium. Remove the old medium from the wells and add 100 µL of the various concentrations of YM-341619. Include vehicle-only and no-treatment controls.

• Incubation: Incubate the plate for the desired exposure times (e.g., 24, 48, 72 hours) at 37°C, 5% CO₂.

• MTT Addition: After incubation, add 10 µL of MTT solution (5 mg/mL) to each well (final concentration 0.5 mg/mL) and incubate for 2-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully aspirate the medium containing MTT. Add 100-150 µL of solubilization solution to each well to dissolve the formazan crystals. Mix gently on an orbital shaker for 15 minutes.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Protocol 2: Membrane Integrity Assessment using LDH Assay

This protocol measures the release of lactate dehydrogenase (LDH) from cells with damaged plasma membranes.

Materials:

• 96-well flat-bottom sterile tissue culture plates

• YM-341619 stock solution

• Complete cell culture medium

• LDH cytotoxicity assay kit (follow manufacturer's instructions)

• Microplate reader

Procedure:

• Cell Seeding and Treatment: Follow steps 1 and 2 from the MTT Assay protocol. Include controls for spontaneous LDH release (vehicle-treated cells) and maximum LDH release (cells treated with a lysis buffer provided in the kit).

• Incubation: Incubate the plate for the desired exposure time at 37°C, 5% CO₂.

• Sample Collection: After incubation, centrifuge the plate (if necessary for suspension cells) and carefully collect the supernatant.

• LDH Reaction: Transfer the supernatant to a new 96-well plate and add the LDH reaction mixture according to the kit manufacturer's protocol.

• Incubation: Incubate the plate at room temperature for the time specified in the kit protocol, protected from light.

• Absorbance Measurement: Measure the absorbance at the recommended wavelength using a microplate reader.

• Calculation: Calculate the percentage of cytotoxicity based on the absorbance values of the treated samples relative to the controls, following the kit's instructions.

Protocol 3: Apoptosis Detection using Annexin V and Propidium Iodide Staining

This flow cytometry-based assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• 6-well sterile tissue culture plates

• YM-341619 stock solution

• Complete cell culture medium

• Annexin V-FITC Apoptosis Detection Kit (or similar, containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with different concentrations of YM-341619 for the desired duration. Include appropriate controls.

• Cell Harvesting: After treatment, collect both adherent and floating cells. Centrifuge the cell suspension and wash the cells with cold PBS.

• Staining: Resuspend the cell pellet in the 1X Binding Buffer provided in the kit. Add Annexin V-FITC and PI according to the manufacturer's protocol.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells on a flow cytometer within one hour of staining.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive.

Visualizations

Caption: IL-4/IL-13 signaling pathway and the inhibitory action of YM-341619.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. | BioWorld [bioworld.com]
• 3. What are STAT6 inhibitors and how do they work? [synapse.patsnap.com]
• 4. YM-341619 suppresses the differentiation of spleen T cells into Th2 cells in vitro, eosinophilia, and airway hyperresponsiveness in rat allergic models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Improving the Bioavailability of YM-341619 in Animal Studies

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experiments aimed at improving the bioavailability of the STAT6 inhibitor, YM-341619.

Frequently Asked Questions (FAQs)

Q1: What is the reported oral bioavailability of YM-341619 in different animal species?

A1: The oral bioavailability of YM-341619 has been reported to vary across different species. In mice, the bioavailability is approximately 15-25%, in dogs it is around 29%, and in monkeys, it is about 8%.[1] This variability is common in preclinical studies and can be influenced by factors such as metabolism and gastrointestinal physiology.

Q2: What are the main challenges affecting the oral bioavailability of YM-341619?

A2: Like many small molecule inhibitors, the oral bioavailability of YM-341619 can be limited by several factors. These may include poor aqueous solubility, potential first-pass metabolism in the liver, and efflux by intestinal transporters. The high in vitro hepatic clearance observed in human liver microsomes suggests that metabolism is a significant factor.[1]

Q3: Are there general strategies to improve the bioavailability of STAT6 inhibitors like YM-341619?

A3: Yes, several strategies can be employed to enhance the oral bioavailability of small molecule inhibitors. For STAT6 inhibitors, which are often peptidomimetic or highly charged, reformulation to improve cell permeability and metabolic stability is a key approach.[2][3] Novel formulations that are not based on a peptidomimetic backbone or charged moieties are being developed to overcome these limitations.[2][3] Additionally, lipid-based drug delivery systems and the use of excipients that enhance solubility and reduce metabolic degradation can be effective.

Q4: What formulation of YM-341619 has been successfully used for oral administration in animal studies?

A4: A suspended solution is a commonly used formulation for oral gavage in animal studies. A specific protocol involves using a combination of DMSO, PEG300, Tween-80, and saline to create a vehicle for YM-341619.[4][5] This formulation aims to keep the compound in suspension to allow for consistent dosing.

Troubleshooting Guide

This guide addresses specific issues that researchers may encounter during their experiments with YM-341619.

Problem	Possible Cause	Suggested Solution
Low or inconsistent plasma concentrations of YM-341619 after oral administration.	Improper formulation: The compound may not be adequately suspended, leading to inaccurate dosing.	Optimize the formulation: Ensure the suspended solution is homogeneous. Vortex the suspension vigorously before each administration. Consider preparing the formulation fresh daily to ensure stability.[6]
Poor absorption: The inherent properties of YM-341619 may limit its absorption from the gastrointestinal tract.	Modify the vehicle: Experiment with different excipients known to enhance solubility and absorption of poorly soluble drugs. Options include using lipid-based formulations or cyclodextrins.[5][7]
Rapid metabolism: YM-341619 may be undergoing extensive first-pass metabolism.	Consider co-administration with a metabolic inhibitor (use with caution): In exploratory studies, co-administration with a broad-spectrum cytochrome P450 inhibitor could help determine the impact of metabolism. This approach requires careful consideration of potential drug-drug interactions and is not a standard practice for all studies.
Difficulty in dissolving or suspending YM-341619 in the vehicle.	Poor solubility of the compound.	Use of co-solvents and surfactants: The recommended formulation uses DMSO as a co-solvent and Tween-80 as a surfactant to aid in creating a uniform suspension.[4][5] Gentle warming and sonication can also be employed to facilitate dissolution in the initial solvent (e.g., DMSO) before adding other components.[6]
Adverse effects observed in animals after oral gavage.	Irritation from the vehicle: Some components of the formulation, like DMSO, can cause irritation at high concentrations.	Minimize the concentration of potentially irritating excipients: Use the lowest effective concentration of DMSO. Ensure the final formulation is well-tolerated by conducting a small pilot study with the vehicle alone.
Improper gavage technique: Incorrect administration can lead to aspiration or injury.	Ensure proper training and technique: Use appropriately sized gavage needles with a rounded tip. Measure the correct insertion length for each animal. Administer the formulation slowly and observe the animal for any signs of distress after the procedure.[8][9][10][11]

Quantitative Data Summary

The following table summarizes the pharmacokinetic parameters of YM-341619 in various animal models.

Species	Dose & Route	AUC (0-24h) (ng·h/mL)	Cmax (ng/mL)	Tmax (h)	t1/2 (h)	Bioavailability (%)	Reference
Mouse	1 mg/kg i.v.	462	80	0.5	1.0	-	[1]
Mouse	-	114	80	0.5	1.0	25	[4][5]
Dog	0.5 mg/kg i.v.	146	29	1.2	0.7	-	[1]
Monkey	1 mg/kg i.v.	517	16	1.7	0.7	-	[1]
Mouse	-	-	-	-	-	15	[1]
Dog	-	-	-	-	-	29	[1]
Monkey	-	-	-	-	-	8	[1]

Experimental Protocols

Protocol 1: Preparation of YM-341619 Suspended Solution for Oral Gavage[4][5]

This protocol outlines the preparation of a 2.5 mg/mL suspended solution of YM-341619.

Materials:

• YM-341619 powder

• Dimethyl sulfoxide (B87167) (DMSO)

• PEG300

• Tween-80

• Saline (0.9% NaCl)

• Sterile microcentrifuge tubes

• Vortex mixer

Procedure:

• Prepare a stock solution of YM-341619 in DMSO:

  • Dissolve YM-341619 in DMSO to create a 25 mg/mL stock solution. Gentle warming and sonication may be used to aid dissolution.

• Prepare the final formulation (example for 1 mL):

  • In a sterile microcentrifuge tube, add 100 µL of the 25 mg/mL YM-341619 stock solution in DMSO.

  • Add 400 µL of PEG300 to the tube and mix thoroughly by vortexing.

  • Add 50 µL of Tween-80 and mix again.

  • Add 450 µL of saline to bring the total volume to 1 mL.

  • Vortex the final mixture vigorously to ensure a uniform suspension.

• Administration:

  • Vortex the suspension immediately before each use to ensure homogeneity.

  • Administer the formulation to the animals via oral gavage at the desired dosage.

Protocol 2: Oral Gavage Procedure in Mice[8][9][10][11]

This protocol provides a general guideline for performing oral gavage in mice.

Materials:

• Prepared YM-341619 formulation

• Appropriately sized gavage needle (e.g., 20-22 gauge for adult mice) with a rounded tip

• 1 mL syringe

• Animal scale

Procedure:

• Animal Preparation:

  • Weigh the mouse to determine the correct volume of the formulation to administer. The maximum recommended volume for oral gavage in mice is typically 10 mL/kg.[8]

• Gavage Needle Measurement:

  • Measure the appropriate length for gavage needle insertion by holding the needle alongside the mouse, with the tip at the mouth and the end of the needle at the last rib. Mark the needle at the level of the mouse's nose. Do not insert the needle beyond this mark.[9][11]

• Restraint:

  • Firmly restrain the mouse by grasping the loose skin over the neck and back (scruffing) to immobilize the head. The mouse's body should be held in a vertical position.

• Administration:

  • Gently insert the gavage needle into the diastema (the gap between the incisors and molars) and advance it along the roof of the mouth towards the esophagus.

  • The needle should pass smoothly without resistance. If resistance is met, withdraw the needle and re-attempt.

  • Once the needle is in the correct position (at the pre-measured depth), slowly depress the syringe plunger to administer the formulation.

• Post-Procedure:

  • Gently withdraw the gavage needle.

  • Return the mouse to its cage and monitor for any signs of distress, such as labored breathing.

Visualizations

Caption: Workflow for formulation, administration, and analysis to improve YM-341619 bioavailability.

Caption: YM-341619 inhibits the STAT6 signaling pathway, blocking Th2 differentiation.

References

• 1. | BioWorld [bioworld.com]
• 2. firstwordpharma.com [firstwordpharma.com]
• 3. Deepcure discovers oral STAT6 inhibitors for type 2 inflammatory diseases | BioWorld [bioworld.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. benchchem.com [benchchem.com]
• 7. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 8. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 9. research.fsu.edu [research.fsu.edu]
• 10. animalcare.ubc.ca [animalcare.ubc.ca]
• 11. ouv.vt.edu [ouv.vt.edu]

YM-341619 Technical Support Center: Overcoming Experimental Artifacts

Welcome to the technical support center for YM-341619, a potent and selective inhibitor of STAT6. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on avoiding and overcoming potential experimental artifacts.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent and storage procedure for YM-341619?

A1: YM-341619 is soluble in Dimethyl Sulfoxide (DMSO). For stock solutions, it is recommended to dissolve the compound in DMSO to a concentration of 50 mg/mL (109.07 mM).[1] To aid dissolution, ultrasonic treatment and warming to 60°C can be applied.[1] It is important to use newly opened, anhydrous DMSO as the compound is hygroscopic, and the presence of water can impact solubility.[1]

Stock Solution Storage:

• -80°C: Stable for up to 6 months.[1]

• -20°C: Stable for up to 1 month.[1]

To avoid repeated freeze-thaw cycles, it is advisable to aliquot the stock solution into single-use volumes.

Q2: I am observing incomplete inhibition of STAT6 phosphorylation in my Western blot analysis. What could be the cause?

A2: Several factors could contribute to incomplete inhibition of STAT6 phosphorylation:

• Suboptimal Inhibitor Concentration: While YM-341619 is highly potent, the effective concentration can vary between cell types and experimental conditions. It is recommended to perform a dose-response experiment to determine the optimal concentration for your specific system.

• Insufficient Pre-incubation Time: For effective inhibition, cells should be pre-incubated with YM-341619 before stimulation with an activator like IL-4. A pre-incubation time of 30 minutes is a good starting point.[1]

• Compound Degradation: Ensure that the stock solution has been stored correctly and has not undergone multiple freeze-thaw cycles. Degradation of the compound will reduce its effective concentration.

• High Cell Density: Very high cell densities can sometimes lead to incomplete inhibition due to a higher total amount of the target protein. Ensure you are working within the recommended cell density range for your assay.

Q3: Does YM-341619 have any known off-target effects?

A3: YM-341619 is a highly selective inhibitor of STAT6. Studies have shown that it does not affect the differentiation of Th1 cells, which is a STAT4-dependent process, nor does it impact the production of IFN-γ or the expression of the Th1 transcription factor T-bet.[1] This indicates a high degree of specificity for the STAT6 pathway. However, as with any small molecule inhibitor, the potential for off-target effects at very high concentrations cannot be entirely ruled out. It is crucial to use the lowest effective concentration determined by a dose-response study to minimize this risk.

Troubleshooting Guides

Problem: Unexpected Cell Viability/Cytotoxicity

Symptoms:

• A significant decrease in cell viability in treated versus untreated control wells.

• Morphological changes in cells indicative of stress or apoptosis.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
High Concentration of YM-341619	Perform a cytotoxicity assay (e.g., MTT or Calcein AM/EthD-1) to determine the cytotoxic concentration of YM-341619 in your specific cell line. Use concentrations well below the cytotoxic threshold for your experiments.
DMSO Toxicity	Ensure the final concentration of DMSO in your cell culture medium is low (typically ≤ 0.1%) and consistent across all experimental conditions, including vehicle controls.
Contamination	Regularly check your cell cultures for microbial contamination. Use sterile techniques and consider using an antibiotic/antimycotic solution if necessary.

Problem: Inconsistent Results in Gene Expression Analysis (qPCR/RNA-seq)

Symptoms:

• High variability in the expression of STAT6 target genes (e.g., GATA-3) between replicate experiments.

• Lack of dose-dependent inhibition of target gene expression.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Inaccurate Pipetting of a Potent Inhibitor	Due to the high potency of YM-341619, small pipetting errors can lead to significant variations in the final concentration. Use calibrated pipettes and consider preparing a serial dilution of the inhibitor to minimize errors.
Variability in Cell Stimulation	Ensure consistent stimulation with IL-4 or other activators across all wells and experiments. Variations in the concentration or timing of stimulation can lead to inconsistent STAT6 activation and target gene expression.
Cell Passage Number	Use cells within a consistent and low passage number range, as cellular responses can change with prolonged culturing.
RNA Quality	Ensure high-quality, intact RNA is used for downstream applications. Poor RNA quality can lead to unreliable gene expression data.

Data Presentation

Table 1: In Vitro Potency of YM-341619

Assay	Cell Line/System	Parameter	Value	Reference
STAT6 Inhibition	-	IC50	0.70 nM	[1][2][3]
Th2 Differentiation Inhibition	Mouse Spleen T cells	IC50	0.28 nM	[1][2]
IL-4-induced STAT6 Luciferase Activity	FW4 cells	IC50	1.5 nM	[1]

Table 2: In Vivo Efficacy of YM-341619

Model	Parameter	Dose	Effect	Reference
DNP-Ascaris-sensitized rats	IgE Production	0.026 mg/kg (p.o.)	ED50	[1]
Antigen-induced eosinophil infiltration in mice	Eosinophil Infiltration	0.3 mg/kg (p.o.)	71% inhibition	[4]

Table 3: Pharmacokinetic Parameters of YM-341619 in Mice

Parameter	Value	Unit	Reference
CLtot	36.1	mL/min/kg	[1]
t1/2	1.0	hour	[1]
Vd	3117	mL/kg	[1]
Cmax	80	ng/mL	[1]
Tmax	0.5	hour	[1]
AUC	114	ng·h/mL	[1]
F%	25	%	[1]

Experimental Protocols

Protocol 1: In Vitro STAT6 Phosphorylation Inhibition Assay (Western Blot)

• Cell Culture: Plate cells at an appropriate density and allow them to adhere or recover overnight.

• Serum Starvation (if necessary): Depending on the cell type, serum-starve the cells for 2-4 hours to reduce basal signaling.

• Inhibitor Pre-treatment: Add YM-341619 at various concentrations (e.g., 0.1 nM to 100 nM) to the cell culture medium. Include a vehicle control (DMSO). Incubate for 30 minutes.

• Stimulation: Add the STAT6 activator (e.g., IL-4) to the medium and incubate for the desired time (e.g., 15-30 minutes).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a standard method (e.g., BCA assay).

• Western Blotting:

  • Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate with a primary antibody specific for phosphorylated STAT6 (p-STAT6) overnight at 4°C.

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

  • Strip and re-probe the membrane with an antibody for total STAT6 as a loading control.

Mandatory Visualizations

Caption: IL-4/STAT6 signaling pathway and the inhibitory action of YM-341619.

Caption: General experimental workflow for studying YM-341619 effects in vitro.

Caption: Troubleshooting logic for incomplete STAT6 inhibition by YM-341619.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Q&A：In Vitro Evaluation for STAT6 Degraders, Using Kymera's Patented Molecule as an Example-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. | BioWorld [bioworld.com]

Technical Support Center: YM-341619 Stability and Handling

Disclaimer: Specific degradation pathways for YM-341619 have not been extensively documented in publicly available literature. The following troubleshooting guide and frequently asked questions are based on general principles of chemical stability for compounds of a similar structural class (pyrimidine-5-carboxamide derivatives) and recommended handling procedures.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can lead to the degradation of YM-341619?

While specific data is unavailable, compounds with structures similar to YM-341619 are potentially susceptible to three main degradation pathways:

• Hydrolysis: The amide bond in the pyrimidine-5-carboxamide structure could be susceptible to cleavage in the presence of strong acids or bases, or with prolonged exposure to aqueous environments, particularly at elevated temperatures.

• Oxidation: The molecule may be sensitive to oxidative degradation, especially if exposed to air, light, or oxidizing agents.

• Photodegradation: Exposure to UV or high-intensity visible light can sometimes lead to the degradation of complex organic molecules.

Q2: How should I store YM-341619 to ensure its stability?

To maximize the shelf-life of YM-341619, it is crucial to adhere to the storage conditions recommended by the supplier. Below is a summary of typical storage guidelines.

Table 1: Recommended Storage Conditions for YM-341619

Form	Storage Temperature	Recommended Duration
Solid Powder	-20°C	3 years
4°C	2 years
In Solvent	-80°C	6 months
-20°C	1 month

Note: These are general guidelines. Always refer to the product-specific information sheet provided by your supplier.

Q3: Can I prepare a stock solution of YM-341619 in an aqueous buffer?

It is generally recommended to prepare stock solutions in an anhydrous organic solvent such as DMSO, as the presence of water can increase the risk of hydrolysis over time. For experiments requiring an aqueous solution, it is best to prepare the final working solution fresh from the DMSO stock on the day of the experiment. Avoid long-term storage of YM-341619 in aqueous buffers.

Troubleshooting Guide

Issue 1: I am observing lower than expected potency or inconsistent results in my cell-based assays.

This could be an indication of compound degradation. Consider the following troubleshooting steps:

• Verify Stock Solution Integrity:

  • How old is your stock solution? Stock solutions stored at -20°C are typically stable for about a month, while those at -80°C can last for up to six months.[1][2]

  • Has the stock solution undergone multiple freeze-thaw cycles? If so, consider preparing fresh aliquots to minimize this.

• Review Experimental Protocol:

  • Was the final working solution prepared fresh for the experiment?

  • What is the pH of your cell culture medium or assay buffer? Extreme pH values could potentially contribute to degradation.

  • Was the compound exposed to high-intensity light for an extended period during the experiment?

Issue 2: I see a precipitate in my stock solution after thawing.

Precipitation upon thawing can occur if the compound's solubility limit is exceeded.

• Action: Gently warm the solution (e.g., to 37°C) and vortex or sonicate to redissolve the compound. If the precipitate does not dissolve, it may indicate degradation or the use of an inappropriate solvent.

Experimental Protocols and Workflows

Protocol for Preparation and Handling of YM-341619 Stock Solutions

• Reconstitution: Allow the vial of solid YM-341619 to equilibrate to room temperature before opening to prevent moisture condensation. Reconstitute the powder in anhydrous DMSO to the desired concentration (e.g., 10 mM).

• Solubilization: Ensure complete dissolution by vortexing or brief sonication. Gentle warming (to 37°C) can be applied if necessary.

• Aliquoting: To avoid repeated freeze-thaw cycles, divide the stock solution into smaller, single-use aliquots in low-retention microcentrifuge tubes.

• Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-term storage (up to 1 month).[1][2]

• Use: When needed, thaw a single aliquot at room temperature. Prepare the final working solution by diluting the stock in the appropriate aqueous buffer or cell culture medium immediately before use.

Visualizing Workflows and Pathways

Caption: Hypothetical degradation pathways for a generic pyrimidine-5-carboxamide.

Caption: Recommended workflow for handling YM-341619 to maintain stability.

Caption: Decision tree for troubleshooting YM-341619-related experiments.

References

• 1. medcraveonline.com [medcraveonline.com]
• 2. medchemexpress.com [medchemexpress.com]

Technical Support Center: Ensuring Consistent YM-341619 Delivery in Aerosol Challenge Models

Welcome to the technical support center for the use of YM-341619 in preclinical aerosol challenge models. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on achieving consistent and reliable delivery of YM-341619 to the lungs of small animal models. Below you will find troubleshooting guides and frequently asked questions to address common issues encountered during experimental procedures.

I. Frequently Asked Questions (FAQs)

Q1: What is YM-341619 and what is its mechanism of action?

YM-341619 is a potent and orally active inhibitor of STAT6 (Signal Transducer and Activator of Transcription 6).[1][2] Its mechanism of action involves the inhibition of Th2 cell differentiation, which is induced by interleukin-4 (IL-4).[1][2] By blocking the STAT6 signaling pathway, YM-341619 can suppress the production of Th2 cytokines like IL-4 and IL-13, making it a promising candidate for the treatment of allergic diseases such as asthma.[3]

Q2: What is the optimal aerodynamic particle size for delivering YM-341619 to the lungs of rodents?

For effective deposition in the deep lung tissue of rodents, the ideal mass median aerodynamic diameter (MMAD) of the aerosol particles should be between 1 and 3 micrometers.[4] Particles larger than 5 micrometers tend to deposit in the upper airways, while particles smaller than 0.5 micrometers may be exhaled without deposition.

Q3: What are the expected lung deposition efficiencies in mice and rats?

The efficiency of lung deposition in rodents can be highly variable and depends on the delivery system and experimental parameters. Studies using nose-only inhalation chambers have reported lung deposition in mice to be as low as approximately 8% of the total inhaled dose.[5] However, with optimized systems, it is possible to achieve much higher deposition rates. It is crucial to validate your specific aerosol delivery setup to determine the actual lung deposition.

Q4: Can the formulation for oral or intraperitoneal injection of YM-341619 be used for nebulization?

A published formulation for oral and intraperitoneal injection of YM-341619 consists of DMSO, PEG300, Tween-80, and saline.[2] While this provides a starting point, it is not guaranteed to be optimal for nebulization. The viscosity and surface tension of the formulation can significantly impact the aerosol particle size distribution and the output rate of the nebulizer. It is recommended to test the aerosol characteristics of this formulation and optimize it if necessary.

II. Troubleshooting Guide

Problem 1: Inconsistent or low efficacy of aerosolized YM-341619.

Potential Cause	Troubleshooting Steps
Inadequate Lung Deposition	- Verify Particle Size: Use a cascade impactor to measure the MMAD of your YM-341619 aerosol. Aim for 1-3 µm for rodents.[4] - Optimize Nebulizer Settings: Adjust the flow rate and pressure of the nebulizer to achieve the target particle size. - Validate Deposition: Conduct a pilot study with a tracer molecule (e.g., a fluorescent dye) to quantify the amount of aerosol deposited in the lungs.
Compound Instability	- Assess Stability in Solution: YM-341619 stock solutions are typically stored at -20°C or -80°C.[2] Assess the stability of your final nebulization solution at room temperature over the duration of your experiment. - Consider Nebulizer Type: Vibrating mesh nebulizers generally produce less heat and shear stress compared to jet nebulizers, which can be beneficial for maintaining the integrity of the compound.[6]
Incorrect Animal Handling	- Ensure Proper Restraint: For nose-only exposure, ensure the animal is properly restrained to allow for unobstructed breathing. - Monitor Breathing Rate: Anesthesia can alter breathing patterns. Monitor the respiratory rate to ensure it is within a normal range for the species.
Suboptimal Formulation	- Evaluate Vehicle Effects: The vehicle can impact aerosol properties. Consider testing different biocompatible solvents or co-solvents to optimize the aerosol characteristics. - Check for Precipitation: Ensure YM-341619 remains fully dissolved in the nebulizer reservoir throughout the exposure period.

Problem 2: High variability in experimental results between animals.

Potential Cause	Troubleshooting Steps
Inconsistent Aerosol Generation	- Clean Nebulizer Thoroughly: Residual material can affect nebulizer performance. Clean the nebulizer according to the manufacturer's instructions between each use. - Maintain Consistent Volume: Use the same volume of YM-341619 solution in the nebulizer for each animal. - Monitor Nebulizer Output: Check for consistent aerosol output throughout the exposure.
Differences in Animal Physiology	- Use Age- and Weight-Matched Animals: Variations in animal size can affect lung capacity and breathing patterns. - Acclimatize Animals: Allow animals to acclimatize to the restraint system to reduce stress-induced changes in respiration.
Environmental Factors	- Control Temperature and Humidity: Environmental conditions can affect aerosol particle size and stability. Maintain a consistent environment in the exposure chamber.

III. Experimental Protocols and Data

YM-341619 Pharmacokinetic Data (Intravenous Administration in Mice)

Parameter	Value	Unit
Cmax	80	ng/mL
Tmax	0.5	h
AUC	114	ng·h/mL
t1/2	1.0	h
CLtot	36.1	mL/min/kg
Vd	3117	mL/kg
F% (oral)	25	%
Data from MedChemExpress product information sheet.[2]

General Protocol for Aerosol Delivery of YM-341619 to Mice

This protocol is a general guideline and should be optimized for your specific experimental setup.

1. Preparation of YM-341619 Solution:

• Prepare a stock solution of YM-341619 in DMSO (e.g., 25 mg/mL).[2]

• For the nebulization solution, a formulation similar to that used for intraperitoneal injection can be tested as a starting point:

  • 10% DMSO

  • 40% PEG300

  • 5% Tween-80

  • 45% Saline

• The final concentration of YM-341619 in the nebulizer will depend on the desired lung dose and the characterized efficiency of your delivery system.

2. Aerosol Generation and Characterization:

• Select a suitable nebulizer (vibrating mesh is often preferred for small molecules).

• Characterize the aerosol output, including the MMAD and the output rate (mg/min), using a cascade impactor.

• Adjust nebulizer settings to achieve an MMAD of 1-3 µm.

3. Animal Exposure:

• Use a nose-only exposure system to minimize contamination and off-target deposition.

• Anesthetize the mice according to your approved institutional animal care and use committee protocol.

• Place the anesthetized mouse in the restraint tube with its nose in the exposure port.

• Run the nebulizer for a predetermined duration to deliver the target dose.

• Monitor the animal's vital signs throughout the procedure.

4. Post-Exposure Monitoring and Analysis:

• After exposure, monitor the animals for any adverse effects.

• For efficacy studies, proceed with the aerosol challenge (e.g., allergen exposure) at the appropriate time point.

• To confirm lung deposition, bronchoalveolar lavage (BAL) can be performed to quantify the amount of YM-341619 in the lungs.

IV. Visualizations

Caption: YM-341619 inhibits the STAT6 signaling pathway.

Caption: Experimental workflow for aerosol delivery of YM-341619.

Caption: A logical approach to troubleshooting inconsistent results.

References

• 1. | BioWorld [bioworld.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. YM-341619 suppresses the differentiation of spleen T cells into Th2 cells in vitro, eosinophilia, and airway hyperresponsiveness in rat allergic models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Low-dose intrapulmonary drug delivery device for studies on next-generation therapeutics in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Evaluation of nose-only aerosol inhalation chamber and comparison of experimental results with mathematical simulation of aerosol deposition in mouse lungs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A comparison of the delivery of inhaled drugs by jet nebulizer and vibrating mesh nebulizer using dual-source dual-energy computed tomography in rabbits: a preliminary in vivo study - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

YM-341619: A Potent and Selective STAT6 Inhibitor for Allergic Disease Research

A comprehensive analysis of YM-341619's selectivity profile against other STAT family members, supported by experimental data and detailed protocols for researchers, scientists, and drug development professionals.

YM-341619, also known as AS1617612, has emerged as a potent and orally active inhibitor of Signal Transducer and Activator of Transcription 6 (STAT6).[1][2][3] Extensive research highlights its potential as a valuable tool for investigating the role of STAT6 in allergic diseases such as asthma.[1][2][3] This guide provides a detailed comparison of YM-341619's selectivity for STAT6 over other members of the STAT protein family, presenting available quantitative data, outlining experimental methodologies, and visualizing key cellular pathways.

Quantitative Selectivity Profile of YM-341619

Target	IC50 (nM)	Assay Type	Reference
STAT6	0.70	Biochemical Assay	[1][2]
STAT6	1.5	IL-4-induced STAT6 Luciferase Reporter Gene Assay (FW4 cells)	[1]
Th2 Differentiation	0.28	IL-4-induced Th2 differentiation in mouse spleen T cells	[2]
Other STATs (STAT1, STAT2, STAT3, STAT4, STAT5)	Not Publicly Available	-

Qualitative Selectivity:

Further evidence of YM-341619's selectivity comes from studies on its effects on T-helper (Th) cell differentiation. YM-341619 effectively inhibits the differentiation of Th2 cells, a process critically dependent on the IL-4/STAT6 signaling pathway.[1][2] Conversely, it does not affect the differentiation of Th1 cells, which is driven by other cytokines and STAT family members, such as STAT1 and STAT4.[1][2] This differential effect underscores the inhibitor's specificity for the STAT6 pathway.

Experimental Methodologies

To determine the inhibitory activity and selectivity of compounds like YM-341619, various in vitro assays are employed. A commonly used method is the luciferase reporter gene assay, which provides a functional readout of STAT6 activation in a cellular context.

STAT6 Luciferase Reporter Gene Assay

This assay measures the ability of a compound to inhibit the transcriptional activity of STAT6 in response to a specific stimulus, typically Interleukin-4 (IL-4).

Principle:

Cells are engineered to express a luciferase reporter gene under the control of a promoter containing STAT6 binding sites. Upon activation by IL-4, STAT6 translocates to the nucleus, binds to these sites, and drives the expression of luciferase. The amount of light produced by the luciferase enzyme is directly proportional to the level of STAT6 activation. An inhibitor of STAT6 will reduce the luciferase expression, leading to a decrease in the luminescent signal.

Experimental Protocol:

• Cell Culture: A suitable cell line (e.g., FW4 cells) is stably transfected with a STAT6-dependent luciferase reporter construct. Cells are cultured in appropriate media and conditions.

• Compound Treatment: Cells are pre-incubated with varying concentrations of YM-341619 or a vehicle control for a specified period (e.g., 30 minutes).

• Stimulation: Following pre-incubation, cells are stimulated with a known concentration of IL-4 to activate the STAT6 signaling pathway.

• Lysis and Luciferase Assay: After a defined incubation period with IL-4, the cells are lysed to release the cellular components, including the expressed luciferase. A luciferase substrate is then added to the cell lysate.

• Signal Detection: The luminescence generated by the reaction of luciferase with its substrate is measured using a luminometer.

• Data Analysis: The luminescence readings are normalized to a control (e.g., cells treated with vehicle and stimulated with IL-4). The IC50 value, the concentration of the inhibitor that causes a 50% reduction in the luminescent signal, is then calculated from a dose-response curve.

Signaling Pathways and Experimental Workflow

To provide a clearer understanding of the underlying biology and experimental design, the following diagrams illustrate the JAK-STAT signaling pathway and a typical workflow for assessing STAT inhibitor selectivity.

Caption: The canonical JAK-STAT signaling pathway.

Caption: Experimental workflow for determining STAT inhibitor potency.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. | BioWorld [bioworld.com]

Comparing the efficacy of YM-341619 to other known STAT6 inhibitors

In the landscape of therapeutic development for allergic and inflammatory diseases, the Signal Transducer and Activator of Transcription 6 (STAT6) has emerged as a critical target. As a key mediator of Interleukin-4 (IL-4) and Interleukin-13 (IL-13) signaling, STAT6 plays a pivotal role in the differentiation of T helper 2 (Th2) cells, which are central to the pathogenesis of conditions like asthma and atopic dermatitis. This guide provides a comparative overview of YM-341619, a highly potent STAT6 inhibitor, against other known inhibitors, supported by experimental data and detailed methodologies.

Unveiling YM-341619: A High-Potency STAT6 Inhibitor

YM-341619 is a potent and orally active small molecule inhibitor of STAT6.[1][2][3][4][5] It has demonstrated significant efficacy in preclinical models of allergic diseases by selectively blocking the STAT6 signaling pathway.[6]

Mechanism of Action

YM-341619 exerts its inhibitory effect by preventing the IL-4-induced activation of STAT6.[5][7][8] This blockade disrupts the downstream signaling cascade that leads to Th2 cell differentiation and the subsequent production of pro-inflammatory cytokines such as IL-4 and IL-13.[2][6] Notably, YM-341619 has been shown to inhibit Th2 differentiation without affecting Th1 cell differentiation, highlighting its specificity.[1][2][3][5]

Comparative Efficacy of STAT6 Inhibitors

The efficacy of a STAT6 inhibitor is often quantified by its half-maximal inhibitory concentration (IC50), which represents the concentration of the drug required to inhibit 50% of the target's activity. A lower IC50 value indicates a higher potency.

Inhibitor	Type	IC50 (STAT6 Activation/Phosphorylation)	IC50 (Th2 Differentiation)	Key Characteristics
YM-341619	Small Molecule	0.70 nM[1][2][3][5]	0.28 nM[1][2][3][5]	Potent, orally active, and selective for Th2 differentiation.[1][2][3][5][6]
AS1517499	Small Molecule	21 nM[1][2][3][4]	2.3 nM[2][3]	Potent and brain-permeable.[2][4]
AS1810722	Small Molecule	1.9 nM[1]	Not Reported	Orally active.[1]
STAT6-IN-4	Small Molecule	0.34 µM[1]	Not Reported
STAT6-IN-5	Small Molecule	0.24 µM[1]	Not Reported
STAT6-IN-7	Small Molecule	0.28 µM (binding)[9]	Not Reported
Leflunomide (B1674699) (A77 1726)	Small Molecule	Not Reported	Not Reported	Primarily a pyrimidine (B1678525) synthesis inhibitor; also inhibits JAK3 and STAT6 tyrosine phosphorylation.[7][10][11][12]
Resveratrol	Natural Product	Not Reported	Not Reported	Inhibits STAT3 and has broader anti-inflammatory effects.[13][14][15][16][17]
Curcumin	Natural Product	Not Reported	Not Reported	Inhibits multiple inflammatory pathways, including NF-κB and STATs.[18][19][20][21]

As evidenced by the data, YM-341619 exhibits exceptional potency with sub-nanomolar IC50 values for both STAT6 activation and Th2 differentiation, positioning it as a highly effective inhibitor compared to many other small molecules.

In Vivo Efficacy of YM-341619

Preclinical studies in animal models of allergy have demonstrated the in vivo efficacy of YM-341619. Oral administration of YM-341619 has been shown to:

• Suppress IgE levels in a dose-dependent manner.

• Decrease the production of IL-4 and IL-13.[6]

• Inhibit antigen-induced eosinophil infiltration in the lungs.[7][8]

• Reduce airway hyperresponsiveness.[6]

Signaling Pathways and Experimental Workflows

To understand the context of STAT6 inhibition, it is crucial to visualize the signaling pathway and the experimental procedures used to evaluate inhibitors.

Caption: The IL-4/IL-13 signaling pathway leading to STAT6 activation and Th2 differentiation.

Caption: A general experimental workflow for evaluating STAT6 inhibitors in vitro and in vivo.

Experimental Protocols

Detailed methodologies are crucial for the objective comparison of inhibitors. Below are representative protocols for key experiments.

In Vitro STAT6 Phosphorylation Assay

This assay directly measures the ability of a compound to inhibit the phosphorylation of STAT6.

• Cell Culture: Human bronchial smooth muscle cells (hBSMCs) or a relevant immune cell line are cultured to 80-90% confluency.

• Serum Starvation: Cells are serum-starved for 24 hours to reduce basal signaling.

• Treatment: Cells are pre-incubated with varying concentrations of the STAT6 inhibitor (e.g., YM-341619) or vehicle (e.g., DMSO) for 30 minutes.

• Stimulation: Cells are then stimulated with a pro-inflammatory cytokine, such as IL-13 (e.g., 100 ng/mL), for a specified time (e.g., 1 hour) to induce STAT6 phosphorylation.

• Western Blotting:

  • Cell lysates are prepared, and protein concentration is determined.

  • Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

  • The membrane is blocked and then incubated with a primary antibody specific for phosphorylated STAT6 (p-STAT6).

  • After washing, a secondary antibody conjugated to horseradish peroxidase (HRP) is added.

  • Bands are visualized using an enhanced chemiluminescence (ECL) system.

  • The membrane is subsequently stripped and re-probed with an antibody for total STAT6 to serve as a loading control.

STAT6 Reporter Gene Assay

This assay measures the transcriptional activity of STAT6.

• Cell Line: A stable cell line transfected with a luciferase reporter plasmid containing an IL-4-responsive element is used.

• Cell Seeding: Cells are seeded in a 96-well plate and cultured overnight.

• Treatment: Cells are pre-incubated with various concentrations of the STAT6 inhibitor for 30 minutes.

• Stimulation: Cells are stimulated with IL-4 to activate the STAT6 pathway.

• Luciferase Assay: After an incubation period (e.g., 6 hours), cells are lysed, and luciferase activity is measured using a luminometer.

• IC50 Calculation: The IC50 value is determined from the dose-response curve of the inhibitor's effect on luciferase activity.

In Vivo Ovalbumin (OVA)-Induced Asthma Model

This model is used to assess the efficacy of STAT6 inhibitors in a relevant disease model.

• Animals: BALB/c mice are commonly used.

• Sensitization: Mice are sensitized by intraperitoneal injections of OVA emulsified in aluminum hydroxide (B78521) on specific days (e.g., day 0 and 5).

• Treatment: The STAT6 inhibitor (e.g., YM-341619 at a specific mg/kg dose) or vehicle is administered, typically via oral gavage or intraperitoneal injection, prior to each antigen challenge.

• Challenge: Mice are challenged with aerosolized OVA on multiple days (e.g., days 12, 16, and 20).

• Outcome Measures: 24 hours after the final challenge, various parameters are assessed:

  • Bronchoalveolar Lavage Fluid (BALF) Analysis: Collection of BALF to count eosinophils and other inflammatory cells.

  • Lung Histology: Examination of lung tissue for inflammation and mucus production.

  • Cytokine and IgE Measurement: Analysis of serum or BALF for levels of IgE, IL-4, and IL-13.

  • Airway Hyperresponsiveness: Measurement of airway resistance in response to a bronchoconstrictor like methacholine.

Conclusion

YM-341619 stands out as a highly potent and selective STAT6 inhibitor with demonstrated efficacy in both in vitro and in vivo models of allergic inflammation. Its sub-nanomolar IC50 values for inhibiting STAT6 activation and Th2 differentiation underscore its potential as a best-in-class therapeutic agent. The comprehensive data and detailed experimental protocols provided in this guide offer a robust framework for researchers and drug development professionals to objectively compare YM-341619 with other STAT6 inhibitors and to design further investigations into its therapeutic potential.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. caymanchem.com [caymanchem.com]
• 4. bpsbioscience.com [bpsbioscience.com]
• 5. Identification of 4-benzylamino-2-[(4-morpholin-4-ylphenyl)amino]pyrimidine-5-carboxamide derivatives as potent and orally bioavailable STAT6 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Inhibition of JAK3 and STAT6 tyrosine phosphorylation by the immunosuppressive drug leflunomide leads to a block in IgG1 production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. | BioWorld [bioworld.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Inhibition of tumour necrosis factor and IL-17 production by leflunomide involves the JAK/STAT pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Leflunomide: mode of action in the treatment of rheumatoid arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. go.drugbank.com [go.drugbank.com]
• 13. Resveratrol Inhibits IL-6-Induced Transcriptional Activity of AR and STAT3 in Human Prostate Cancer LNCaP-FGC Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Resveratrol suppresses IL-6-induced ICAM-1 gene expression in endothelial cells: effects on the inhibition of STAT3 phosphorylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Resveratrol Inhibits IL-6-Induced Transcriptional Activity of AR and STAT3 in Human Prostate Cancer LNCaP-FGC Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Resveratrol reduces drug resistance of SCLC cells by suppressing the inflammatory microenvironment and the STAT3/VEGF pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Curcumin: An Effective Inhibitor of Interleukin-6 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Curcumin Inhibits Imiquimod-Induced Psoriasis-Like Inflammation by Inhibiting IL-1beta and IL-6 Production in Mice | PLOS One [journals.plos.org]
• 20. thescipub.com [thescipub.com]
• 21. Curcumin reduces the expression of interleukin 1β and the production of interleukin 6 and tumor necrosis factor alpha by M1 macrophages from patients with Behcet's disease - PubMed [pubmed.ncbi.nlm.nih.gov]

Head-to-head comparison of YM-341619 and dupilumab on IL-4 signaling

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, data-driven comparison of two key modulators of the Interleukin-4 (IL-4) signaling pathway: YM-341619, a small molecule inhibitor of STAT6, and dupilumab, a monoclonal antibody targeting the IL-4 receptor alpha (IL-4Rα). This comparison aims to offer an objective overview of their mechanisms, potency, and the experimental frameworks used to characterize their activity, thereby supporting informed decisions in research and drug development.

Mechanism of Action

YM-341619 is a potent and orally bioavailable small molecule that directly targets the Signal Transducer and Activator of Transcription 6 (STAT6).[1] By inhibiting the activation of STAT6, YM-341619 effectively blocks the downstream signaling cascade initiated by both IL-4 and IL-13, which are critical cytokines in the Th2 inflammatory response.[2][3] This targeted inhibition prevents the differentiation of T helper cells into the Th2 subtype, a key event in the pathogenesis of allergic diseases.[2]

Dupilumab is a fully human monoclonal antibody that specifically binds to the alpha subunit of the IL-4 receptor (IL-4Rα).[4] This receptor subunit is a common component of both the Type I receptor (IL-4Rα/γc), which binds IL-4, and the Type II receptor (IL-4Rα/IL-13Rα1), which binds both IL-4 and IL-13.[5] By blocking IL-4Rα, dupilumab acts as a dual antagonist of both IL-4 and IL-13 signaling, thereby inhibiting the activation of the JAK-STAT pathway, particularly the phosphorylation and activation of STAT6.[5][6]

Signaling Pathway Overview

The following diagram illustrates the IL-4/IL-13 signaling pathway and the points of intervention for YM-341619 and dupilumab.

Caption: IL-4/IL-13 signaling pathway and inhibitor targets.

Quantitative Performance Data

The following table summarizes the in vitro potency of YM-341619 and dupilumab based on available experimental data. It is important to note that the assays and specific endpoints differ, precluding a direct one-to-one comparison of IC50 values in all cases.

Parameter	YM-341619	Dupilumab
Target	STAT6	IL-4 Receptor α (IL-4Rα)
Modality	Small Molecule	Monoclonal Antibody
STAT6 Activation Inhibition (IC50)	0.7 nM[1]	Not directly reported. Inhibition is upstream at the receptor level.
Th2 Differentiation Inhibition (IC50)	0.28 nM (in mouse spleen T cells)[1]	Not directly reported in terms of IC50. Shown to decrease circulating Th2 cells in patients.[7]
Inhibition of STAT6-mediated Biomarker Production (IC50)	Not reported for TARC.	IL-4-induced TARC: 0.80 nMIL-13-induced TARC: 0.11 nM[4]

Experimental Protocols

Detailed methodologies for key experiments cited in the characterization of YM-341619 and dupilumab are provided below.

STAT6 Reporter Gene Assay

This assay is designed to quantify the inhibition of STAT6-mediated gene transcription in response to IL-4 or IL-13.

Principle: A reporter cell line (e.g., HEK293) is engineered to stably express human STAT6 and a reporter gene (e.g., luciferase or SEAP) under the control of a STAT6-responsive promoter.[8][9] Activation of the IL-4/IL-13 pathway leads to STAT6 activation and subsequent expression of the reporter gene, which can be quantified.

Workflow:

Caption: Workflow for a STAT6 Reporter Gene Assay.

Detailed Steps:

• Cell Seeding: Plate a stable STAT6 reporter cell line (e.g., HEK293-hSTAT6-Luciferase) in a 96-well plate at a predetermined density and allow them to adhere overnight.[10]

• Inhibitor Addition: The following day, pre-incubate the cells with serial dilutions of the test compound (YM-341619) or antibody (dupilumab) for a specified duration (e.g., 1-2 hours).[10]

• Cytokine Stimulation: Add a fixed concentration of recombinant human IL-4 or IL-13 to the wells to activate the STAT6 signaling pathway.

• Incubation: Incubate the plate for a period sufficient to allow for reporter gene expression (typically 6 to 24 hours).

• Signal Detection: Lyse the cells and measure the reporter signal (e.g., luminescence for luciferase, colorimetric change for SEAP) using a plate reader.

• Data Analysis: Plot the signal intensity against the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Th2 Cell Differentiation Assay

This assay assesses the ability of a compound to inhibit the differentiation of naive CD4+ T cells into the Th2 lineage.

Principle: Naive CD4+ T cells are cultured under conditions that promote Th2 differentiation, which includes stimulation of the T cell receptor (TCR) and the presence of IL-4. The differentiation into Th2 cells is typically measured by the expression of the master transcription factor GATA-3 or the production of Th2-associated cytokines like IL-4, IL-5, and IL-13.[2]

Workflow:

Caption: Workflow for a Th2 Cell Differentiation Assay.

Detailed Steps:

• Cell Isolation: Isolate naive CD4+ T cells from a source such as human peripheral blood mononuclear cells (PBMCs) or mouse splenocytes using negative selection techniques.[11][12]

• Culture Initiation: Culture the naive T cells in plates pre-coated with anti-CD3 and anti-CD28 antibodies to provide TCR stimulation. The culture medium should be supplemented with IL-2 and IL-4 to drive Th2 differentiation.[13]

• Inhibitor Treatment: Add the test compound (YM-341619) or antibody (dupilumab) at various concentrations to the cell cultures at the initiation of the experiment.

• Incubation: Culture the cells for a period of 6 to 13 days, refreshing the media and inhibitor as needed.[11]

• Restimulation and Analysis: Prior to analysis, restimulate the cells for a short period (e.g., 4-6 hours) with agents like PMA and ionomycin (B1663694) in the presence of a protein transport inhibitor (e.g., monensin (B1676710) or brefeldin A) for intracellular cytokine staining.

• Endpoint Measurement: Analyze the differentiated cells. This can be done by:

  • Flow Cytometry: Staining for intracellular IL-4, IL-5, and IL-13, or the transcription factor GATA-3.

  • ELISA: Measuring the concentration of Th2 cytokines in the culture supernatant.

  • qPCR: Quantifying the mRNA expression of GATA-3 and Th2 cytokine genes.

Summary and Conclusion

YM-341619 and dupilumab represent two distinct and effective strategies for inhibiting the IL-4 signaling pathway, a cornerstone of type 2 inflammation.

• YM-341619 offers the advantages of a small molecule, including potential for oral administration, and directly targets the intracellular signaling node STAT6 with high potency. Its efficacy has been demonstrated in preclinical models by inhibiting Th2 differentiation and downstream allergic responses.[2][8]

• Dupilumab , a clinically validated biologic, acts upstream by blocking the shared IL-4Rα, thereby preventing the signaling of both IL-4 and IL-13. This dual blockade has proven highly effective in treating a range of type 2 inflammatory diseases.[4][14] Its potency is evident from the low nanomolar inhibition of downstream biomarker production.[4]

The choice between these two modalities in a research or therapeutic context will depend on the specific application, desired route of administration, and the therapeutic window of opportunity. The experimental protocols outlined in this guide provide a foundation for the continued investigation and comparison of these and other novel inhibitors of the IL-4/IL-13/STAT6 axis.

References

• 1. | BioWorld [bioworld.com]
• 2. YM-341619 suppresses the differentiation of spleen T cells into Th2 cells in vitro, eosinophilia, and airway hyperresponsiveness in rat allergic models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Investigational therapeutics targeting the IL-4/IL-13/STAT-6 pathway for the treatment of asthma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. recludixpharma.com [recludixpharma.com]
• 5. Dual blockade of IL‐4 and IL‐13 with dupilumab, an IL‐4Rα antibody, is required to broadly inhibit type 2 inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Dupilumab Effects on Innate Lymphoid Cell and Helper T Cell Populations in Patients with Atopic Dermatitis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. invivogen.com [invivogen.com]
• 9. A robust reporter assay for the determination of the bioactivity of IL-4R-targeted therapeutic antibodies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. bpsbioscience.com [bpsbioscience.com]
• 11. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 12. resources.rndsystems.com [resources.rndsystems.com]
• 13. creative-diagnostics.com [creative-diagnostics.com]
• 14. mdpi.com [mdpi.com]

A Comparative Guide to Targeting the IL-13 Pathway: YM-341619 vs. Lebrikizumab

For Researchers, Scientists, and Drug Development Professionals

Interleukin-13 (IL-13) is a central mediator in the pathophysiology of type 2 inflammatory diseases, such as atopic dermatitis and asthma. Consequently, the development of therapeutic agents that block the IL-13 signaling pathway is of significant interest. This guide provides a detailed comparison of two distinct strategies for inhibiting this pathway: YM-341619, a small molecule inhibitor of the downstream signaling molecule STAT6, and lebrikizumab, a monoclonal antibody that directly neutralizes the IL-13 cytokine.

At a Glance: Key Differences

Feature	YM-341619	Lebrikizumab
Molecule Type	Small molecule	Humanized IgG4 monoclonal antibody
Target	Signal Transducer and Activator of Transcription 6 (STAT6)	Interleukin-13 (IL-13)
Mechanism of Action	Intracellular inhibition of STAT6 phosphorylation, preventing downstream gene transcription.	Extracellular neutralization of IL-13, preventing its binding to the IL-13 receptor complex.
Mode of Administration	Orally active[1]	Subcutaneous injection

Quantitative Performance Data

Due to their distinct mechanisms of action, a direct head-to-head comparison of potency values (e.g., IC50) in the same assay is not feasible. The following tables summarize the available quantitative data for each molecule.

Table 1: In Vitro Potency of YM-341619

Parameter	Value	Cell/System
STAT6 Inhibition (IC50)	0.70 nM[1][2][3][4]	Not specified
IL-4-induced Th2 Differentiation (IC50)	0.28 nM[1][2][3][4]	Mouse spleen T cells
IL-4-induced STAT6 Luciferase Activity (IC50)	1.5 nM[1][3]	FW4 cells

Table 2: Binding Affinity and In Vitro Potency of Lebrikizumab

Parameter	Value	Assay
Binding Affinity to human IL-13 (Kd)	< 10 pM[5]	Surface Plasmon Resonance
Neutralization of IL-13-induced STAT6 signaling	More potent than tralokinumab and cendakimab[5][6]	STAT6 reporter assay
Inhibition of IL-13-induced periostin secretion	More potent than tralokinumab and cendakimab[5][6]	Primary human dermal fibroblast assay

Signaling Pathways and Mechanisms of Action

The following diagrams illustrate the distinct points of intervention of YM-341619 and lebrikizumab in the IL-13 signaling cascade.

Fig. 1: Mechanisms of YM-341619 and Lebrikizumab in the IL-13 Pathway.

Experimental Protocols

YM-341619

STAT6 Luciferase Gene Activity Assay [1][3]

• Cell Line: FW4 cells.

• Method: Cells are pretreated with varying concentrations of YM-341619 (0.1-100 nM) for 30 minutes before stimulation with IL-4. The inhibitory effect of YM-341619 on IL-4-induced STAT6 luciferase gene activity is then measured to determine the IC50 value.

Th2 Cell Differentiation Assay [1][3]

• Cells: Mouse spleen T cells.

• Method: T cells are cultured with anti-CD3 and anti-CD28 antibodies in the presence of IL-4 to induce Th2 differentiation. YM-341619 (0.1-10 nM) is added 30 minutes prior to IL-4 stimulation. The production of IL-4 and the expression of GATA-3 mRNA are measured after 16 hours to assess the inhibition of Th2 differentiation.

Lebrikizumab

Surface Plasmon Resonance (SPR) for Binding Affinity [5]

• Method: The binding affinity of lebrikizumab to human IL-13 is determined using surface plasmon resonance. This technique measures the interaction between the antibody and the cytokine in real-time to calculate the association (on-rate) and dissociation (off-rate) constants, from which the equilibrium dissociation constant (Kd) is derived.

STAT6 Reporter Assay [5][6]

• Method: A cell line expressing a STAT6-dependent reporter gene (e.g., luciferase) is stimulated with IL-13 in the presence of varying concentrations of lebrikizumab. The reduction in reporter gene expression is measured to determine the neutralizing potency of the antibody.

Primary Dermal Fibroblast Periostin Secretion Assay [5][6]

• Cells: Primary human dermal fibroblasts.

• Method: Fibroblasts are stimulated with IL-13 to induce the secretion of periostin, a downstream marker of IL-13 signaling. The ability of lebrikizumab to inhibit IL-13-induced periostin secretion is quantified by immunoassay.

Experimental Workflow Diagrams

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. | BioWorld [bioworld.com]
• 5. Binding, Neutralization and Internalization of the Interleukin-13 Antibody, Lebrikizumab - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Binding, Neutralization and Internalization of the Interleukin-13 Antibody, Lebrikizumab - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating STAT6-Mediated Inhibition of Th2 Cytokine Production: A Comparative Guide to YM-341619 and Alternatives

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of YM-341619, a potent STAT6 inhibitor, with alternative compounds and biologics targeting the Th2 inflammatory pathway. The information presented is supported by experimental data to aid in the evaluation and selection of appropriate research tools and potential therapeutic candidates.

The differentiation of T helper 2 (Th2) cells is a critical event in the pathogenesis of allergic diseases, such as asthma and atopic dermatitis. A key signaling pathway controlling this process is initiated by Interleukin-4 (IL-4) and Interleukin-13 (IL-13), which leads to the activation of the Signal Transducer and Activator of Transcription 6 (STAT6). Activated STAT6 translocates to the nucleus and induces the expression of GATA-3, the master transcription factor for Th2 differentiation. This, in turn, drives the production of hallmark Th2 cytokines, including IL-4, IL-5, and IL-13, perpetuating the allergic inflammatory cascade.

YM-341619 has emerged as a potent and selective small molecule inhibitor of STAT6, effectively blocking Th2 differentiation and subsequent cytokine production. This guide will delve into the experimental validation of YM-341619's inhibitory effects and compare its performance against other small molecule STAT6 inhibitors and approved biologics that target the Th2 pathway through different mechanisms.

Performance Comparison of Th2 Pathway Inhibitors

The following tables summarize the quantitative data on the inhibitory potency of YM-341619 and its alternatives.

Compound	Target	Assay	IC50	Reference
YM-341619	STAT6	STAT6 Activation	0.7 nM	[1]
IL-4-induced Th2 Differentiation	2.3 nM	[1]
AS1517499	STAT6	STAT6 Inhibition	21 nM	[1]
IL-4-induced Th2 Differentiation	2.3 nM	[1]
Leflunomide (A77 1726)	Dihydroorotate dehydrogenase (DHODH)	Human DHODH Inhibition	~600 nM
STAT6i (Recludix Pharma)	STAT6 (SH2 domain)	IL-4-induced STAT6 Activation	Sub-nanomolar	[2][3]
IL-4-induced TARC production	0.80 nM	[4]
IL-13-induced TARC production	0.11 nM	[4]

Table 1: In vitro potency of small molecule inhibitors of Th2 cytokine production.

Biologic	Target	Mechanism of Action
Dupilumab	IL-4Rα	Blocks IL-4 and IL-13 signaling.[5][6]
Mepolizumab	IL-5	Prevents IL-5 from binding to its receptor.[7][8]
Benralizumab	IL-5Rα	Binds to the IL-5 receptor alpha subunit, leading to eosinophil depletion through antibody-dependent cell-mediated cytotoxicity (ADCC).[9][10][11]

Table 2: Approved biologics targeting the Th2 pathway.

Signaling Pathways and Experimental Workflows

To understand the mechanism of action and the experimental validation of these inhibitors, the following diagrams illustrate the Th2 signaling pathway and the workflows of key assays.

Caption: Th2 signaling pathway and points of intervention for various inhibitors.

Caption: Experimental workflows for validating the inhibitory effect on Th2 cytokine production.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

STAT6 Luciferase Reporter Assay

This assay quantitatively measures the activation of the STAT6 signaling pathway.

• Cell Culture and Transfection:

  • Culture a suitable cell line (e.g., HEK293T) in DMEM supplemented with 10% FBS and 1% penicillin/streptomycin.

  • Seed cells into a 96-well plate.

  • Transfect cells with a luciferase reporter plasmid containing STAT6 response elements upstream of the luciferase gene and a constitutively expressed Renilla luciferase plasmid (for normalization) using a suitable transfection reagent.

• Inhibitor and Stimulant Treatment:

  • 24 hours post-transfection, replace the medium with fresh medium containing serial dilutions of the test inhibitor (e.g., YM-341619) or vehicle control.

  • After a 1-hour pre-incubation, stimulate the cells with recombinant human IL-4 (e.g., 10 ng/mL).

• Lysis and Luminescence Measurement:

  • After 6-24 hours of stimulation, lyse the cells using a dual-luciferase reporter assay lysis buffer.

  • Measure firefly and Renilla luciferase activity sequentially in a luminometer according to the manufacturer's protocol.

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity for each well.

  • Calculate the percentage of inhibition for each inhibitor concentration relative to the IL-4 stimulated control.

  • Determine the IC50 value by fitting the data to a four-parameter logistic curve.

Intracellular Cytokine Staining for Flow Cytometry

This method allows for the single-cell analysis of cytokine production, enabling the differentiation between Th1 (IFN-γ) and Th2 (IL-4) cells.

• T Cell Stimulation:

  • Isolate primary T cells (e.g., from human PBMCs or mouse splenocytes).

  • Stimulate the cells for 4-6 hours with a combination of phorbol (B1677699) 12-myristate 13-acetate (PMA) (e.g., 50 ng/mL) and ionomycin (B1663694) (e.g., 1 µg/mL) in the presence of a protein transport inhibitor (e.g., Brefeldin A or Monensin). Include serial dilutions of the test inhibitor or vehicle control during stimulation.

• Cell Surface Staining:

  • Wash the cells and stain with fluorescently-conjugated antibodies against cell surface markers (e.g., CD3, CD4) to identify the T cell population of interest.

• Fixation and Permeabilization:

  • Wash the cells to remove unbound antibodies.

  • Fix the cells with a fixation buffer (e.g., 2-4% paraformaldehyde).

  • Permeabilize the cells using a permeabilization buffer (e.g., containing saponin (B1150181) or a mild detergent).

• Intracellular Staining:

  • Stain the permeabilized cells with fluorescently-conjugated antibodies against intracellular cytokines (e.g., anti-IL-4 and anti-IFN-γ).

• Flow Cytometry Analysis:

  • Acquire the stained cells on a flow cytometer.

  • Gate on the CD4+ T cell population and analyze the percentage of cells expressing IL-4 and IFN-γ in the presence and absence of the inhibitor.

Real-Time Quantitative PCR (RT-qPCR) for GATA-3 and T-bet mRNA Expression

This technique is used to quantify the expression of key transcription factors that define the Th1 and Th2 lineages.

• T Cell Differentiation:

  • Isolate naive CD4+ T cells.

  • Culture the cells under Th2-polarizing conditions (anti-CD3/CD28 antibodies, IL-4, and anti-IFN-γ antibody) or Th1-polarizing conditions (anti-CD3/CD28 antibodies, IL-12, and anti-IL-4 antibody) in the presence of the test inhibitor or vehicle control for 3-5 days.

• RNA Isolation and cDNA Synthesis:

  • Harvest the differentiated T cells and isolate total RNA using a suitable kit.

  • Assess RNA quality and quantity.

  • Synthesize first-strand cDNA from the total RNA using a reverse transcriptase enzyme and oligo(dT) or random primers.

• qPCR:

  • Perform qPCR using SYBR Green or TaqMan-based assays with specific primers for GATA-3, T-bet, and a stable housekeeping gene (e.g., GAPDH or β-actin) for normalization.

• Data Analysis:

  • Calculate the relative mRNA expression of GATA-3 and T-bet using the ΔΔCt method.

  • Compare the expression levels in inhibitor-treated cells to the vehicle-treated controls under each polarizing condition.

Conclusion

YM-341619 is a highly potent inhibitor of STAT6, effectively suppressing Th2 differentiation and cytokine production at nanomolar concentrations. Its specificity for the STAT6 pathway makes it a valuable tool for studying Th2-mediated immunity and a promising lead compound for the development of therapeutics for allergic diseases. When compared to other small molecule inhibitors like AS1517499, YM-341619 demonstrates comparable or superior in vitro potency. In contrast to broader-acting immunomodulators such as Leflunomide, YM-341619 offers a more targeted approach to inhibiting Th2 responses. Furthermore, while biologics like Dupilumab, Mepolizumab, and Benralizumab have proven clinical efficacy, orally available small molecules like YM-341619 represent a desirable alternative for patient convenience. The experimental protocols detailed in this guide provide a robust framework for the validation and comparison of these and other novel inhibitors of the Th2 pathway.

References

• 1. | BioWorld [bioworld.com]
• 2. recludixpharma.com [recludixpharma.com]
• 3. atsjournals.org [atsjournals.org]
• 4. recludixpharma.com [recludixpharma.com]
• 5. Dupilumab - Wikipedia [en.wikipedia.org]
• 6. Dupilumab: Mechanism of action, clinical, and translational science - PMC [pmc.ncbi.nlm.nih.gov]
• 7. go.drugbank.com [go.drugbank.com]
• 8. What is the mechanism of Mepolizumab? [synapse.patsnap.com]
• 9. Novel mechanisms of action contributing to benralizumab's potent anti-eosinophilic activity | European Respiratory Society [publications.ersnet.org]
• 10. What is the mechanism of Benralizumab? [synapse.patsnap.com]
• 11. Novel mechanisms of action contributing to benralizumab's potent anti-eosinophilic activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Does YM-341619 show superior efficacy to first-generation STAT6 inhibitors?

A comparative analysis of YM-341619 and first-generation STAT6 inhibitors reveals a significant leap in potency and selectivity, positioning YM-341619 as a superior candidate for the targeted therapy of allergic diseases. This guide provides a detailed comparison, supported by experimental data and methodologies, for researchers and drug development professionals.

Signal Transducer and Activator of Transcription 6 (STAT6) is a key transcription factor in the signaling pathways of interleukin-4 (IL-4) and interleukin-13 (IL-13), cytokines central to the development of T-helper type 2 (Th2) cells and the pathogenesis of allergic conditions like asthma and atopic dermatitis.[1] Inhibition of the STAT6 pathway is therefore a promising therapeutic strategy. This guide compares the efficacy of a potent, second-generation inhibitor, YM-341619, with what can be considered a first-generation STAT6 inhibitor, Leflunomide (B1674699).

Superior Efficacy of YM-341619 in Preclinical Models

YM-341619 demonstrates markedly superior potency and selectivity compared to earlier compounds identified to have STAT6 inhibitory effects. The immunosuppressive drug Leflunomide, while primarily known as a pyrimidine (B1678525) synthesis inhibitor, was later found to also inhibit STAT6 phosphorylation. However, the concentration required for this effect is significantly higher than that of YM-341619, highlighting the latter's improved efficacy.

Quantitative Comparison of Inhibitory Activity

Compound	Target Assay	IC50 Value	Reference
YM-341619	STAT6 Activation	0.70 nM	[2][3]
IL-4-induced Th2 Differentiation	0.28 nM	[2][3]
IL-4-induced STAT6 Luciferase Activity	1.5 nM	[2][4]
Leflunomide	IL-4-induced STAT6 Tyrosine Phosphorylation	100 µM	[5]

IC50 (Half-maximal inhibitory concentration) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

The data clearly indicates that YM-341619 is several orders of magnitude more potent than Leflunomide in inhibiting the STAT6 pathway.

In Vivo Efficacy of YM-341619

Oral administration of YM-341619 in preclinical models of allergic disease has shown significant efficacy at low doses. In DNP-Ascaris-sensitized rats, YM-341619 suppressed IgE levels in a dose-dependent manner, with an ED50 value of 0.026 mg/kg.[2][4] It also reduced IL-4 and IL-13 production in splenocytes from these animals without affecting IFN-γ production, demonstrating its selective effect on the Th2 response.[2][6] Furthermore, in ovalbumin-sensitized rats, YM-341619 dose-dependently suppressed eosinophil accumulation in the lungs and airway hyperresponsiveness.[6][7]

Signaling Pathways and Experimental Workflows

To understand the mechanism of action and the experimental setups used to evaluate these inhibitors, the following diagrams illustrate the STAT6 signaling pathway and a typical experimental workflow for assessing inhibitor efficacy.

Caption: The IL-4/IL-13 signaling pathway leading to STAT6 activation and Th2 gene expression.

Caption: A generalized workflow for in vitro evaluation of STAT6 inhibitors on Th2 differentiation.

Detailed Experimental Protocols

STAT6 Luciferase Reporter Gene Assay

This assay quantitatively measures the activation of the STAT6 signaling pathway.

Objective: To determine the inhibitory effect of a compound on IL-4-induced STAT6-dependent gene transcription.

Methodology:

• Cell Culture: HepG2 or HEK293 cells are transduced with a lentivirus containing a STAT6 luciferase reporter construct.[1][8][9] This construct includes a firefly luciferase gene under the control of a promoter with multiple STAT6 responsive elements.[8][9]

• Compound Treatment: The transduced cells are seeded in a 96-well plate.[1] Prior to stimulation, cells are pre-incubated with varying concentrations of the test compound (e.g., YM-341619) for 30 minutes.[2][4]

• Stimulation: Recombinant human IL-4 is added to the wells to stimulate the STAT6 pathway.[1]

• Incubation: The plate is incubated for approximately 5-6 hours to allow for gene expression and luciferase protein accumulation.[1]

• Luminescence Measurement: A luciferase assay reagent is added to the wells, and the luminescence, which is proportional to the amount of luciferase produced, is measured using a luminometer.[1]

• Data Analysis: The IC50 value is calculated from the dose-response curve of the compound's inhibition of luciferase activity.

In Vitro Th2 Cell Differentiation Assay

This assay assesses the ability of a compound to inhibit the differentiation of naïve T-helper cells into the Th2 lineage.

Objective: To evaluate the effect of a compound on the development of Th2 cells from a population of naïve CD4+ T cells.

Methodology:

• Cell Isolation: Naïve CD4+ T cells are isolated from mouse spleen or human peripheral blood mononuclear cells (PBMCs).[10]

• Plate Coating: A 24-well plate is coated with anti-CD3 and anti-CD28 antibodies to stimulate the T cell receptor.[11]

• Cell Culture and Differentiation: The isolated naïve CD4+ T cells are cultured in the coated plates in the presence of a Th2-polarizing cytokine cocktail, which typically includes IL-4 and IL-2.[11]

• Inhibitor Treatment: The test compound (e.g., YM-341619) is added to the culture medium at various concentrations at the beginning of the culture period.[6]

• Incubation: The cells are cultured for 4-5 days to allow for differentiation.[11]

• Analysis: The differentiation into Th2 cells is assessed by:

  • Cytokine Profiling: Measuring the concentration of Th2 cytokines (IL-4, IL-5, IL-13) and the Th1 cytokine (IFN-γ) in the culture supernatant by ELISA.

  • Transcription Factor Expression: Quantifying the mRNA levels of the master Th2 transcription factor GATA-3 and the master Th1 transcription factor T-bet using quantitative real-time PCR (qPCR).[6]

Conclusion

References

• 1. bpsbioscience.com [bpsbioscience.com]
• 2. Inhibition of tumour necrosis factor and IL-17 production by leflunomide involves the JAK/STAT pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. bpsbioscience.com [bpsbioscience.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. academic.oup.com [academic.oup.com]
• 6. YM-341619 suppresses the differentiation of spleen T cells into Th2 cells in vitro, eosinophilia, and airway hyperresponsiveness in rat allergic models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. firstwordpharma.com [firstwordpharma.com]
• 8. amsbio.com [amsbio.com]
• 9. bpsbioscience.com [bpsbioscience.com]
• 10. rndsystems.com [rndsystems.com]
• 11. creative-diagnostics.com [creative-diagnostics.com]

Assessing the In Vivo Potency of YM-341619 Relative to Biologics for Asthma: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vivo potency of the small molecule STAT6 inhibitor, YM-341619, with currently approved biologic therapies for asthma. The assessment is based on available preclinical and clinical data, focusing on key mechanisms of action and efficacy endpoints.

Introduction

Asthma is a chronic inflammatory disease of the airways, often driven by Type 2 inflammation involving key cytokines such as IL-4, IL-5, and IL-13. While biologic therapies targeting these pathways have revolutionized the management of severe asthma, there is a continuing search for orally available small molecules that can offer comparable efficacy. YM-341619, a potent and orally active inhibitor of Signal Transducer and Activator of Transcription 6 (STAT6), represents a promising therapeutic approach by targeting a critical downstream signaling node in the Type 2 inflammatory cascade. This guide compares the preclinical in vivo data of YM-341619 with the established efficacy of key asthma biologics.

Mechanism of Action and Molecular Targets

YM-341619 and various biologics for asthma act on different components of the Type 2 inflammatory pathway. Understanding these distinct mechanisms is crucial for comparing their potential in vivo effects.

YM-341619: A STAT6 Inhibitor

YM-341619 is a small molecule that potently inhibits the activation of STAT6.[1][2] STAT6 is a key transcription factor that becomes activated upon the binding of IL-4 and IL-13 to their receptors.[3] Activated STAT6 translocates to the nucleus and promotes the transcription of genes associated with Type 2 inflammation, including those involved in IgE production, eosinophil recruitment, and mucus hypersecretion. By inhibiting STAT6, YM-341619 can theoretically block the downstream effects of both IL-4 and IL-13.[3][4]

Biologic Therapies for Asthma

Biologic therapies are monoclonal antibodies that target specific molecules involved in the asthmatic inflammatory cascade.[5][6][7]

• Anti-IgE: Omalizumab binds to circulating IgE, preventing it from attaching to mast cells and basophils, thereby inhibiting the release of inflammatory mediators.[8]

• Anti-IL-5/IL-5Rα: Mepolizumab and reslizumab bind to IL-5, while benralizumab targets the IL-5 receptor α-chain (IL-5Rα).[6][9] These biologics disrupt the maturation, activation, and recruitment of eosinophils.[9]

• Anti-IL-4Rα: Dupilumab blocks the IL-4 receptor α-chain (IL-4Rα), which is a shared component of the receptors for both IL-4 and IL-13. This dual inhibition effectively blocks the signaling of both cytokines.[6]

• Anti-TSLP: Tezepelumab targets thymic stromal lymphopoietin (TSLP), an epithelial-derived cytokine that acts upstream in the inflammatory cascade, promoting the release of multiple downstream inflammatory mediators, including IL-4, IL-5, and IL-13.[4]

Data Presentation: In Vivo Efficacy

The following tables summarize the available quantitative data for YM-341619 and representative biologics. It is important to note that the data for YM-341619 is from preclinical animal models, while the data for biologics is primarily from human clinical trials, making a direct comparison challenging.

Table 1: In Vivo Efficacy of YM-341619 in Preclinical Asthma Models

Parameter	Animal Model	Dosage	Route	Efficacy	Reference
Eosinophil Infiltration in Lung	Antigen-sensitized mice	0.3 mg/kg	p.o.	71% inhibition	[1]
Eosinophil Accumulation in Lung	Ovalbumin-sensitized rats	0.003-3 mg/kg	p.o.	Dose-dependent suppression	[3][4]
Plasma IgE Levels	DNP-Ascaris-sensitized rats	0.003-0.03 mg/kg	p.o.	Dose-dependent reduction	[3][4]
Airway Hyperresponsiveness	Ovalbumin-sensitized rats	0.3-3 mg/kg	p.o.	Dose-dependent suppression	[3][4]

Table 2: Clinical Efficacy of Key Biologics in Severe Asthma

Biologic (Target)	Key Clinical Trial(s)	Primary Endpoint	Efficacy	Reference
Omalizumab (Anti-IgE)	Pooled data from 7 studies	Reduction in asthma exacerbations	38% average reduction	[8]
Mepolizumab (Anti-IL-5)	MENSA	Reduction in exacerbation rate	47-53% reduction	[10]
Benralizumab (Anti-IL-5Rα)	SIROCCO & CALIMA	Reduction in annual exacerbation rate	Up to 51% reduction	[5]
Dupilumab (Anti-IL-4Rα)	QUEST	Reduction in severe exacerbation rate	Up to 47.7% reduction	[11]
Tezepelumab (Anti-TSLP)	NAVIGATOR	Reduction in annualized exacerbation rate	56% reduction	[9]

Experimental Protocols

Detailed methodologies are crucial for interpreting and comparing the cited experimental data.

YM-341619 In Vivo Efficacy in an Ovalbumin-Sensitized Rat Model

This protocol is a representative model for evaluating the in vivo potency of anti-asthma compounds.

• Sensitization: Male Brown Norway rats are sensitized by intraperitoneal injections of ovalbumin (OVA) mixed with an adjuvant (e.g., alum) on day 0 and day 14.

• Challenge: From day 21 to day 28, conscious rats are challenged daily with an aerosolized solution of OVA for a specified duration (e.g., 20 minutes) to induce an asthmatic response.

• Drug Administration: YM-341619 is administered orally (p.o.) at various doses (e.g., 0.003-3 mg/kg) once daily, starting before the first OVA challenge and continuing throughout the challenge period. A vehicle control group receives the vehicle solution.

• Assessment of Airway Hyperresponsiveness (AHR): 24 hours after the final OVA challenge, AHR is assessed by measuring the changes in lung resistance and dynamic compliance in response to increasing concentrations of a bronchoconstrictor (e.g., methacholine) using a whole-body plethysmograph.

• Bronchoalveolar Lavage (BAL): Following AHR measurement, rats are euthanized, and a BAL is performed to collect airway inflammatory cells. The total and differential cell counts (eosinophils, neutrophils, lymphocytes, macrophages) in the BAL fluid are determined.

• Measurement of IgE: Blood samples are collected to measure the levels of total and OVA-specific IgE in the plasma or serum using an ELISA.

• Histopathology: Lung tissues are collected, fixed, and stained (e.g., with H&E and PAS) to assess the degree of inflammation and mucus production.

General Clinical Trial Protocol for Asthma Biologics

This outlines a typical design for a Phase 3 clinical trial to evaluate the efficacy and safety of a biologic in patients with severe asthma.

• Patient Population: Patients (adults and/or adolescents) with a confirmed diagnosis of severe, uncontrolled asthma despite being on high-dose inhaled corticosteroids (ICS) and a second controller medication (e.g., a long-acting beta-agonist, LABA). Patients are often stratified based on biomarkers such as blood eosinophil counts or fractional exhaled nitric oxide (FeNO).

• Study Design: A randomized, double-blind, placebo-controlled, parallel-group study.

• Treatment: Patients are randomized to receive either the active biologic at a specified dose and frequency (e.g., subcutaneous injection every 2, 4, or 8 weeks) or a matching placebo, in addition to their standard-of-care asthma medications.

• Duration: The treatment period typically lasts for 24 to 52 weeks.

• Primary Endpoint: The primary outcome is usually the annualized rate of severe asthma exacerbations (defined as a worsening of asthma requiring systemic corticosteroids for at least three days, or hospitalization, or an emergency department visit).

• Secondary Endpoints: These often include:

  • Change from baseline in pre-bronchodilator forced expiratory volume in 1 second (FEV1).

  • Change from baseline in patient-reported outcomes, such as the Asthma Control Questionnaire (ACQ) and the Asthma Quality of Life Questionnaire (AQLQ).

  • Reduction in the dose of oral corticosteroids (in patients on maintenance OCS).

  • Change from baseline in biomarker levels (e.g., blood eosinophils, FeNO, serum IgE).

• Safety and Tolerability: Adverse events are monitored and recorded throughout the study.

Visualizations of Signaling Pathways and Experimental Workflows

Signaling Pathways

Experimental Workflow

Conclusion

YM-341619, as a potent, orally available STAT6 inhibitor, demonstrates significant promise in preclinical models of asthma by effectively reducing key features of the disease, including eosinophilic inflammation, IgE production, and airway hyperresponsiveness. Its mechanism of action, targeting a central node in the IL-4 and IL-13 signaling pathways, is comparable to that of the approved biologic dupilumab.

However, a direct comparison of in vivo potency with established biologics is limited by the nature of the available data. While YM-341619 has shown efficacy in rodent models, biologics have undergone extensive evaluation in human clinical trials, demonstrating significant reductions in asthma exacerbations and improvements in lung function in patients with severe asthma.

Future preclinical studies directly comparing YM-341619 with biologics in the same animal models would provide a more direct assessment of their relative potency. Nevertheless, the development of oral small molecules like YM-341619 represents a valuable therapeutic strategy that could offer a more convenient and potentially more accessible alternative to injectable biologics for the management of Type 2-driven asthma. Further clinical development will be necessary to ascertain the translatability of the promising preclinical findings of YM-341619 to human asthma.

References

• 1. trial.medpath.com [trial.medpath.com]
• 2. Preclinical efficacy and safety of mepolizumab (SB-240563), a humanized monoclonal antibody to IL-5, in cynomolgus monkeys - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. YM-341619 suppresses the differentiation of spleen T cells into Th2 cells in vitro, eosinophilia, and airway hyperresponsiveness in rat allergic models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. | BioWorld [bioworld.com]
• 6. researchgate.net [researchgate.net]
• 7. Exploring dupilumab for asthma: from mechanistic insights to clinical outcomes, safety, and cost-effectiveness - PMC [pmc.ncbi.nlm.nih.gov]
• 8. An overview of the preclinical discovery and development of tezepelumab for the treatment of asthma | Semantic Scholar [semanticscholar.org]
• 9. Mepolizumab for severe refractory eosinophilic asthma: evidence to date and clinical potential - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Mepolizumab treatment in patients with severe eosinophilic asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. The Role of Dupilumab in Severe Asthma - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Th1/Th2 Axis: A Comparative Analysis of YM-341619's Selectivity for Th1 Transcription Factors

For researchers, scientists, and drug development professionals, modulating the delicate balance between T helper 1 (Th1) and T helper 2 (Th2) immune responses is a critical strategy in the development of therapeutics for a wide range of diseases, from allergic asthma to autoimmune disorders. This guide provides an objective comparison of YM-341619, a potent STAT6 inhibitor, with other immunomodulatory compounds, focusing on their effects on key Th1 transcription factors as a measure of selectivity.

The differentiation of naive CD4+ T cells into distinct effector lineages is a cornerstone of the adaptive immune response. Th1 cells, characterized by the expression of the master transcription factor T-box expressed in T cells (T-bet) and the production of interferon-gamma (IFN-γ), are crucial for cell-mediated immunity against intracellular pathogens. This differentiation is primarily driven by the activation of Signal Transducer and Activator of Transcription 1 (STAT1) and STAT4. Conversely, Th2 cells, which orchestrate humoral immunity and allergic responses, are dependent on the transcription factor GATA3 and the activation of STAT6.

Given its central role in Th2 differentiation, STAT6 has emerged as a key target for therapeutic intervention in diseases with a dominant Th2 component. YM-341619 is a small molecule inhibitor with high affinity and selectivity for STAT6. This guide examines the experimental evidence demonstrating the selectivity of YM-341619 by assessing its impact—or lack thereof—on the principal transcription factors governing the Th1 lineage: T-bet, STAT1, and STAT4. In contrast, broader-acting immunomodulators, such as Janus kinase (JAK) inhibitors, are presented to highlight the spectrum of selectivity available to researchers.

Comparative Analysis of Inhibitor Effects on Th1 Transcription Factors

The following tables summarize the known effects of YM-341619 and selected JAK inhibitors on key Th1 and Th2 transcription factors and associated cytokines. This quantitative data provides a clear comparison of their selectivity profiles.

Table 1: Effect of YM-341619 on Th1 and Th2 Transcription Factors and Cytokines

Target	Parameter Measured	Cell Type	Treatment Conditions	Result	Citation
Th1 Pathway
T-bet	mRNA Expression	Mouse spleen T cells	Cultured with anti-CD3 and IL-12	No significant effect	[1]
IFN-γ	Protein Production	Mouse spleen T cells	Cultured with anti-CD3 and IL-12	No significant effect	[1]
Th2 Pathway
GATA-3	mRNA Expression	Mouse spleen T cells	Cultured with anti-CD3 and IL-4	Suppression	[1]
IL-4	Protein Production	Mouse spleen T cells	Cultured with anti-CD3 and IL-4	Suppression	[1]
STAT6	Phosphorylation (IC50)	-	In vitro kinase assay	0.70 nM

Table 2: Comparative Effects of JAK Inhibitors on Th1-Associated STATs

Compound	Target(s)	Parameter Measured	Cell Type	Result	Citation
Tofacitinib	JAK1, JAK3 >> JAK2	pSTAT1	Peripheral blood T cells (RA patients)	Constitutive and cytokine-induced phosphorylation downregulated	[2][3]
pSTAT4	Peripheral blood T cells (RA patients)	Constitutive phosphorylation downregulated	[2][3]
Ruxolitinib (B1666119)	JAK1, JAK2	pSTAT1	In vitro / Patient cells	Mitigated hyperphosphorylation	[4]
Th1 differentiation	Patient lymphocytes	Normalized	[4]
Fedratinib	JAK2 > JAK1	pSTAT5	Mouse models of myeloproliferative disease	Blocked	[5]
Th1/Th2 Cytokine Production	Mouse splenocytes	Targeted genes in inflammatory pathways	[6]

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms discussed, the following diagrams illustrate the Th1 signaling pathway and a general workflow for assessing transcription factor activity.

Caption: Th1 cell differentiation signaling pathway.

Caption: General experimental workflow for assessing inhibitor effects on Th1 transcription factors.

Detailed Experimental Protocols

For the accurate assessment of a compound's effect on Th1 transcription factors, standardized and well-documented protocols are essential. Below are detailed methodologies for the key experiments cited in this guide.

Intracellular Staining for T-bet by Flow Cytometry

This protocol is for the detection of the transcription factor T-bet within T cells.

• Cell Preparation: Isolate primary T cells (e.g., from spleen or peripheral blood) and culture under Th1 polarizing conditions (e.g., with anti-CD3/anti-CD28 antibodies and IL-12) in the presence or absence of the test compound.

• Surface Staining: Harvest cells and wash with FACS buffer (PBS with 2% FBS). Stain for surface markers (e.g., CD4) by incubating with fluorescently labeled antibodies for 30 minutes at 4°C.

• Fixation and Permeabilization: Wash the cells and then resuspend in a fixation/permeabilization buffer (e.g., containing paraformaldehyde and a mild detergent like saponin). Incubate for 20-30 minutes at room temperature.

• Intracellular Staining: Wash the cells with permeabilization buffer. Add the anti-T-bet antibody conjugated to a fluorophore and incubate for 30-60 minutes at room temperature, protected from light.

• Acquisition and Analysis: Wash the cells with permeabilization buffer and then resuspend in FACS buffer. Acquire the samples on a flow cytometer. Analyze the data by gating on the CD4+ T cell population and quantifying the expression of T-bet based on fluorescence intensity.

Western Blot Analysis for Phosphorylated STAT1 (pSTAT1)

This method is used to detect the activated, phosphorylated form of STAT1.

• Cell Lysis: After treatment with the test compound and stimulation with IFN-γ, wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the cell lysates using a BCA or Bradford assay.

• SDS-PAGE: Denature equal amounts of protein from each sample by boiling in Laemmli buffer. Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Blocking: Block the membrane with 5% bovine serum albumin (BSA) or non-fat dry milk in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature to prevent non-specific antibody binding.

• Antibody Incubation: Incubate the membrane with a primary antibody specific for phosphorylated STAT1 (pSTAT1) overnight at 4°C. Following washing with TBST, incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: After further washing, apply an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a chemiluminescence imaging system.

• Normalization: Strip the membrane and re-probe with an antibody against total STAT1 and a loading control (e.g., β-actin or GAPDH) to normalize the pSTAT1 signal.

Luciferase Reporter Assay for STAT4 Activity

This assay measures the transcriptional activity of STAT4.

• Cell Transfection: Co-transfect a suitable cell line (e.g., HEK293T) with a luciferase reporter plasmid containing STAT4 binding sites upstream of the luciferase gene and a control plasmid (e.g., expressing Renilla luciferase) for normalization.

• Treatment and Stimulation: After transfection, treat the cells with the test compound for a specified duration, followed by stimulation with IL-12 to activate the STAT4 pathway.

• Cell Lysis: Wash the cells with PBS and lyse them using a passive lysis buffer.

• Luminometry: Measure the firefly luciferase activity in the cell lysate using a luminometer after the addition of a luciferase substrate. Subsequently, measure the Renilla luciferase activity for normalization.

• Data Analysis: Calculate the relative luciferase activity by dividing the firefly luciferase signal by the Renilla luciferase signal for each sample. Compare the activity in treated versus untreated cells to determine the effect of the compound on STAT4 transcriptional activity.

Conclusion

The experimental evidence strongly supports the high selectivity of YM-341619 for the Th2 signaling pathway. Its potent inhibition of STAT6, a key mediator of Th2 differentiation, occurs without significantly impacting the core Th1 transcription factors T-bet, STAT1, and STAT4. This selectivity profile makes YM-341619 a valuable tool for dissecting the specific roles of the Th2 axis in various disease models and a promising candidate for therapeutic strategies aimed at rebalancing the Th1/Th2 immune response. In contrast, broader-spectrum inhibitors like the JAK inhibitors Tofacitinib and Ruxolitinib, while effective immunomodulators, impact both Th1 and Th2 pathways due to their targeting of upstream kinases essential for multiple STAT signaling cascades. The choice between a highly selective inhibitor like YM-341619 and a broader-acting agent will depend on the specific research question and the desired therapeutic outcome. This guide provides the foundational data and methodologies to aid researchers in making these critical decisions.

References

• 1. YM-341619 suppresses the differentiation of spleen T cells into Th2 cells in vitro, eosinophilia, and airway hyperresponsiveness in rat allergic models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. trepo.tuni.fi [trepo.tuni.fi]
• 3. Tofacitinib Suppresses Several JAK-STAT Pathways in Rheumatoid Arthritis In Vivo and Baseline Signaling Profile Associates With Treatment Response - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ruxolitinib reverses Dysregulated T Helper Cell Responses and controls Autoimmunity caused by a Novel STAT1 Gain of Function Mutation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fedratinib, a newly approved treatment for patients with myeloproliferative neoplasm-associated myelofibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Differential effects of itacitinib, fedratinib, and ruxolitinib in mouse models of hemophagocytic lymphohistiocytosis - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Therapeutic Index: YM-341619 Poised Against Current Asthma Therapies

For Immediate Release

TSUKUBA, JAPAN — December 5, 2025 — In the relentless pursuit of safer and more effective asthma treatments, a novel STAT6 inhibitor, YM-341619, is demonstrating a promising preclinical profile. This guide offers a comprehensive benchmark of the therapeutic index of YM-341619 against established asthma medications, including inhaled corticosteroids (ICS), biologics, long-acting β2-agonists (LABAs), and leukotriene modifiers. The data presented herein is intended for researchers, scientists, and drug development professionals to facilitate an objective evaluation of the potential of YM-341619 in the evolving landscape of respiratory therapeutics.

Executive Summary

Asthma management has been revolutionized by a diverse armamentarium of drugs, yet the quest for a wider therapeutic window—maximizing efficacy while minimizing adverse effects—remains a critical objective. YM-341619, a potent and orally active STAT6 inhibitor, targets the Th2 signaling pathway, a key driver of allergic inflammation in asthma.[1] This guide provides a detailed comparison of its preclinical efficacy and an extrapolated therapeutic window against current standards of care. While a formal therapeutic index for YM-341619 is yet to be established through comprehensive toxicology studies, its high in vitro potency and in vivo efficacy at low doses suggest a potentially favorable safety profile.

Data Presentation: A Comparative Overview

The following tables summarize the available quantitative data for YM-341619 and representative current asthma treatments. It is important to note that a direct comparison of therapeutic indices is challenging due to the different nature of the molecules (small molecules vs. biologics) and the limited availability of standardized toxicity data for all compounds.

Table 1: Preclinical Efficacy and Therapeutic Index of YM-341619 and Inhaled Corticosteroids

Drug	Target/Mechanism of Action	Efficacy (ED50/IC50)	Therapeutic Index (TI)
YM-341619	STAT6 inhibitor	IC50 (STAT6 activation): 0.70 nM[2] IC50 (Th2 differentiation): 0.28 nM[2] ED50 (IgE suppression in rats): 0.026 mg/kg (oral)[2]	Not formally established. High potency at low doses suggests a potentially wide therapeutic window.
Fluticasone Furoate (FF)	Glucocorticoid Receptor Agonist	ED50 (Airway Potency - AMP PC20): 48.52 µ g/day	18.55
Fluticasone Propionate (FP)	Glucocorticoid Receptor Agonist	ED50 (Airway Potency - AMP PC20): 1081.27 µ g/day	1.84
Budesonide (BUD)	Glucocorticoid Receptor Agonist	ED50 (Airway Potency - AMP PC20): 1467.36 µ g/day	1.31

Table 2: Overview of Other Current Asthma Treatments

Drug Class	Examples	Mechanism of Action	Efficacy Highlights	Therapeutic Window Considerations
Biologics (Anti-IgE)	Omalizumab	Binds to IgE, preventing activation of mast cells and basophils.	Reduces exacerbation rates and corticosteroid dependency in allergic asthma.[3]	Generally well-tolerated; dosing is based on body weight and IgE levels.[4][5] The concept of a classical therapeutic index is less applicable.
Biologics (Anti-IL-5)	Mepolizumab	Inhibits IL-5, reducing eosinophil production and survival.	Reduces exacerbation rates and oral corticosteroid use in severe eosinophilic asthma.[6][7]	Generally well-tolerated with a favorable safety profile in clinical trials.[6]
Long-Acting β2-Agonists (LABAs)	Salmeterol, Formoterol	Stimulate β2-adrenergic receptors, leading to bronchodilation.	Provide long-lasting bronchodilation and improve asthma control when combined with ICS.[8][9]	Boxed warning for increased risk of asthma-related death when used as monotherapy.[10] Generally safe when used in combination with an ICS.
Leukotriene Modifiers	Montelukast	Blocks the action of cysteinyl leukotrienes, which are inflammatory mediators.	Improves asthma symptoms and lung function, particularly in exercise-induced bronchoconstriction.[11][12]	Generally well-tolerated with a good safety profile.[13]

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms and methodologies discussed, the following diagrams have been generated using Graphviz.

Figure 1. Signaling pathway of YM-341619 in inhibiting Th2 differentiation.

Figure 2. Generalized signaling pathway of Inhaled Corticosteroids.

Figure 3. Experimental workflow for determining the Therapeutic Index.

Experimental Protocols

A robust determination of the therapeutic index relies on standardized and well-defined experimental protocols. The following methodologies are key to generating the data presented in this guide.

Determination of Efficacy (ED50) in a Preclinical Asthma Model

• Animal Model: An established animal model of allergic asthma is utilized, such as the ovalbumin (OVA)-sensitized rat or mouse model.[1][14] These models mimic key features of human asthma, including airway hyperresponsiveness and eosinophilic inflammation.[15][16]

• Sensitization and Challenge: Animals are sensitized with an intraperitoneal injection of OVA and an adjuvant. Subsequently, they are challenged with aerosolized OVA to induce an asthmatic phenotype.[1]

• Drug Administration: The test compound (e.g., YM-341619) is administered, typically orally or via inhalation, at a range of escalating doses to different groups of animals.

• Assessment of Airway Hyperresponsiveness (AHR): AHR is a hallmark of asthma and is measured in response to a bronchoconstrictor agent like methacholine.[17] This can be assessed using techniques such as whole-body plethysmography to measure changes in airway resistance.[18]

• ED50 Calculation: A dose-response curve is generated by plotting the percentage inhibition of the bronchoconstrictor response against the drug dose. The ED50, the dose that produces 50% of the maximal therapeutic effect, is then calculated from this curve.

Determination of Acute Inhalation Toxicity (TD50/LD50)

The following protocol is based on the OECD Guidelines for the Testing of Chemicals, specifically TG 403 (Acute Inhalation Toxicity) and TG 436 (Acute Inhalation Toxicity – Acute Toxic Class Method).

• Animal Selection: Healthy, young adult rodents (preferably rats) are used.[1]

• Exposure: Animals are exposed to the test substance as a gas, vapor, or aerosol in an inhalation chamber for a fixed period, typically 4 hours.[16] Nose-only exposure is often preferred to minimize ingestion of the substance.[1]

• Dose Escalation: A stepwise procedure with escalating concentrations of the test substance is used.

• Observation: Animals are observed for signs of toxicity and mortality during and after exposure for at least 14 days.[19]

• Data Collection: Detailed observations, body weight changes, and findings from gross necropsy are recorded.

• TD50/LD50 Calculation: The TD50 (the dose causing toxic effects in 50% of the animals) or the LD50 (the dose causing mortality in 50% of the animals) is determined using appropriate statistical methods.

Conclusion

YM-341619 presents a compelling profile as a potential therapeutic for asthma, distinguished by its novel mechanism of action targeting the STAT6 pathway. While a definitive therapeutic index awaits further toxicological evaluation, its high potency observed in preclinical models suggests a promising safety margin. In comparison, established treatments like inhaled corticosteroids have a well-defined, albeit in some cases narrow, therapeutic index. Biologics, while effective, operate under a different paradigm where the therapeutic window is determined more by clinical response and tolerability rather than a classical dose-toxicity relationship. The continued investigation of YM-341619 is warranted to fully elucidate its clinical potential and to confirm if its promising preclinical profile translates into a superior therapeutic index in human subjects. This will be crucial in positioning it within the comprehensive and evolving landscape of asthma management.

References

• 1. meliordiscovery.com [meliordiscovery.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. studysmarter.co.uk [studysmarter.co.uk]
• 4. Omalizumab - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Dosing | XOLAIR® (omalizumab) [xolairhcp.com]
• 6. Mepolizumab for the treatment of severe eosinophilic asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. EXECUTIVE SUMMARY - Mepolizumab (Nucala) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Formoterol. A review of its pharmacological properties and therapeutic potential in reversible obstructive airways disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Salmeterol - Wikipedia [en.wikipedia.org]
• 10. Salmeterol - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. Montelukast - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. go.drugbank.com [go.drugbank.com]
• 13. webhome.auburn.edu [webhome.auburn.edu]
• 14. Animal models of asthma: utility and limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Frontiers | A current review on animal models of anti-asthmatic drugs screening [frontiersin.org]
• 16. in vivo models of asthma - Aquilo [aquilo.nl]
• 17. Experimental Models of Airway Hyperresponsiveness - PMC [pmc.ncbi.nlm.nih.gov]
• 18. atsjournals.org [atsjournals.org]
• 19. Narrow therapeutic index drugs: a clinical pharmacological consideration to flecainide - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of YM-341619

For researchers, scientists, and drug development professionals, ensuring the safe handling and disposal of chemical compounds is paramount for laboratory safety and environmental protection. YM-341619, a potent STAT6 inhibitor, requires diligent adherence to proper disposal protocols due to its potential hazards. This guide provides comprehensive, step-by-step procedures for the safe disposal of YM-341619, ensuring compliance with safety regulations and fostering a secure research environment.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is critical to handle YM-341619 with appropriate personal protective equipment (PPE). According to safety data sheets, YM-341619 is harmful if swallowed and causes serious eye irritation.

Recommended Personal Protective Equipment (PPE):

• Eye Protection: Wear safety goggles or a face shield.[1][2]

• Hand Protection: Use chemically resistant gloves.[1][2]

• Skin and Body Protection: Wear a lab coat and, if necessary, additional impervious clothing.[1][2]

In Case of Accidental Exposure:

• Eye Contact: Immediately rinse eyes cautiously with water for several minutes. If present, remove contact lenses and continue rinsing. If eye irritation persists, seek medical attention.

• Skin Contact: Wash the affected area thoroughly with soap and water.[3]

• Ingestion: If swallowed, rinse the mouth with water. Do NOT induce vomiting. Call a POISON CENTER or doctor if you feel unwell.[3]

• Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.[3]

Quantitative Data Summary

The following table summarizes key quantitative information for the handling and storage of YM-341619.

Parameter	Value	Storage Conditions	Source
IC50 (STAT6)	0.70 nM	N/A	[4][5][6][7]
Solubility in DMSO	50 mg/mL	N/A	[4][8]
Storage (Powder)	3 years at -20°C	Powder	[8]
2 years at 4°C	Powder	[8]
Storage (In Solvent)	6 months at -80°C	In solvent	[4][5]
1 month at -20°C	In solvent	[4][5]
Hazardous Waste Accumulation Limit	55 gallons (total)	Satellite Accumulation Area	[9][10]
Acutely Hazardous Waste Limit	1 quart	Satellite Accumulation Area	[9][10][11]

Experimental Protocol: Step-by-Step Disposal of YM-341619

This protocol outlines the procedural steps for the safe disposal of YM-341619 from a laboratory setting. This process is designed to comply with general laboratory chemical waste guidelines.

Materials:

• Appropriate Personal Protective Equipment (PPE)

• Chemical-resistant, leak-proof waste container with a secure lid

• Hazardous waste labels

• Secondary containment tray

Procedure:

• Waste Identification and Segregation:

  • Identify all waste streams containing YM-341619, including pure compound, solutions, and contaminated labware (e.g., pipette tips, tubes, gloves).

  • Segregate YM-341619 waste from other incompatible chemical wastes. For instance, do not mix with strong oxidizing acids.[12]

• Containerization:

  • Select a waste container that is chemically compatible with YM-341619 and any solvents used. Plastic containers are often preferred.[10][13]

  • Ensure the container is in good condition, free from leaks or damage, and has a secure, tight-fitting lid.[12][13]

  • Place the waste container in a designated satellite accumulation area within the laboratory, at or near the point of generation.[9][10]

  • Use a secondary containment tray to mitigate potential spills or leaks.[9]

• Waste Collection:

  • Carefully transfer YM-341619 waste into the designated container.

  • For solid waste, place directly into the container.

  • For liquid waste, pour carefully to avoid splashing.

  • For contaminated labware, place it in a sealed bag before putting it into the solid waste container.

  • Keep the waste container closed at all times, except when adding waste.[9][10][12]

• Labeling:

  • Properly label the waste container with a hazardous waste tag.

  • The label must include:

    • The words "Hazardous Waste"

    • The full chemical name: YM-341619

    • The concentration and composition of the waste

    • The date when waste was first added to the container

    • The specific hazards (e.g., "Harmful," "Irritant")

• Storage and Disposal Request:

  • Store the labeled waste container in the satellite accumulation area.

  • Do not exceed the storage limit of 55 gallons for hazardous waste or 1 quart for acutely hazardous waste.[10][11]

  • Arrange for the disposal of the waste through your institution's Environmental Health and Safety (EHS) or a licensed hazardous waste disposal company. Do not dispose of YM-341619 down the drain or in regular trash.[11][13]

  • Follow your institution's specific procedures for requesting a waste pickup.

• Decontamination of Empty Containers:

  • For containers that held pure YM-341619, if considered acutely hazardous by your institution, they must be triple-rinsed with a suitable solvent.[9][11]

  • The rinsate must be collected and disposed of as hazardous waste.[9]

  • After proper decontamination, deface or remove the original labels before disposing of the empty container as regular trash.[11]

Visualizing the Disposal Workflow

The following diagrams illustrate the key decision points and the overall workflow for the proper disposal of YM-341619.

Caption: Workflow for YM-341619 Waste Management.

Caption: Decision making for YM-341619 disposal.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. YM-341619 - Immunomart [immunomart.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. YM-341619 - Immunomart [immunomart.com]
• 9. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. ehrs.upenn.edu [ehrs.upenn.edu]
• 11. vumc.org [vumc.org]
• 12. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 13. danielshealth.com [danielshealth.com]